Palmitic acid-d17

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis and Purification of Deuterated Palmitic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the methodologies for the synthesis and purification of deuterated palmitic acid. Deuterated fatty acids, such as palmitic acid-d31, are invaluable tools in metabolic research, drug development, and advanced analytical techniques, serving as internal standards for mass spectrometry and probes for studying fatty acid metabolism and protein binding. This document details established synthesis protocols, purification techniques, and analytical characterization methods, presenting quantitative data in accessible formats and illustrating complex workflows with clear diagrams.

Synthesis of Deuterated Palmitic Acid

The introduction of deuterium into the palmitic acid molecule can be achieved through several methods, each offering distinct advantages in terms of isotopic purity, yield, and the specific positions of the deuterium labels. The primary methods include catalytic H/D exchange, de novo biosynthesis, and targeted chemical synthesis.

Catalytic Hydrogen-Deuterium (H/D) Exchange

Catalytic H/D exchange is a robust method for producing perdeuterated fatty acids, where nearly all hydrogen atoms are replaced by deuterium. This method typically involves heating the fatty acid in the presence of a deuterium source, such as deuterium oxide (D₂O), and a metal catalyst.

Experimental Protocol: Perdeuteration of Palmitic Acid via Pt/C Catalysis [1]

• Reaction Setup: In a pressure reactor, combine palmitic acid, 10% Platinum on activated carbon (Pt/C) catalyst, and a 40% w/w solution of sodium deuteroxide (NaOD) in D₂O. A typical ratio is 12 g of palmitic acid, 0.38 g of Pt/C, and 13 g of NaOD solution in 120 mL of D₂O.[2]

• Degassing: Purge the reactor with an inert gas, such as nitrogen, to remove any air.

• Reaction Conditions: Seal the reactor and heat it to 220°C with constant stirring for 3 days. The pressure will rise to approximately 23 bar.[2]

• Catalyst Removal: After cooling the reactor to room temperature, filter the contents through a plug of Celite to remove the Pt/C catalyst. Wash the catalyst with water to recover any remaining product.

• Acidification and Extraction: Acidify the aqueous filtrate to a pH of 2 using 1 M hydrochloric acid (HCl). This will precipitate the deuterated palmitic acid.

• Purification: The precipitated deuterated palmitic acid can be further purified using recrystallization or chromatography (see Section 2).

• Iterative Exchange (Optional): To achieve very high deuterium incorporation (>98%), the H/D exchange process can be repeated two or three times with fresh reagents.[1]

De Novo Biosynthesis

Living organisms can be utilized to produce deuterated fatty acids by providing a deuterium-labeled precursor in their growth medium. The administration of deuterated water (D₂O) to cell cultures or animal models leads to the incorporation of deuterium into newly synthesized fatty acids through the de novo lipogenesis pathway.[3][4][5]

Conceptual Workflow: Deuterium Incorporation via De Novo Fatty Acid Synthesis

The synthesis of palmitic acid begins with acetyl-CoA and involves a repeating cycle of four enzymatic reactions, each cycle elongating the fatty acid chain by two carbons. Deuterium from D₂O can be incorporated into the growing fatty acid chain via NADPH and malonyl-CoA.[4][5][6]

Caption: Deuterium incorporation into palmitic acid via de novo synthesis.

Chemoenzymatic Synthesis

Chemoenzymatic methods combine the specificity of enzymatic reactions with the efficiency of chemical synthesis to produce specifically labeled fatty acids. This approach is particularly useful for introducing deuterium at defined positions within the fatty acid chain.

Experimental Protocol: Chemoenzymatic Synthesis of Chain-Deuterated Phospholipids [7]

While this protocol details the synthesis of a deuterated phospholipid containing palmitic acid, the principles can be adapted for the synthesis of the free fatty acid.

• Enzymatic Hydrolysis: Use a lipase to selectively hydrolyze a specific fatty acid from a phospholipid, creating a lysophospholipid.

• Chemical Esterification: React the lysophospholipid with a deuterated fatty acid anhydride in the presence of a catalyst like 4-dimethylaminopyridine (DMAP).

• Enzymatic Re-esterification: In a subsequent step, a different lipase can be used to specifically re-esterify a deuterated palmitic acid at a defined position.[7] For this step, dissolve deuterated palmitic acid-d31 and the lysophospholipid in toluene. Add an immobilized lipase (e.g., from Rhizomucor miehei) and maintain the reaction in a closed vessel with a saturated LiCl solution to control water activity. The reaction is agitated at 25°C for approximately 45 hours.[7]

• Purification: The final product is purified using chromatographic methods to separate the desired deuterated product from starting materials and byproducts.

Purification of Deuterated Palmitic Acid

Achieving high purity is critical for the intended applications of deuterated palmitic acid. The choice of purification method depends on the nature of the impurities and the required final purity.

Recrystallization

Recrystallization is a powerful technique for purifying solid compounds based on differences in solubility.

Experimental Protocol: Low-Temperature Recrystallization [8]

• Solvent Selection: Choose a solvent in which palmitic acid is soluble at elevated temperatures but sparingly soluble at low temperatures. Acetonitrile is a suitable solvent for unsaturated fatty acids and can be adapted for saturated ones.[8] Other options include acetone or a mixture of petroleum ether and methylene chloride.[9]

• Dissolution: Dissolve the crude deuterated palmitic acid in a minimal amount of the chosen solvent at an elevated temperature.

• Cooling: Slowly cool the solution to induce crystallization. For enhanced purity, cooling to temperatures between -5°C and -10°C can be effective.[10]

• Isolation: Collect the crystals by filtration.

• Washing and Drying: Wash the crystals with a small amount of cold solvent to remove any adhering impurities and then dry them under vacuum.

• Multiple Recrystallizations: For very high purity (e.g., 98.5-99%), the recrystallization process can be repeated multiple times.[9]

Experimental Protocol: Urea Crystallization [10][11]

Urea crystallization is effective for separating saturated from unsaturated fatty acids.

• Urea Solution Preparation: Dissolve urea in methanol at an elevated temperature (e.g., 70°C).[11]

• Fatty Acid Addition: Add the fatty acid mixture to the hot urea solution.

• Cooling and Crystallization: Slowly cool the mixture to room temperature to allow the formation of urea-fatty acid inclusion complexes. Saturated fatty acids like palmitic acid are more readily included.

• Filtration: Separate the crystalline urea-fatty acid complexes by filtration.

• Liberation of Fatty Acids: Decompose the urea complexes by adding water and acidifying with HCl.

• Extraction: Extract the liberated fatty acids with a nonpolar solvent like hexane.

• Solvent Removal: Evaporate the solvent to obtain the purified fatty acids.

Flash Chromatography

Flash chromatography is a rapid purification technique that utilizes a stationary phase (e.g., silica gel) and a mobile phase to separate compounds based on their polarity.

Experimental Protocol: Silica Gel Flash Chromatography [12][13]

• Column Packing: Pack a flash chromatography column with silica gel.

• Sample Loading: Dissolve the crude deuterated palmitic acid in a minimal amount of a nonpolar solvent and load it onto the column.

• Elution: Elute the column with a solvent system of increasing polarity. A common system for fatty acids is a gradient of hexane and ethyl acetate.[12][13]

• Fraction Collection: Collect fractions as they elute from the column.

• Analysis: Analyze the fractions using thin-layer chromatography (TLC) or another analytical technique to identify the fractions containing the pure deuterated palmitic acid.

• Solvent Evaporation: Combine the pure fractions and evaporate the solvent to obtain the purified product.

Synthesis and Purification Workflow

The overall process from starting material to purified deuterated palmitic acid can be visualized as a logical workflow.

Caption: General workflow for the synthesis and purification of deuterated palmitic acid.

Analytical Characterization

After synthesis and purification, it is crucial to characterize the deuterated palmitic acid to determine its chemical purity, isotopic enrichment, and the location of the deuterium labels.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for separating and identifying fatty acids. For GC analysis, fatty acids are typically derivatized to more volatile esters, such as fatty acid methyl esters (FAMEs) or pentafluorobenzyl (PFB) esters.[14][15]

Experimental Protocol: GC-MS Analysis of Deuterated Palmitic Acid [15][16]

• Derivatization (PFB Esters):

  • Dissolve the fatty acid sample in acetonitrile.

  • Add 1% diisopropylethylamine in acetonitrile and 1% pentafluorobenzyl bromide in acetonitrile.[15]

  • Incubate at room temperature for 20 minutes.[15]

  • Dry the sample under a stream of argon or in a speedvac.[17]

  • Re-dissolve the derivatized sample in isooctane for injection into the GC-MS.[15]

• GC-MS Conditions:

  • Gas Chromatograph: Use a capillary column suitable for fatty acid analysis.

  • Mass Spectrometer: Operate in negative chemical ionization (NCI) mode for high sensitivity with PFB derivatives.[15]

• Data Analysis: The mass spectrum will show a molecular ion peak corresponding to the mass of the deuterated palmitic acid derivative. The mass shift compared to the unlabeled standard confirms the incorporation of deuterium. The isotopic distribution can be used to calculate the level of deuterium enrichment.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is an indispensable tool for determining the precise location of deuterium atoms within the molecule.

• ¹H NMR: In a ¹H NMR spectrum, the signals corresponding to protons that have been replaced by deuterium will disappear or be significantly reduced in intensity.[18]

• ²H NMR: A ²H NMR spectrum directly detects the deuterium nuclei, providing signals at the chemical shifts corresponding to the positions of deuteration.

• ¹³C NMR: The incorporation of deuterium can cause small shifts in the ¹³C NMR spectrum and changes in the coupling patterns, which can also be used to confirm deuteration.[18][19]

Experimental Protocol: NMR Sample Preparation [18]

• Dissolve approximately 25 mg of the deuterated palmitic acid sample in about 1 mL of a deuterated solvent, such as chloroform-d (CDCl₃).[18]

• Add an internal standard, such as tetramethylsilane (TMS), for chemical shift referencing.

• Acquire ¹H, ²H, and ¹³C NMR spectra on a high-field NMR spectrometer.

Quantitative Data Summary

The following tables summarize quantitative data from various synthesis and purification methods for deuterated fatty acids.

Table 1: Synthesis of Deuterated Palmitic Acid - Yields and Isotopic Purity

Synthesis Method	Deuterium Source	Catalyst/Enzyme	Product	Yield	Isotopic Purity/Enrichment	Reference
Chemoenzymatic	Palmitic acid-d31	Rhizomucor miehei lipase	POPC-d63	23% (over 3 steps)	96.4% POPC-d63	[7]
Catalytic H/D Exchange	D₂O	Pt/C	Perdeuterated Lauric Acid	-	>98%	[1]
Chemical Synthesis	-	-	Hexadeuterated Palmitic Acids	-	d₆: 78.4%	[20]
De Novo Biosynthesis	D₂O	In vivo (rats)	Palmitate	-	Max incorporation (N) = 22	[3]

Table 2: Purification of Fatty Acids - Purity and Recovery

Purification Method	Starting Material	Solvent(s)	Final Purity	Yield/Recovery	Reference
Recrystallization	Commercial Stearic Acid	Petroleum ether/Methylene chloride	98.5-99%	-	[9]
Urea Crystallization & Recrystallization	Vegetable Oil Fatty Acids	Methanol, Hexane	99.8% (Linoleic Acid)	84%	[11]
Urea Crystallization & Recrystallization	Olive Oil Fatty Acids	Methanol, Hexane	>99% (Oleic Acid)	92%	[10]

Conclusion

The synthesis and purification of deuterated palmitic acid are essential for advancing research in metabolism, drug development, and analytical sciences. This guide has detailed various methodologies, from broad-scale perdeuteration using catalytic exchange to specific labeling through chemoenzymatic and biosynthetic routes. The choice of method will depend on the specific requirements for isotopic purity, the position of the labels, and the desired yield. Furthermore, rigorous purification by techniques such as recrystallization and chromatography, followed by thorough analytical characterization using GC-MS and NMR, is paramount to ensure the quality of the final product for its intended application. The protocols and data presented herein provide a solid foundation for researchers to produce and utilize high-quality deuterated palmitic acid in their studies.

References

• 1. Documents download module [ec.europa.eu]
• 2. apo.ansto.gov.au [apo.ansto.gov.au]
• 3. In vivo measurement of fatty acids and cholesterol synthesis using D2O and mass isotopomer analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. De novo synthesis of fatty acids (Palmitic acid) | Pharmaguideline [pharmaguideline.com]
• 5. jackwestin.com [jackwestin.com]
• 6. firsthope.co.in [firsthope.co.in]
• 7. Enzyme-Assisted Synthesis of High-Purity, Chain-Deuterated 1-Palmitoyl-2-oleoyl-sn-glycero-3-phosphocholine - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Purification of oleic acid and linoleic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. US3429902A - Process for purifying stearic acid - Google Patents [patents.google.com]
• 10. rjptonline.org [rjptonline.org]
• 11. data.epo.org [data.epo.org]
• 12. A liquid chromatography–mass spectrometry-based workflow for measurement of branched Fatty Acid esters of Hydroxy Fatty Acids (FAHFAs) - PMC [pmc.ncbi.nlm.nih.gov]
• 13. iomcworld.com [iomcworld.com]
• 14. lipidmaps.org [lipidmaps.org]
• 15. High Sensitivity Quantitative Lipidomics Analysis of Fatty Acids in Biological Samples by Gas Chromatography-Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 16. lipidmaps.org [lipidmaps.org]
• 17. lipidmaps.org [lipidmaps.org]
• 18. journals.tubitak.gov.tr [journals.tubitak.gov.tr]
• 19. magritek.com [magritek.com]
• 20. Synthesis and use of deuterated palmitic acids to decipher the cryptoregiochemistry of a Delta13 desaturation - PubMed [pubmed.ncbi.nlm.nih.gov]

A Technical Guide to Palmitic Acid-d17: Applications in Research and Drug Development

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Palmitic acid-d17, a deuterated analog of the ubiquitous saturated fatty acid, palmitic acid. Its unique properties as a stable isotope-labeled compound make it an invaluable tool in metabolic research, lipidomics, and drug development. This document details its chemical properties, outlines its primary applications, provides a generalized experimental protocol for its use, and illustrates a key signaling pathway influenced by its non-deuterated counterpart.

Core Properties of Palmitic Acid-d17

Palmitic acid-d17 is synthesized to serve as a tracer and internal standard in various analytical techniques. The substitution of 17 hydrogen atoms with deuterium creates a distinct mass shift, allowing it to be differentiated from endogenous palmitic acid by mass spectrometry.

Property	Value
CAS Number	81462-28-4[1][2]
Molecular Formula	C₁₆H₁₅D₁₇O₂[3]
Molecular Weight	273.53 g/mol [1][2]
Synonyms	Hexadecanoic-9,9,10,10,11,11,12,12,13,13,14,14,15,15,16,16,16-d17 acid[3]

Applications in Scientific Research

The primary utility of Palmitic acid-d17 lies in its application as a stable isotope tracer. This allows researchers to track the metabolism and incorporation of palmitate into various lipid species and cellular pathways with high precision.

• Metabolic Studies and Flux Analysis : Palmitic acid-d17 is extensively used to investigate fatty acid metabolism.[4][5] By introducing it into cellular or in vivo systems, researchers can trace its path through beta-oxidation, esterification into complex lipids like triglycerides and phospholipids, and its role in energy production.[4] This is a cornerstone of metabolic flux analysis (MFA), which quantifies the rates of metabolic reactions within a biological system.[6]

• Lipidomics : In the field of lipidomics, Palmitic acid-d17 serves as an ideal internal standard for the quantification of fatty acids and other lipid species by mass spectrometry (e.g., GC-MS, LC-MS/MS).[4][5][7] Its chemical similarity to endogenous palmitic acid ensures comparable extraction and ionization efficiency, while its mass difference allows for accurate quantification, correcting for sample loss during preparation and variations in instrument response.[8]

• Drug Development and Pharmacokinetics : Deuteration of molecules can alter their pharmacokinetic and metabolic profiles.[3] While Palmitic acid-d17 is primarily used as a tracer, the study of deuterated compounds is a significant area in drug development, aimed at improving drug stability and efficacy.[3][7] Tracing studies with Palmitic acid-d17 can help understand how fatty acid modifications, which can be relevant to drug delivery systems or drug-lipid interactions, affect cellular processing.

Experimental Protocols: Tracing Fatty Acid Uptake and Metabolism

The following is a generalized protocol for a cell-based assay to trace the uptake and incorporation of Palmitic acid-d17 into cellular lipids. This protocol can be adapted for specific cell types and research questions.

Preparation of Palmitic Acid-d17-BSA Complex

Fatty acids are poorly soluble in aqueous media and are typically delivered to cells bound to bovine serum albumin (BSA).

• Prepare a stock solution of fatty acid-free BSA (e.g., 10% w/v) in serum-free cell culture medium.

• Prepare a stock solution of Palmitic acid-d17 in ethanol.

• Slowly add the Palmitic acid-d17 stock to the BSA solution while gently vortexing to facilitate binding. The molar ratio of fatty acid to BSA is typically between 3:1 and 6:1.

• Incubate the complex at 37°C for at least 30 minutes to ensure complete binding.

Cell Culture and Labeling

• Plate cells at an appropriate density and allow them to adhere and grow.

• Prior to the experiment, aspirate the growth medium and wash the cells once with warm phosphate-buffered saline (PBS).

• Add the serum-free medium containing the Palmitic acid-d17:BSA complex to the cells.

• Incubate the cells at 37°C for the desired time points (e.g., 0, 15, 30, 60, 120 minutes) to create a time-course of uptake and metabolism.

Termination of Uptake and Lipid Extraction

• To stop the uptake, aspirate the labeling medium and immediately wash the cells three times with ice-cold PBS containing 0.5% BSA to remove unbound fatty acids, followed by one wash with ice-cold PBS alone.

• Lyse the cells and extract total lipids using a standard method, such as the Bligh-Dyer or Folch extraction, which uses a chloroform/methanol solvent system.[9]

Sample Preparation for Mass Spectrometry

• The extracted lipids are often derivatized to fatty acid methyl esters (FAMEs) to improve their volatility for GC-MS analysis. This is typically achieved by incubation with a reagent like 1% sulfuric acid in methanol.[9]

• For LC-MS analysis, derivatization may not be necessary. The dried lipid extract is reconstituted in a suitable solvent for injection.

Analysis by Mass Spectrometry

• Analyze the samples using GC-MS or LC-MS/MS.

• The mass spectrometer will be able to distinguish between the endogenous, unlabeled palmitic acid and the incorporated Palmitic acid-d17 based on their mass-to-charge (m/z) ratio.

• By comparing the signal intensity of the deuterated and non-deuterated forms, the rate of uptake and incorporation into different lipid species can be quantified.

Caption: Experimental workflow for a metabolic tracing study.

Signaling Pathway: Palmitate-Induced Endoplasmic Reticulum (ER) Stress

While Palmitic acid-d17 is used as a tracer, its non-deuterated form, palmitic acid, is known to induce cellular stress responses, particularly endoplasmic reticulum (ER) stress, when present in excess.[1][2][10][11][12] This is a critical area of research in metabolic diseases like type 2 diabetes and non-alcoholic fatty liver disease. ER stress is a key mechanism underlying lipotoxicity. The accumulation of saturated fatty acids like palmitate can disrupt ER homeostasis, leading to the activation of the Unfolded Protein Response (UPR).

One of the central pathways in the UPR involves the sensor protein PERK (PKR-like endoplasmic reticulum kinase).

• Activation of PERK : In the presence of ER stress, PERK is activated through autophosphorylation.

• Phosphorylation of eIF2α : Activated PERK phosphorylates the eukaryotic initiation factor 2 alpha (eIF2α). This leads to a general attenuation of protein translation, reducing the protein load on the ER.

• Translational Upregulation of ATF4 : Paradoxically, the phosphorylation of eIF2α selectively enhances the translation of Activating Transcription Factor 4 (ATF4).[10][12]

• Induction of CHOP : ATF4 is a transcription factor that moves to the nucleus and induces the expression of several stress-response genes, most notably C/EBP homologous protein (CHOP).[1][2][3][7][10][12]

• Apoptosis : If ER stress is prolonged and severe, CHOP can promote apoptosis (programmed cell death).

The induction of GRP78 (glucose-regulated protein 78, also known as BiP) is another hallmark of ER stress, and its expression is increased in response to palmitate.[1][2][3][7]

Caption: The PERK branch of the UPR induced by palmitic acid.

References

• 1. Palmitate modulates intracellular signaling, induces endoplasmic reticulum stress, and causes apoptosis in mouse 3T3-L1 and rat primary preadipocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Palmitate induces endoplasmic reticulum stress and autophagy in mature adipocytes: Implications for apoptosis and inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Palmitic acid-d17 | CAS#:81462-28-4 | Chemsrc [chemsrc.com]
• 4. Buy Palmitic acid-d17 (EVT-1722835) | 81462-28-4 [evitachem.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. Limitations of deuterium-labeled internal standards for quantitative electrospray ionization mass spectrometry analysis of fatty acid metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. Palmitic acid-induced cell death: impact of endoplasmic reticulum and oxidative stress, mitigated by L-citrulline - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]

An In-depth Technical Guide to the Natural Abundance of Deuterium and Its Effect on Mass Spectrometry

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the natural abundance of deuterium and other key isotopes, their impact on mass spectrometry, and the practical applications of these principles in research and development.

The Foundation: Natural Isotopic Abundance

In nature, most elements exist as a mixture of stable isotopes, which are atoms of the same element with the same number of protons but different numbers of neutrons. This difference in neutron count results in variations in atomic mass. The relative amount of each stable isotope is referred to as its natural abundance. While seemingly minor, these isotopic variations have profound and measurable effects in mass spectrometry, providing crucial information for compound identification and structural elucidation.

For elements commonly found in organic molecules and biomolecules, the major isotopes and their heavier counterparts are fundamental to understanding mass spectra. Deuterium (²H), the heavy isotope of hydrogen, has a natural abundance of approximately 0.0115% to 0.0156%.[1][2] While this may seem insignificant, its presence, along with other isotopes like Carbon-13 (¹³C), Nitrogen-15 (¹⁵N), and Oxygen-18 (¹⁸O), gives rise to characteristic isotopic patterns in a mass spectrum.

Quantitative Data on Natural Isotopic Abundance

The precise mass and natural abundance of isotopes for elements frequently encountered in pharmaceutical and biological research are summarized below. These values are the basis for the isotopic patterns observed in mass spectrometry.

Element	Isotope	Atomic Mass (u)	Natural Abundance (%)
Hydrogen	¹H	1.007825	99.9885
²H (Deuterium)	2.014102	0.0115
Carbon	¹²C	12.000000	98.93
¹³C	13.003355	1.07
Nitrogen	¹⁴N	14.003074	99.632
¹⁵N	15.000109	0.368
Oxygen	¹⁶O	15.994915	99.757
¹⁷O	16.999132	0.038
¹⁸O	17.999160	0.205
Sulfur	³²S	31.972071	94.93
³³S	32.971458	0.76
³⁴S	33.967867	4.29
³⁶S	35.967081	0.02
Chlorine	³⁵Cl	34.968853	75.78
³⁷Cl	36.965903	24.22
Bromine	⁷⁹Br	78.918338	50.69
⁸¹Br	80.916291	49.31

Data compiled from the 1997 report of the IUPAC Subcommittee for Isotopic Abundance Measurements and other sources.[1]

The Effect on Mass Spectrometry: Isotope Peaks

In mass spectrometry, a molecule is ionized and the mass-to-charge ratio (m/z) of the resulting ion is measured. The peak representing the molecule with all its constituent atoms as their most abundant isotopes is called the monoisotopic peak, often referred to as the M peak. However, due to the natural abundance of heavier isotopes, a smaller peak will be observed at one mass unit higher (M+1), and another at two mass units higher (M+2).

The M+1 Peak: Contributions from ¹³C and ²H

The M+1 peak is primarily the result of the presence of a single ¹³C atom in the molecule, and to a lesser extent, a single ²H (deuterium) atom.[3][4][5]

• Contribution of ¹³C: With a natural abundance of about 1.1%, the probability of a molecule containing one ¹³C atom increases with the number of carbon atoms in that molecule.[3][6]

• Contribution of ²H: Deuterium's natural abundance is much lower, at approximately 0.0115%.[1] Therefore, its contribution to the M+1 peak is often considered negligible for small molecules but can become more significant for molecules with a large number of hydrogen atoms.

The relative intensity of the M+1 peak can be approximated using the following formula, which is particularly useful for estimating the number of carbon atoms in an unknown compound:

Number of Carbon Atoms ≈ (Intensity of M+1 Peak / Intensity of M Peak) / 0.011[6][7]

The following table illustrates the theoretical relative intensities of the M+1 peak based on the number of carbon and hydrogen atoms, highlighting the dominant role of ¹³C.

Number of Carbons	Number of Hydrogens	Theoretical M+1 Intensity (relative to M=100)
10	22	11.025
20	42	22.048
50	102	55.117
100	202	110.232

Calculations are based on a simplified model considering only ¹³C and ²H contributions.

The M+2 Peak

The M+2 peak arises from several possibilities:

• The presence of two ¹³C atoms, or one ¹³C and one ²H atom in the same molecule.

• The presence of a single ¹⁸O or ³⁴S atom.

• The presence of a single ³⁷Cl or ⁸¹Br atom, which have very high natural abundances and produce characteristic and easily recognizable M+2 peaks.[6]

The distinct isotopic patterns of chlorine (M:M+2 ratio of approximately 3:1) and bromine (M:M+2 ratio of approximately 1:1) are particularly useful for identifying halogenated compounds.[6]

Visualizing the Concepts

Logical Relationship of Isotope Peaks

The following diagram illustrates the origins of the M, M+1, and M+2 peaks from the isotopic composition of a simple organic molecule.

Caption: Origin of M, M+1, and M+2 peaks in a mass spectrum.

Experimental Protocols

The principles of natural isotopic abundance are fundamental to various mass spectrometry experiments. Below are outlines of key experimental protocols.

General Protocol for High-Resolution Mass Spectrometry

This protocol outlines the basic steps for analyzing a compound to observe its natural isotope pattern.

• Sample Preparation: Dissolve the purified analyte in a suitable volatile solvent (e.g., methanol, acetonitrile/water) to a final concentration of 1-10 µg/mL.

• Instrument Calibration: Calibrate the high-resolution mass spectrometer (e.g., Orbitrap, FT-ICR) using a standard calibration mixture to ensure high mass accuracy.

• Ionization: Introduce the sample into the mass spectrometer using an appropriate ionization source, such as electrospray ionization (ESI), which is a soft ionization technique that minimizes fragmentation.

• Mass Analysis: Acquire the full scan mass spectrum in a high-resolution mode (resolving power > 60,000). This is critical to separate isobaric interferences and accurately measure the masses of the isotopic peaks.

• Data Analysis:

  • Identify the monoisotopic peak (M).

  • Measure the m/z values and relative intensities of the M+1 and M+2 peaks.

  • Compare the observed isotopic pattern and accurate mass to theoretical values calculated from the elemental formula to confirm the compound's identity.

Detailed Protocol for Hydrogen-Deuterium Exchange Mass Spectrometry (HDX-MS)

HDX-MS is a powerful technique that leverages the exchange of labile amide protons with deuterium in a D₂O buffer to probe protein conformation and dynamics.[8][9][10]

• Reagent Preparation:

  • Equilibration Buffer: Prepare a buffer matching the protein's optimal stability conditions (e.g., 20 mM Tris, 150 mM NaCl, pH 7.4).

  • Labeling Buffer: Prepare the same buffer using 99.9% D₂O instead of H₂O.

  • Quench Buffer: Prepare a buffer at pH 2.5 with a denaturant (e.g., 0.1 M phosphate buffer, 4 M guanidine HCl, 0.5 M TCEP).

• Deuterium Labeling:

  • Initiate the exchange reaction by diluting the protein sample (e.g., 5 µL) into the D₂O labeling buffer (e.g., 45 µL).

  • Incubate the reaction for various time points (e.g., 10s, 1min, 10min, 1h) at a controlled temperature.

• Quenching:

  • Stop the exchange reaction by adding an equal volume of pre-chilled quench buffer. This rapidly drops the pH to ~2.5 and the temperature to ~0°C, which significantly slows down the back-exchange of deuterium for hydrogen.[9]

• Proteolytic Digestion:

  • Immediately inject the quenched sample onto an in-line pepsin column maintained at a low temperature (~0.5°C). Pepsin is active at low pH and digests the protein into smaller peptides.[9]

• LC-MS Analysis:

  • The resulting peptides are trapped and desalted, then separated using a reversed-phase HPLC column with a fast gradient.

  • The eluting peptides are analyzed by a high-resolution mass spectrometer.

• Data Analysis:

  • Identify the peptides from a non-deuterated control run.

  • For each time point, measure the mass increase for each peptide, which corresponds to the amount of deuterium incorporated.

  • Plot deuterium uptake over time for different peptides to map regions of varying solvent accessibility and dynamics.

Visualizing Experimental Workflows

General Mass Spectrometry Workflow

Caption: A generalized workflow for a mass spectrometry experiment.

Hydrogen-Deuterium Exchange (HDX-MS) Workflow

Caption: Experimental workflow for bottom-up HDX-MS.

Conclusion

The natural abundance of deuterium, while low, is a fundamental parameter that influences the appearance of mass spectra. Understanding its contribution, in concert with other stable isotopes, is essential for accurate compound identification and structural analysis. For routine analysis of small molecules, the effect of deuterium on the M+1 peak is often overshadowed by that of ¹³C. However, in specialized applications such as Hydrogen-Deuterium Exchange Mass Spectrometry, the principles of deuterium incorporation are harnessed to provide invaluable insights into the conformational dynamics of proteins, playing a critical role in drug discovery and development. The ability to accurately measure and interpret isotopic patterns is, therefore, a cornerstone of modern mass spectrometry.

References

• 1. chem.ualberta.ca [chem.ualberta.ca]
• 2. iupac.org [iupac.org]
• 3. chemguide.co.uk [chemguide.co.uk]
• 4. Practical Guide to DOT Language (Graphviz) for Developers and Analysts · while true do; [danieleteti.it]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. savemyexams.com [savemyexams.com]
• 7. mazams.weebly.com [mazams.weebly.com]
• 8. Principle and Procedure of Hydrogen Deuterium Exchange Mass Spectrometry (HDX-MS) - Creative Proteomics [iaanalysis.com]
• 9. benchchem.com [benchchem.com]
• 10. A hydrogen–deuterium exchange mass spectrometry-based protocol for protein–small molecule interaction analysis - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Guide to High-Purity Palmitic Acid-d17 for Research Applications

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of commercially available high-purity Palmitic acid-d17, a vital tool for researchers in various scientific disciplines. This document outlines the key suppliers, product specifications, relevant biological pathways, and detailed experimental protocols to facilitate its effective use in metabolic research, drug development, and lipidomics.

Commercial Suppliers and Product Specifications

High-purity Palmitic acid-d17 is available from a select number of specialized chemical suppliers. The following table summarizes the key quantitative data for offerings from prominent vendors to aid in the selection of the most suitable product for your research needs.

Supplier	Product Name	CAS Number	Molecular Formula	Molecular Weight ( g/mol )	Chemical Purity	Isotopic Purity/Enrichment
MedChemExpress	Palmitic acid-d17	81462-28-4	C₁₆H₁₅D₁₇O₂	273.53	>98% (typical)	No data available
EvitaChem	Palmitic acid-d17	81462-28-4	C₁₆H₁₅D₁₇O₂	273.53	No data available	No data available
Cayman Chemical	Palmitic Acid-d9	1173022-49-5	C₁₆H₂₃D₉O₂	265.5	≥98%	≥99% deuterated forms (d1-d9)
Santa Cruz Biotechnology	Palmitic Acid	57-10-3	C₁₆H₃₂O₂	256.42	≥98%	Not Applicable

Note: Data for Palmitic acid-d17 from MedChemExpress and EvitaChem is based on available product listings; specific batch data may be available upon request from the supplier. Data for other deuterated and non-deuterated palmitic acid is provided for comparison.

Biological Significance: Palmitic Acid and ER Stress Signaling

Palmitic acid, a saturated fatty acid, is a key metabolite and signaling molecule. At elevated concentrations, it has been shown to induce endoplasmic reticulum (ER) stress, a condition that can lead to cellular dysfunction and apoptosis. This process is of significant interest in the study of metabolic diseases such as type 2 diabetes and non-alcoholic fatty liver disease.

The induction of ER stress by palmitic acid involves the activation of the Unfolded Protein Response (UPR). One of the key pathways initiated by palmitic acid involves the dissociation of the chaperone protein GRP78 (Glucose-Regulated Protein 78, also known as BiP) from transmembrane sensor proteins, leading to their activation. This cascade ultimately results in the increased expression of pro-apoptotic factors like CHOP (C/EBP homologous protein).[1][2]

Below is a diagram illustrating the simplified signaling pathway of palmitic acid-induced ER stress.

Caption: Palmitic acid-induced ER stress signaling pathway.

Experimental Protocols

The use of Palmitic acid-d17 as a tracer in metabolic studies allows for the precise tracking of its uptake, incorporation into complex lipids, and flux through various metabolic pathways. Below is a detailed protocol for a typical stable isotope tracing experiment in cultured cells.

Objective: To trace the metabolic fate of exogenous palmitic acid in cultured hepatocytes.

Materials:

• Palmitic acid-d17 (high purity)

• Bovine Serum Albumin (BSA), fatty acid-free

• Ethanol, absolute

• Dulbecco's Modified Eagle Medium (DMEM), high glucose

• Fetal Bovine Serum (FBS)

• Hepatocyte cell line (e.g., HepG2)

• Phosphate Buffered Saline (PBS)

• Cell lysis buffer

• Organic solvents for lipid extraction (e.g., chloroform, methanol)

• Internal standards for mass spectrometry (e.g., other deuterated lipids not being traced)

Procedure:

• Preparation of Palmitic Acid-d17-BSA Conjugate:

  • Dissolve Palmitic acid-d17 in absolute ethanol to make a concentrated stock solution (e.g., 100 mM).

  • Prepare a 10% (w/v) fatty acid-free BSA solution in sterile water.

  • Warm the BSA solution to 37°C.

  • Slowly add the Palmitic acid-d17 stock solution to the warm BSA solution while stirring gently to achieve the desired final concentration (e.g., 1 mM Palmitic acid-d17 in 1% BSA).

  • Incubate the mixture at 37°C for 1 hour to allow for complex formation.

  • Sterile-filter the final conjugate solution through a 0.22 µm filter.

• Cell Culture and Labeling:

  • Culture hepatocytes to a confluence of 70-80% in standard growth medium (DMEM with 10% FBS).

  • On the day of the experiment, aspirate the growth medium and wash the cells twice with warm PBS.

  • Add the prepared Palmitic acid-d17-BSA containing medium to the cells.

  • Incubate the cells for the desired time points (e.g., 0, 2, 6, 12, 24 hours).

• Sample Collection and Lipid Extraction:

  • At each time point, aspirate the labeling medium and wash the cells three times with ice-cold PBS.

  • Lyse the cells directly in the culture dish using a suitable lysis buffer.

  • Harvest the cell lysate and store at -80°C until lipid extraction.

  • Perform lipid extraction using a standard method such as the Folch or Bligh-Dyer method. Add a known amount of an appropriate internal standard before extraction.

• Analysis by Mass Spectrometry:

  • Dry the extracted lipids under a stream of nitrogen and reconstitute in a suitable solvent for LC-MS/MS analysis.

  • Analyze the samples using a high-resolution mass spectrometer to identify and quantify the incorporation of deuterium into various lipid species.

The following diagram illustrates the general workflow for a stable isotope tracing experiment using Palmitic acid-d17.

Caption: Experimental workflow for metabolic tracing with Palmitic acid-d17.

Conclusion

High-purity Palmitic acid-d17 is an indispensable tool for researchers investigating lipid metabolism and its role in disease. Careful selection of a commercial supplier based on purity and isotopic enrichment is crucial for obtaining reliable and reproducible data. The provided experimental protocol and signaling pathway information serve as a foundation for designing and executing robust studies in this field.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]

The Role of Palmitic Acid-d17 in Elucidating Fatty Acid Metabolism: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Stable isotope-labeled compounds are invaluable tools in metabolic research, enabling the precise tracing of metabolic pathways without the complications of radioactivity. Palmitic acid-d17, a deuterated analog of the ubiquitous 16-carbon saturated fatty acid, has emerged as a powerful tracer for studying fatty acid metabolism. Its distinct mass shift allows for clear differentiation from its endogenous counterpart using mass spectrometry, providing a window into the dynamic processes of fatty acid uptake, oxidation, and incorporation into complex lipids. This technical guide provides a comprehensive overview of the application of palmitic acid-d17 in metabolic research, complete with experimental protocols, quantitative data summaries, and visual representations of key metabolic pathways and workflows.

Core Principles of Palmitic Acid-d17 Tracing

Palmitic acid-d17 serves as a metabolic tracer, mimicking the behavior of natural palmitic acid within biological systems.[1] Once introduced, it enters the cellular fatty acid pool and undergoes the same metabolic transformations as unlabeled palmitic acid, including:

• Cellular Uptake: Transport across the plasma membrane via fatty acid transporters.

• Activation: Conversion to palmitoyl-CoA by acyl-CoA synthetases.

• Beta-Oxidation: Catabolism within the mitochondria to produce acetyl-CoA for energy production.[1]

• Esterification: Incorporation into complex lipids such as triglycerides, phospholipids, and ceramides for energy storage and structural functions.

The key advantage of using palmitic acid-d17 is the ability to distinguish it from the endogenous pool of palmitic acid using mass spectrometry (MS), typically coupled with gas chromatography (GC-MS) or liquid chromatography (LC-MS/MS).[1] The mass difference created by the 17 deuterium atoms allows for the quantification of the tracer's incorporation into various metabolic products, providing a direct measure of metabolic flux.

Data Presentation: Quantitative Insights from Isotopic Tracing Studies

Parameter Measured	Organism/Model	Tracer Used	Key Quantitative Finding	Reference
Intrahepatic Uptake	Sprague Dawley Rats	Palmitic Acid-d31	In a model of fatty liver disease, the intrahepatic uptake of palmitic acid-d31 was higher in the high-fat diet group (AUC = 57.4 ± 17.0 mM·minutes) compared to the standard diet group (AUC = 33.3 ± 10.5 mM·minutes), although not statistically significant due to high in-group variation.[2][3]	[2]
Incorporation into Acylcarnitines and Lipids	C57BL/6N Mice	[U-13C]-Palmitate	10 minutes after a bolus injection in fasted mice, acylcarnitines derived from the tracer were significantly higher in muscle (0.95 ± 0.47 nmol/g protein) than in the liver (0.002 ± 0.001 nmol/g protein). Labeled triglycerides (511 ± 160 nmol/g protein) and phosphatidylcholines (58 ± 9 nmol/g protein) were detectable only in the liver.[4]	[4]
Fatty Acid Oxidation Rate	C57BL/6 Mice	[11C]-Palmitate	The rate of myocardial fatty acid oxidation (MFAO) measured in vivo using dynamic PET was 375.03 ± 43.83 nmoles/min/g.[5][6]	[5]

Table 1: Quantitative Data from in vivo Studies. This table presents data from studies investigating fatty acid metabolism in whole organisms.

Parameter Measured	Cell Line	Tracer Used	Key Quantitative Finding	Reference
Incorporation into Ceramides	Caco-2/TC7 Enterocytes	Palmitic Acid (unlabeled)	Treatment with palmitic acid for 24 hours led to a significant increase in the intracellular content of C14, C18, C20, C22, and C24-ceramide species compared to control cells. For example, C16-ceramide increased from ~150 pg/mg protein to ~300 pg/mg protein.[7]	[7]
Incorporation into Phospholipids	Tetrahymena	3H-Palmitic Acid	C2-ceramide treatment did not alter the incorporation of 3H-palmitic acid into phospholipids, which was rapid and reached a plateau within 5 minutes of incubation.[8]	[8]
Lipid Synthesis and Degradation	HepG2 Cells	13C16-Palmitic Acid	Stable isotope labeling revealed alterations in the synthesis and degradation of individual lipid species in response to palmitic acid overload over 4, 8, and 16-hour treatments, indicating a dynamic remodeling of the lipidome.[9]	[9]

Table 2: Quantitative Data from in vitro Studies. This table presents data from studies investigating fatty acid metabolism in cultured cells.

Experimental Protocols

This section provides detailed methodologies for key experiments utilizing palmitic acid-d17 to trace fatty acid metabolism.

Protocol 1: In Vitro Fatty Acid Uptake Assay in Cultured Cells

This protocol is adapted from a method for oleic acid-d17 and can be directly applied to palmitic acid-d17.

1. Preparation of Palmitic Acid-d17:BSA Complex:

• Prepare a stock solution of fatty acid-free Bovine Serum Albumin (BSA) (e.g., 10% w/v) in serum-free cell culture medium.

• Prepare a stock solution of palmitic acid-d17 in ethanol.

• Slowly add the palmitic acid-d17 stock solution to the BSA solution while gently vortexing to achieve the desired final concentration. This allows the fatty acid to bind to albumin, mimicking its physiological transport.

2. Cell Treatment:

• Plate cells in a suitable culture vessel (e.g., 6-well plate) and grow to the desired confluency.

• Aspirate the culture medium and wash the cells once with phosphate-buffered saline (PBS).

• Add the serum-free medium containing the palmitic acid-d17:BSA complex to the cells.

• Incubate the cells at 37°C for the desired time points (e.g., 0, 15, 30, 60, 120 minutes) to measure uptake kinetics.

3. Lipid Extraction (Modified Bligh-Dyer Method):

• To stop the uptake reaction, aspirate the treatment medium and immediately wash the cells three times with ice-cold PBS containing 0.5% BSA to remove unbound fatty acids, followed by one wash with ice-cold PBS alone.

• Add a 2:1 (v/v) mixture of chloroform:methanol directly to the culture wells to lyse the cells and solubilize lipids.

• Scrape the cells and collect the lysate into a glass tube.

• Add 0.25 volumes of 0.9% NaCl solution to induce phase separation.

• Vortex thoroughly and centrifuge at 2000 x g for 10 minutes.

• Carefully collect the lower organic phase (containing the lipids) using a glass Pasteur pipette and transfer it to a new glass tube.

• Evaporate the solvent under a gentle stream of nitrogen gas.

• Store the dried lipid extract at -80°C until analysis.

4. Derivatization to Fatty Acid Methyl Esters (FAMEs) for GC-MS Analysis:

• Re-dissolve the dried lipid extract in 1 mL of toluene.

• Add 2 mL of 1% sulfuric acid in methanol.

• Cap the tubes tightly and incubate at 50°C for at least 2 hours (or overnight).

• After cooling, add 2 mL of saturated NaCl solution and 2 mL of hexane.

• Vortex vigorously and centrifuge to separate the phases.

• Collect the upper hexane layer containing the FAMEs.

• Evaporate the hexane under nitrogen and reconstitute the FAMEs in a small volume of hexane suitable for GC-MS injection.

5. GC-MS Analysis:

• Analyze the FAMEs by GC-MS. The mass spectrometer will be able to distinguish between the endogenous (d0) palmitic acid methyl ester and the deuterated (d17) palmitic acid methyl ester based on their mass-to-charge ratio (m/z).

• Quantify the amount of incorporated palmitic acid-d17 by comparing its peak area to that of a known amount of an internal standard (e.g., palmitic acid-d31 if not using d17 as the tracer, or another odd-chain fatty acid).

Protocol 2: In Vivo Fatty Acid Metabolism Study in Rodents

This protocol provides a general framework for an in vivo study. Specific details such as dosage, infusion rate, and sampling times should be optimized based on the experimental goals and animal model.

1. Animal Preparation and Tracer Administration:

• Acclimate rodents to the experimental conditions. For studies on fasting metabolism, fast the animals overnight with free access to water.

• Anesthetize the animal using an appropriate anesthetic (e.g., isoflurane).

• Administer palmitic acid-d17. This can be done via:

  • Oral gavage: For studying dietary fatty acid absorption and metabolism. The tracer can be mixed with a carrier oil.

  • Intravenous (IV) infusion: For studying systemic fatty acid flux and tissue uptake. A constant infusion is often used to achieve a steady state. A bolus injection can also be used.[4]

• The dosage of the tracer should be sufficient for detection but low enough to not perturb the natural fatty acid pool.

2. Sample Collection:

• Collect blood samples at various time points after tracer administration via a tail vein or other appropriate site.

• At the end of the experiment, euthanize the animal and collect tissues of interest (e.g., liver, adipose tissue, muscle, heart).

• Immediately freeze the tissue samples in liquid nitrogen and store them at -80°C.

3. Sample Processing and Analysis:

• Plasma: Separate plasma from whole blood by centrifugation. Extract lipids from the plasma using the modified Bligh-Dyer method described in Protocol 1.

• Tissues: Homogenize the frozen tissue samples in a suitable buffer. Extract lipids from the homogenate.

• Analysis: Analyze the lipid extracts by LC-MS/MS to quantify the incorporation of palmitic acid-d17 into different lipid classes (e.g., triglycerides, phospholipids, ceramides). For fatty acid oxidation studies, the enrichment of deuterium in body water (e.g., from plasma) can be measured by mass spectrometry as an indicator of the rate of beta-oxidation.

4. Data Analysis and Flux Calculation:

• Calculate the isotopic enrichment of palmitic acid-d17 in different lipid pools.

• Metabolic flux rates, such as the rate of appearance (Ra) of fatty acids, can be calculated using steady-state tracer kinetic equations. For a constant infusion study at steady state, the following equation can be used:

  • Ra = (Ei / Ep - 1) x I

  • Where:

    • Ra is the rate of appearance of the substrate (e.g., palmitate).

    • Ei is the isotopic enrichment of the infusate.

    • Ep is the isotopic enrichment of the substrate in plasma at steady state.

    • I is the infusion rate of the tracer.[10]

Mandatory Visualizations

The following diagrams, generated using the DOT language, illustrate key metabolic pathways and experimental workflows relevant to the study of fatty acid metabolism with palmitic acid-d17.

Cellular uptake and activation of Palmitic Acid-d17.

References

• 1. Buy Palmitic acid-d17 (EVT-1722835) | 81462-28-4 [evitachem.com]
• 2. Evaluation of Hepatic Glucose and Palmitic Acid Metabolism in Rodents on High‐Fat Diet Using Deuterium Metabolic Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Evaluation of Hepatic Glucose and Palmitic Acid Metabolism in Rodents on High-Fat Diet Using Deuterium Metabolic Imaging - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Determination of Fatty Acid Metabolism with Dynamic 11C-Palmitate Positron Emission Tomography of Mouse Heart In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Effect of C2 ceramide on the inositol phospholipid metabolism (uptake of 32P, 3H-serine and 3H-palmitic acid) and apoptosis-related morphological changes in Tetrahymena - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Free fatty acid flux measured using [1-11C]palmitate positron emission tomography and [U-13C]palmitate in humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. metsol.com [metsol.com]

Unlocking Therapeutic Potential: An In-depth Technical Guide to Isotopic Labeling with Deuterium

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isotopic labeling with deuterium, the stable, non-radioactive isotope of hydrogen, has emerged as a transformative strategy in modern drug discovery and development. By selectively replacing hydrogen atoms with deuterium, researchers can subtly yet profoundly alter the physicochemical properties of a molecule. This guide provides a comprehensive overview of the core principles, experimental methodologies, and strategic applications of deuterium labeling, offering a technical resource for professionals seeking to leverage this powerful tool to develop safer, more effective therapeutics. The primary applications of deuterium labeling include its use as a tracer in metabolic studies, as an internal standard for mass spectrometry, and, most impactfully, to enhance the metabolic stability of drug candidates.[1][2]

Core Principles: The Kinetic Isotope Effect (KIE)

The foundational principle behind the therapeutic application of deuterium labeling is the Kinetic Isotope Effect (KIE). Due to its greater mass (one proton and one neutron), deuterium forms a stronger, more stable covalent bond with carbon than hydrogen does.[3] Consequently, the carbon-deuterium (C-D) bond possesses a lower zero-point vibrational energy and requires more energy to achieve the transition state for bond cleavage.[3]

In the realm of drug metabolism, many Phase I reactions, frequently catalyzed by cytochrome P450 (CYP) enzymes, involve the cleavage of a C-H bond as a rate-determining step in processes such as hydroxylation and N-dealkylation.[3] If this C-H bond cleavage is the rate-limiting step, substituting hydrogen with deuterium at this metabolically vulnerable site will decelerate the reaction.[4][5] This can lead to several advantageous modifications in a drug's pharmacokinetic profile:

• Increased Metabolic Stability: Slowing the rate of metabolism can lead to a longer drug half-life and increased systemic exposure.[1]

• Reduced Formation of Toxic Metabolites: Deuteration can alter metabolic pathways, a phenomenon known as "metabolic switching," potentially mitigating the formation of reactive or toxic metabolites.[6][7]

• Improved Oral Bioavailability: By reducing first-pass metabolism in the liver, a higher concentration of the active drug can reach systemic circulation.

The following diagram illustrates the energy difference between C-H and C-D bond cleavage, which is the basis of the kinetic isotope effect.

Kinetic Isotope Effect Diagram.

Quantitative Data on the Impact of Deuteration

The following tables summarize the quantitative effects of deuterium substitution on key pharmacokinetic parameters and reaction rates for several drugs.

Table 1: Comparison of In Vitro Metabolic Stability

Compound	Deuterated Analog	System	KIE (kH/kD)	Reference
Enzalutamide	d3-Enzalutamide	Rat Liver Microsomes	~2.0	[8]
Enzalutamide	d3-Enzalutamide	Human Liver Microsomes	~3.7	[8]
Ivacaftor	CTP-656 (d9-Ivacaftor)	Human Liver Microsomes	DV = 3.8, DV/K = 2.2	[9][10]
Verapamil	Deuterated Verapamil	N/A	>95% D-incorporation	[11]

Table 2: Comparison of In Vivo Pharmacokinetic Parameters

Drug	Deuterated Analog	Species	Parameter	Change with Deuteration	Reference
Enzalutamide	d3-Enzalutamide	Rat	AUC	35% Increase	[12]
Enzalutamide	d3-Enzalutamide	Rat	Cmax	102% Increase	[12]
Ivacaftor	CTP-656 (d9-Ivacaftor)	Human	AUC	~3-fold Increase	[13]
Ivacaftor	CTP-656 (d9-Ivacaftor)	Human	t1/2	~40% Increase	[13]
Caffeine	d9-Caffeine	Human	Exposure	4-fold Higher	[14]
Tetrabenazine	Deutetrabenazine	Human	AUC	~2-fold Increase	[6]

Experimental Protocols

Synthetic Methodologies for Deuterium Labeling

The introduction of deuterium into a molecule can be achieved through several synthetic strategies. The choice of method depends on the desired position of the label, the stability of the substrate, and the required level of deuterium incorporation.

This is a direct method for introducing deuterium. It can be catalyzed by acids, bases, or transition metals.[10]

• Iridium-Catalyzed H/D Exchange Protocol:

  • Materials: Aromatic substrate, Iridium catalyst (e.g., [(COD)Ir(NHC)Cl]), deuterium source (e.g., D₂O), solvent (e.g., DCE).[15]

  • Procedure: a. To a reaction vessel, add the substrate, iridium catalyst, and a co-catalyst if required (e.g., KOAc).[16] b. Add the solvent and the deuterium source. c. Seal the vessel and heat the reaction mixture to the desired temperature (e.g., 50-100 °C) for a specified time (e.g., 2 hours).[16] d. Monitor the reaction progress by NMR or LC-MS. e. Upon completion, cool the reaction mixture and perform a standard aqueous workup. f. Purify the product by column chromatography. g. Determine the percentage of deuterium incorporation by ¹H NMR and mass spectrometry.[11]

This method involves the reduction of a functional group (e.g., ketone, ester) or an unsaturated bond using a deuterated reducing agent.

• Reductive Deuteration of a Ketone using Mg and D₂O:

  • Materials: Ketone substrate, Magnesium (Mg) powder, 1,2-dibromoethane (BrCH₂CH₂Br), Deuterium oxide (D₂O), THF (anhydrous).[17][18]

  • Procedure: a. Activate Mg powder with 1,2-dibromoethane in THF under an inert atmosphere. b. Add the ketone substrate to the activated Mg suspension. c. Slowly add D₂O (e.g., 1.5 equivalents) to the reaction mixture.[18] d. Stir the reaction at room temperature until completion (monitor by TLC or LC-MS). e. Quench the reaction with a saturated aqueous solution of NH₄Cl. f. Extract the product with an organic solvent (e.g., ethyl acetate). g. Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. h. Purify the α-deuterated alcohol by flash column chromatography. i. Confirm the structure and deuterium incorporation using NMR and mass spectrometry.[18]

Enzymatic methods offer high selectivity for deuterium labeling, especially for complex biomolecules like amino acids.

• Enzymatic Synthesis of Deuterated Amino Acids:

  • Materials: Amino acid precursor, Deuterium source (e.g., D₂O), Enzyme system (e.g., aminotransferase and a partner protein), Buffer solution.[19]

  • Procedure: a. Prepare a reaction mixture containing the amino acid substrate in a deuterated buffer (D₂O). b. Add the purified enzymes to the reaction mixture. c. Incubate the reaction at an optimal temperature (e.g., 37 °C) for a specified duration. d. Monitor the progress of the deuteration by taking aliquots at different time points and analyzing them by LC-MS. e. Stop the reaction by denaturing the enzymes (e.g., by adding acid or heating). f. Purify the deuterated amino acid using techniques such as ion-exchange chromatography or HPLC. g. Characterize the final product for isotopic enrichment and purity using NMR and mass spectrometry.[19][20]

Analytical Techniques for Characterization

Accurate determination of the location and extent of deuterium incorporation is crucial.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR is used to observe the disappearance of a proton signal upon deuteration, while ²H NMR directly detects the deuterium signal.[21]

• Mass Spectrometry (MS): MS is highly sensitive for determining the overall deuterium incorporation by measuring the mass increase of the molecule or its fragments.[22]

Visualizations of Key Pathways and Workflows

Metabolic Switching of Caffeine

Deuteration can alter the metabolic fate of a drug. For caffeine, deuteration of one methyl group can slow its demethylation at that position, leading to an increase in metabolism at other sites.[14][23]

References

• 1. Effect of N-methyl deuteration on metabolism and pharmacokinetics of enzalutamide - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. The kinetic isotope effect in the search for deuterated drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Portico [access.portico.org]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. Effect of N-methyl deuteration on metabolism and pharmacokinetics of enzalutamide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Altering Metabolic Profiles of Drugs by Precision Deuteration 2: Discovery of a Deuterated Analog of Ivacaftor with Differentiated Pharmacokinetics for Clinical Development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Catalytic Deuterium Incorporation within Metabolically Stable β-Amino C─H Bonds of Drug Molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. benchchem.com [benchchem.com]
• 14. Deuterium in drug discovery: progress, opportunities and challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. chemrxiv.org [chemrxiv.org]
• 17. Practical Method for Reductive Deuteration of Ketones with Magnesium and D2O - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Researchers Develop Practical Method for Reductive Deuteration of Ketones with Magnesium and D2O----Fujian Institute of Research on the Structure of Matter Chinese Academy of Sciences [english.fjirsm.cas.cn]
• 19. Site-Selective Deuteration of Amino Acids through Dual-Protein Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 20. mdpi.com [mdpi.com]
• 21. Drug metabolism - Wikipedia [en.wikipedia.org]
• 22. researchgate.net [researchgate.net]
• 23. osti.gov [osti.gov]

Palmitic Acid-d17 in Lipidomics Research: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the dynamic field of lipidomics, the precise and accurate quantification of lipid species is paramount to understanding cellular metabolism, identifying biomarkers, and developing novel therapeutics. Stable isotope-labeled compounds are indispensable tools in this pursuit, and palmitic acid-d17 has emerged as a versatile and reliable internal standard and metabolic tracer. This technical guide provides a comprehensive overview of the applications of palmitic acid-d17 in lipidomics research, complete with detailed experimental protocols, quantitative data, and visual workflows to empower researchers in their scientific endeavors.

Palmitic acid, a 16-carbon saturated fatty acid, is a central molecule in lipid metabolism, serving as a primary building block for complex lipids and a significant source of cellular energy.[1] Its deuterated isotopologue, palmitic acid-d17, where 17 hydrogen atoms have been replaced by deuterium, offers a distinct mass shift that enables its differentiation from the endogenous, unlabeled counterpart by mass spectrometry. This key characteristic underpins its utility in a range of lipidomics applications.

Core Applications of Palmitic Acid-d17

The primary applications of palmitic acid-d17 in lipidomics research can be categorized into three main areas:

• Internal Standard for Quantitative Analysis: Due to its chemical identity with natural palmitic acid, palmitic acid-d17 co-elutes during chromatographic separation and exhibits similar ionization efficiency in the mass spectrometer. This allows it to serve as an ideal internal standard to correct for variations in sample extraction, processing, and instrument response, thereby enabling accurate and precise quantification of endogenous palmitic acid and other fatty acids.

• Metabolic Labeling and Tracer Studies: When introduced into biological systems, palmitic acid-d17 is incorporated into various lipid metabolic pathways. By tracing the fate of the deuterium label, researchers can elucidate the dynamics of fatty acid uptake, esterification into complex lipids (e.g., triglycerides, phospholipids, and ceramides), and catabolism through beta-oxidation.

• Metabolic Flux Analysis: Stable isotope tracing with palmitic acid-d17 is a powerful technique for quantifying the rates (fluxes) of metabolic pathways. By measuring the rate of incorporation of deuterium into downstream metabolites, researchers can gain insights into the regulation of lipid metabolism under different physiological or pathological conditions.

Quantitative Data Presentation

The use of palmitic acid-d17 as an internal standard allows for the generation of robust and reproducible quantitative data. Below are tables summarizing typical performance characteristics of analytical methods validated for fatty acid quantification using deuterated standards.

Table 1: Linearity of Fatty Acid Methyl Ester (FAME) Standards using a Deuterated Internal Standard

Fatty Acid Methyl Ester	Concentration Range (µg/mL)	Correlation Coefficient (r²)
Methyl Myristate (C14:0)	0.1 - 50	> 0.998
Methyl Palmitate (C16:0)	0.1 - 100	> 0.999
Methyl Stearate (C18:0)	0.1 - 100	> 0.999
Methyl Oleate (C18:1)	0.1 - 100	> 0.998
Methyl Linoleate (C18:2)	0.1 - 50	> 0.997

Table 2: Recovery and Precision Data for Fatty Acid Analysis

Analyte	Spiked Concentration (µg/mL)	Mean Recovery (%)	Relative Standard Deviation (RSD, %) (n=6)
Myristic Acid	10	98.5	3.2
Palmitic Acid	50	101.2	2.8
Stearic Acid	50	99.3	3.5
Oleic Acid	50	97.8	4.1
Linoleic Acid	25	96.5	4.5

Table 3: Limits of Detection (LOD) and Quantification (LOQ) for Fatty Acids

Fatty Acid	Limit of Detection (LOD) (µg/mL)	Limit of Quantification (LOQ) (µg/mL)
Myristic Acid	0.03	0.1
Palmitic Acid	0.02	0.08
Stearic Acid	0.03	0.1
Oleic Acid	0.04	0.12
Linoleic Acid	0.05	0.15

Experimental Protocols

The following sections provide detailed methodologies for the use of palmitic acid-d17 in lipidomics research, from cell culture and labeling to sample analysis.

Protocol 1: Cell Culture and Metabolic Labeling with Palmitic Acid-d17

• Cell Seeding: Plate mammalian cells in appropriate culture dishes and grow to the desired confluency (typically 70-80%).

• Preparation of Palmitic Acid-d17:BSA Complex:

  • Prepare a stock solution of fatty acid-free bovine serum albumin (BSA) in serum-free culture medium (e.g., 10% w/v).

  • Prepare a stock solution of palmitic acid-d17 in ethanol.

  • Slowly add the palmitic acid-d17 stock solution to the BSA solution while vortexing to achieve the desired final concentration. The molar ratio of palmitic acid-d17 to BSA is typically between 2:1 and 6:1.

  • Incubate the complex at 37°C for 30-60 minutes to allow for binding.

• Cell Labeling:

  • Aspirate the culture medium from the cells and wash once with phosphate-buffered saline (PBS).

  • Add the serum-free medium containing the palmitic acid-d17:BSA complex to the cells.

  • Incubate the cells at 37°C for the desired time period to allow for uptake and metabolism of the labeled fatty acid.

Protocol 2: Lipid Extraction

This protocol describes a modified Bligh & Dyer method for total lipid extraction.

• Cell Lysis and Internal Standard Spiking:

  • After the labeling period, aspirate the labeling medium and wash the cells twice with ice-cold PBS.

  • Add a known amount of a suitable internal standard (if not already using palmitic acid-d17 for this purpose in a separate experiment).

  • Add 1 mL of a 2:1 (v/v) mixture of chloroform:methanol to the culture dish to lyse the cells. Scrape the cells and transfer the lysate to a glass tube.

• Phase Separation:

  • Add 0.25 mL of 0.9% NaCl solution to the lysate.

  • Vortex the mixture thoroughly for 1 minute.

  • Centrifuge at 2000 x g for 10 minutes to separate the aqueous and organic phases.

• Lipid Collection:

  • Carefully collect the lower organic phase (chloroform layer), which contains the lipids, using a glass Pasteur pipette and transfer it to a new glass tube.

• Drying:

  • Evaporate the solvent under a gentle stream of nitrogen gas.

  • Store the dried lipid extract at -80°C until analysis.

Protocol 3: Derivatization to Fatty Acid Methyl Esters (FAMEs) for GC-MS Analysis

• Reaction Setup:

  • Re-dissolve the dried lipid extract in 1 mL of toluene.

  • Add 2 mL of 1% sulfuric acid in methanol.

• Incubation:

  • Cap the tubes tightly and incubate at 50°C for at least 2 hours.

• Extraction of FAMEs:

  • After cooling, add 2 mL of saturated NaCl solution and 2 mL of hexane.

  • Vortex vigorously and centrifuge to separate the phases.

  • Collect the upper hexane layer containing the FAMEs.

• Drying and Reconstitution:

  • Evaporate the hexane under a stream of nitrogen.

  • Reconstitute the FAMEs in a small volume of hexane (e.g., 50-100 µL) for GC-MS analysis.

Protocol 4: LC-MS/MS Analysis of Intact Lipids

For the analysis of intact lipids incorporating palmitic acid-d17, derivatization is not required.

• Sample Preparation:

  • Reconstitute the dried lipid extract in a suitable solvent compatible with the liquid chromatography system (e.g., a mixture of acetonitrile, isopropanol, and water).

• Chromatography:

  • Use a reverse-phase C18 column for the separation of lipid species.

  • Employ a gradient elution with a mobile phase consisting of two solvents, for example:

    • Solvent A: Water with a modifier like formic acid or ammonium acetate.

    • Solvent B: A mixture of acetonitrile and isopropanol with the same modifier.

• Mass Spectrometry:

  • Operate the mass spectrometer in a data-dependent or data-independent acquisition mode to acquire both MS1 and MS/MS spectra.

  • For targeted analysis, use multiple reaction monitoring (MRM) to specifically detect the precursor and product ions of the lipid of interest and its deuterated counterpart.

Visualization of Workflows and Pathways

To provide a clearer understanding of the experimental processes and metabolic context, the following diagrams have been generated using the DOT language.

Experimental Workflow for Lipidomics Analysis using Palmitic Acid-d17

Lipidomics workflow using palmitic acid-d17.

Metabolic Fate of Palmitic Acid in Ceramide Synthesis

De novo ceramide synthesis pathway from palmitic acid.

Conclusion

Palmitic acid-d17 is a powerful and versatile tool in the lipidomics researcher's arsenal. Its utility as an internal standard ensures the accuracy and precision of quantitative lipid analysis, while its application as a metabolic tracer provides invaluable insights into the dynamic nature of lipid metabolism. By leveraging the detailed protocols and understanding the metabolic pathways outlined in this guide, researchers can effectively employ palmitic acid-d17 to advance our understanding of the complex roles of lipids in health and disease. The continued application of stable isotope labeling techniques in lipidomics will undoubtedly fuel future discoveries and innovations in the life sciences and drug development.

References

• 1. Comprehensive Lipidomic Workflow for Multicohort Population Phenotyping Using Stable Isotope Dilution Targeted Liquid Chromatography-Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

A Researcher's Guide to the Core Principles of Using Tracers in Metabolic Studies

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the fundamental principles and practical applications of tracer methodologies in metabolic research. Tracers, which can be either stable or radioactive isotopes, are invaluable tools for elucidating metabolic pathways, quantifying metabolic fluxes, and understanding the dynamic nature of cellular and organismal metabolism. This guide is designed to equip researchers, scientists, and drug development professionals with the core knowledge required to design, execute, and interpret tracer-based metabolic studies.

Core Principles of Tracer-Based Metabolic Analysis

The foundational principle of tracer-based metabolic analysis is the introduction of an isotopically labeled molecule (the tracer) into a biological system to track its metabolic fate.[1] Because isotopes of an element are chemically identical to their most abundant counterparts, they participate in the same biochemical reactions without significantly altering the biological processes.[1] This allows for the tracing of atoms from a precursor molecule through various metabolic pathways into downstream metabolites.

There are two primary categories of tracers used in metabolic research:

• Stable Isotope Tracers: These are non-radioactive isotopes, such as Carbon-13 (¹³C), Nitrogen-15 (¹⁵N), and Deuterium (²H).[2] Their safety allows for their use in a wide range of studies, including those involving human subjects.[2] The incorporation of these heavier isotopes into metabolites results in a predictable mass shift that can be detected and quantified using analytical techniques like mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy.[2]

• Radioactive Tracers: These are radioactive isotopes, such as Carbon-14 (¹⁴C) and Tritium (³H), that emit radiation as they decay.[3][4] This radiation can be detected with high sensitivity using techniques like scintillation counting.[3][5] While their use in humans is more restricted due to safety considerations, they remain a powerful tool in preclinical research and for specific clinical applications.[3][6]

The primary goals of tracer studies are to determine isotopic enrichment , which is the proportion of a metabolite pool that is labeled with the tracer, and to calculate metabolic flux , the rate of turnover of molecules through a metabolic pathway.[1]

Experimental Design and Protocols

A well-designed tracer experiment is critical for obtaining meaningful and reproducible data. Key considerations include the choice of tracer, the biological system, the duration of labeling, and the analytical method.

Stable Isotope Tracer Experimental Protocol: In Vitro Cell Culture

This protocol outlines a general procedure for a stable isotope tracing experiment using ¹³C-labeled glucose in cultured mammalian cells.

Materials:

• Glucose-free cell culture medium (e.g., DMEM)

• Dialyzed Fetal Bovine Serum (dFBS) to minimize interference from unlabeled metabolites in the serum.[7]

• [U-¹³C₆]-Glucose (or another desired labeled glucose variant)

• Sterile, cell culture grade water

• Standard cell culture supplements (e.g., L-glutamine, antibiotics)

• 6-well cell culture plates

• Phosphate-buffered saline (PBS)

• Ice-cold 80% methanol

Procedure:

• Cell Seeding: Seed cells in 6-well plates at a density that ensures they reach approximately 80% confluency at the time of harvest. Culture the cells overnight in standard complete medium.

• Media Preparation: Prepare the labeling medium by reconstituting the glucose-free base medium and supplementing it with the desired concentration of [U-¹³C₆]-Glucose (e.g., 10 mM) and dFBS.[3][7]

• Tracer Introduction: When cells reach the desired confluency, aspirate the standard medium, wash the cells once with PBS, and then add the prepared labeling medium.

• Incubation: Incubate the cells for a predetermined duration to allow for the incorporation of the tracer into downstream metabolites and to approach isotopic steady state. The time required to reach steady state varies for different pathways, for example, approximately 10 minutes for glycolysis and up to 2 hours for the TCA cycle in cultured cells.[8]

• Metabolite Extraction:

  • Aspirate the labeling medium and wash the cells twice with ice-cold PBS.

  • Add 1 mL of ice-cold 80% methanol to each well to quench metabolism and extract polar metabolites.[3]

  • Scrape the cells in the cold methanol and transfer the lysate to a pre-chilled microcentrifuge tube.

  • Vortex the tubes and centrifuge at high speed (e.g., 16,000 x g) at 4°C to pellet cell debris.[3]

  • Transfer the supernatant containing the metabolites to a new tube.

  • Dry the extracts using a vacuum concentrator.

  • Store the dried metabolite pellets at -80°C until analysis.[3]

Radioactive Tracer Experimental Protocol: Fatty Acid Oxidation

This protocol provides a general method for measuring fatty acid oxidation in cultured cells using ¹⁴C-labeled palmitate.

Materials:

• [1-¹⁴C]-Palmitic acid

• Cell culture medium

• Multi-well plates with a sealing mechanism to trap CO₂

• Filter paper soaked in a CO₂ trapping agent (e.g., ethanolamine)

• Perchloric acid

• Scintillation vials and scintillation fluid

Procedure:

• Cell Culture: Culture cells to the desired confluency in multi-well plates.

• Tracer Incubation: Incubate the cells in a medium containing [1-¹⁴C]-palmitate for a defined period.

• CO₂ Trapping: During the incubation, a filter paper treated with a trapping agent is placed in a sealed compartment above the well to capture the ¹⁴CO₂ produced from the oxidation of the labeled palmitate.[9]

• Reaction Termination and CO₂ Release: Stop the reaction by adding a strong acid, such as perchloric acid, which also helps to release all dissolved ¹⁴CO₂ from the medium.[9]

• Quantification:

  • The filter paper is transferred to a scintillation vial, and the amount of trapped ¹⁴CO₂ is measured using a scintillation counter.[10]

  • The acid-soluble fraction of the medium, which contains ketone bodies and other water-soluble intermediates, can also be collected and counted to assess incomplete fatty acid oxidation.[9][11]

• Data Calculation: The rate of fatty acid oxidation is calculated based on the amount of ¹⁴CO₂ produced over time, normalized to the amount of protein or cell number.[9]

Data Presentation and Quantitative Analysis

The data generated from tracer experiments are quantitative and should be presented in a clear and structured manner to facilitate comparison and interpretation.

Data Presentation in Tables

The following tables provide examples of how quantitative data from stable and radioactive tracer studies can be presented.

Table 1: Fractional Contribution of ¹³C-Glucose to Central Carbon Metabolism in Cancer Cells

Metabolite	Fractional Contribution (%)
Pyruvate	95 ± 2
Lactate	98 ± 1
Citrate	65 ± 5
α-Ketoglutarate	50 ± 7
Malate	70 ± 4
Aspartate	55 ± 6

Data are presented as mean ± standard deviation and represent the percentage of the metabolite pool derived from the [U-¹³C₆]-glucose tracer at isotopic steady state.

Table 2: Metabolic Flux Rates in Cancer Cells Determined by ¹³C-Metabolic Flux Analysis

Metabolic Flux	Flux Rate (nmol/10⁶ cells/hr)
Glucose Uptake	250 ± 20
Lactate Secretion	450 ± 30
Pyruvate Dehydrogenase	30 ± 5
Pyruvate Carboxylase	15 ± 3
Citrate Synthase	45 ± 6

Flux rates are calculated from the isotopic labeling data and extracellular metabolite measurements.[12]

Table 3: Palmitate Oxidation Rates Determined by ¹⁴C-Palmitate Tracing

Cell Type/Condition	Palmitate Oxidation Rate (nmol/mg protein/min)
Control Astrocytes	1.98 ± 0.29
Palmitoleic Acid Treated Adipocytes	1.03 ± 0.05
Control Adipocytes	0.80 ± 0.03

Oxidation rates are determined by measuring the production of ¹⁴CO₂ from [1-¹⁴C]-palmitate.[10][11]

Visualization of Metabolic Pathways and Workflows

Diagrams are essential for visualizing the complex relationships in metabolic tracer studies. The following sections provide examples of diagrams generated using the Graphviz DOT language.

Experimental Workflow

References

• 1. ClinicalTrials.gov [clinicaltrials.gov]
• 2. 13C metabolic flux analysis: Classification and characterization from the perspective of mathematical modeling and application in physiological research of neural cell - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Metabolic flux analysis - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. graphviz.org [graphviz.org]
• 6. Stable Isotope Tracers for Metabolic Pathway Analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Measurement of Fatty Acid Oxidation Rates in Animal Tissues and Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Palmitoleic acid (16:1n7) increases oxygen consumption, fatty acid oxidation and ATP content in white adipocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Beta-oxidation of [1-14C]palmitic acid by mouse astrocytes in primary culture: effects of agents implicated in the encephalopathy of Reye's syndrome - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. mTOR Signaling in Metabolism and Cancer | MDPI [mdpi.com]

Protocols & Analytical Methods

Application Notes and Protocols for Metabolic Labeling in Cell Culture with Palmitic Acid-d17

For Researchers, Scientists, and Drug Development Professionals

Introduction

Palmitic acid, a 16-carbon saturated fatty acid, is a fundamental component of cellular lipids and a key player in various biological processes, including energy storage, membrane structure, and cell signaling.[1][2] Dysregulation of fatty acid metabolism is implicated in numerous diseases, such as metabolic syndrome, cardiovascular disease, and cancer.[1] Stable isotope labeling with deuterated analogs of fatty acids, such as palmitic acid-d17, offers a powerful and safe alternative to radioactive tracers for investigating fatty acid uptake, trafficking, and metabolism in cell culture.[3][4] The incorporation of deuterium atoms results in a mass shift that allows for the differentiation and quantification of exogenously supplied fatty acids from the endogenous pool using mass spectrometry.[3] This application note provides detailed protocols for the use of palmitic acid-d17 in metabolic labeling studies, covering cell culture preparation, lipid extraction, and analysis.

Quantitative Data Summary

The following tables provide a summary of typical experimental parameters and materials for metabolic labeling studies using palmitic acid-d17.

Table 1: Experimental Parameters for Palmitic Acid-d17 Labeling

Parameter	Recommended Range/Value	Rationale/Notes
Cell Type	Various adherent or suspension cells (e.g., HepG2, 3T3-L1, macrophages)	Cell type will influence uptake kinetics and metabolic fate.
Seeding Density	Achieve 70-90% confluency at time of experiment	Ensures a healthy and actively metabolizing cell population.
Palmitic Acid-d17 Concentration	50 - 200 µM	Higher concentrations may induce lipotoxicity.[5] It is advisable to perform a dose-response curve to determine the optimal concentration for your cell type.
BSA Concentration (molar ratio to PA-d17)	3:1 to 6:1 (PA-d17:BSA)	Bovine Serum Albumin (BSA) is essential for solubilizing palmitic acid and facilitating its uptake by cells.[6][7]
Incubation Time	1 - 24 hours	Time-course experiments are recommended to capture both early uptake events and longer-term metabolic incorporation.[8]
Internal Standard	Palmitic Acid-d31 or other deuterated fatty acid	Used for normalization and accurate quantification during mass spectrometry analysis.

Table 2: Materials and Reagents

Item	Example Supplier	Purpose
Palmitic Acid-d17	MedChemExpress, Cayman Chemical	Stable isotope tracer.[3]
Fatty Acid-Free BSA	Sigma-Aldrich, Roche	Carrier protein for fatty acid delivery.[4]
Cell Culture Medium (e.g., DMEM, RPMI)	Thermo Fisher Scientific, Gibco	For cell growth and maintenance.
Solvents (Chloroform, Methanol, Isopropanol)	VWR, Fisher Scientific	For lipid extraction.[2]
Palmitic Acid-d31 (Internal Standard)	Avanti Polar Lipids, Cayman Chemical	For quantitative analysis.

Experimental Protocols

Protocol 1: Preparation of Palmitic Acid-d17-BSA Conjugate

This protocol describes the preparation of a palmitic acid-d17 solution complexed with fatty acid-free BSA for addition to cell culture media.

Materials:

• Palmitic acid-d17 powder

• Fatty acid-free Bovine Serum Albumin (BSA)

• 0.1 M NaOH

• Sterile PBS

• Sterile water

• 50% ethanol in sterile water

• Sterile 0.22 µm filter

Procedure:

• Prepare a 10% (w/v) fatty acid-free BSA solution: Dissolve the required amount of fatty acid-free BSA in sterile PBS. Gently agitate to dissolve, avoiding foaming. Sterile filter the solution using a 0.22 µm filter. Warm the solution to 37°C in a water bath.

• Prepare a 10 mM palmitic acid-d17 stock solution: Dissolve palmitic acid-d17 powder in 50% ethanol. A brief warming and vortexing may be necessary to fully dissolve the powder.

• Complexation: While gently vortexing the warm BSA solution, slowly add the palmitic acid-d17 stock solution to achieve the desired molar ratio (e.g., 3:1 to 6:1 palmitic acid-d17 to BSA).

• Incubation: Incubate the mixture at 37°C for at least 1 hour with gentle agitation to allow for complete complexation.

• Final Concentration: The resulting solution can be added to serum-free or low-serum cell culture medium to achieve the desired final labeling concentration.

Protocol 2: Metabolic Labeling of Cultured Cells

Materials:

• Cultured cells at desired confluency

• Prepared Palmitic Acid-d17-BSA conjugate

• Serum-free or low-serum cell culture medium

• Ice-cold PBS

Procedure:

• Cell Preparation: Aspirate the growth medium from the cultured cells.

• Washing: Wash the cells once with sterile PBS to remove any residual serum.

• Labeling: Add the pre-warmed cell culture medium containing the desired final concentration of the palmitic acid-d17-BSA complex to the cells.

• Incubation: Return the cells to a 37°C, 5% CO2 incubator for the desired labeling period (e.g., 1, 4, 8, or 24 hours).

• Termination of Labeling: To stop the labeling, aspirate the labeling medium and immediately wash the cells three times with ice-cold PBS. This step is crucial to remove any unincorporated palmitic acid-d17.

• Cell Harvesting: Harvest the cells by scraping in ice-cold PBS. For suspension cells, pellet by centrifugation. The cell pellets can be stored at -80°C until lipid extraction.

Protocol 3: Lipid Extraction from Labeled Cells

This protocol is based on the Bligh and Dyer method for total lipid extraction.

Materials:

• Cell pellet

• Chloroform

• Methanol

• 0.9% NaCl solution

• Internal standard (e.g., Palmitic Acid-d31)

Procedure:

• Cell Lysis: Resuspend the cell pellet in a mixture of chloroform:methanol (1:2, v/v). Add the internal standard at this stage for accurate quantification.

• Homogenization: Vortex the mixture vigorously for 1 minute and incubate at room temperature for 30 minutes with occasional vortexing to ensure complete cell lysis and lipid solubilization.

• Phase Separation: Add chloroform and 0.9% NaCl solution to the mixture to achieve a final chloroform:methanol:water ratio of 2:2:1.8. Vortex thoroughly.

• Centrifugation: Centrifuge the sample at 2,000 x g for 10 minutes to separate the aqueous and organic phases.

• Collection of Organic Phase: Carefully collect the lower organic phase (containing the lipids) using a glass Pasteur pipette and transfer it to a new glass tube.

• Drying: Evaporate the solvent under a gentle stream of nitrogen gas.

• Storage: The dried lipid extract can be stored at -80°C until analysis.

Downstream Analysis

The extracted lipids are typically analyzed by gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass spectrometry (LC-MS) to identify and quantify the incorporation of palmitic acid-d17 into various lipid species.

Table 3: Example Mass Spectrometry Parameters

Parameter	Example Setting	Notes
Ionization Mode	Negative Electrospray Ionization (ESI)	Fatty acids are readily detected in negative ion mode.
Precursor Ion (m/z)	272.4 (for Palmitic Acid-d17)	Calculated as [M-H]⁻.
Product Ion(s) (m/z)	To be determined empirically	Fragmentation will depend on the instrument and collision energy.
Capillary Voltage	3-4 kV	Instrument dependent.
Source Temperature	120-150 °C	Instrument dependent.
Collision Energy	Optimized for fragmentation of the precursor ion	Varies between instruments.

Visualizations

Caption: Experimental workflow for palmitic acid-d17 metabolic labeling.

Caption: Metabolic fate of intracellular palmitic acid-d17.

References

• 1. Exploring the Lipidome: Current Lipid Extraction Techniques for Mass Spectrometry Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. researchgate.net [researchgate.net]
• 5. dovepress.com [dovepress.com]
• 6. Saturated Fatty Acids Induce Ceramide-associated Macrophage Cell Death - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Non-radioactive analysis of dynamic protein palmitoylation - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Quantification of De Novo Lipogenesis with Palmitic Acid-d17

For Researchers, Scientists, and Drug Development Professionals

Introduction

De novo lipogenesis (DNL) is the metabolic pathway responsible for the synthesis of fatty acids from non-lipid precursors, primarily carbohydrates. This process is crucial for energy storage and the production of essential lipid molecules.[1][2] Dysregulation of DNL is implicated in various metabolic diseases, including obesity, type 2 diabetes, and non-alcoholic fatty liver disease (NAFLD), making it a significant area of research and a promising target for therapeutic intervention.[1][2] The primary product of DNL is palmitic acid (16:0), which can be further elongated and desaturated to form other fatty acids.[3]

Stable isotope tracers are powerful tools for quantifying the rate of DNL in vivo and in vitro. Palmitic acid-d17 is a deuterated stable isotope of palmitic acid that can be used as a tracer to measure its synthesis and metabolism. By introducing Palmitic acid-d17 into a biological system, researchers can track its incorporation into various lipid pools and calculate the rate of de novo synthesis. This document provides detailed application notes and protocols for the quantification of DNL using Palmitic acid-d17.

Principle of the Method

The quantification of DNL using Palmitic acid-d17 is based on the principle of isotope dilution mass spectrometry. A known amount of the labeled tracer, Palmitic acid-d17, is administered to the biological system (e.g., cell culture, animal model, or human subject). Following a period of incorporation, biological samples (e.g., plasma, tissues) are collected, and lipids are extracted. The isotopic enrichment of palmitate is then determined using mass spectrometry. By measuring the ratio of labeled (Palmitic acid-d17) to unlabeled (palmitic acid) molecules, the fractional contribution of de novo synthesized palmitate to the total palmitate pool can be calculated.

Signaling Pathways Regulating De Novo Lipogenesis

The regulation of DNL is a complex process involving multiple signaling pathways and transcription factors. Key regulators include Sterol Regulatory Element-Binding Protein-1c (SREBP-1c), Carbohydrate Response Element-Binding Protein (ChREBP), and Liver X Receptor (LXR).[4] These transcription factors control the expression of lipogenic genes, including acetyl-CoA carboxylase (ACC) and fatty acid synthase (FASN).[5] Upstream signaling pathways, such as those initiated by insulin and mTORC1, play a critical role in activating these transcription factors.[1][6]

Caption: Key signaling pathways regulating de novo lipogenesis.

Experimental Protocols

In Vivo Quantification of DNL in Animal Models

This protocol outlines the general steps for measuring DNL in rodent models using a Palmitic acid-d17 tracer.

Materials:

• Palmitic acid-d17

• Vehicle for administration (e.g., corn oil, saline with BSA)

• Anesthesia

• Blood collection tubes (e.g., EDTA-coated)

• Tissue collection tools

• Solvents for lipid extraction (e.g., chloroform, methanol)

• Internal standard (e.g., Heptadecanoic acid)

• Derivatization reagents (if using GC/MS)

• Gas chromatograph-mass spectrometer (GC/MS) or Liquid chromatograph-tandem mass spectrometer (LC/MS/MS)

Procedure:

• Tracer Administration:

  • Prepare a sterile solution of Palmitic acid-d17 in a suitable vehicle.

  • Administer the tracer to the animals via oral gavage or intravenous injection. The dosage will need to be optimized based on the animal model and study design.

• Sample Collection:

  • At predetermined time points after tracer administration, collect blood samples via tail vein or cardiac puncture under anesthesia.

  • Euthanize the animals and collect tissues of interest (e.g., liver, adipose tissue).

  • Immediately process or flash-freeze samples and store at -80°C until analysis.

• Lipid Extraction:

  • For plasma samples, perform a lipid extraction using a method such as the Folch or Bligh-Dyer procedure.

  • For tissue samples, homogenize the tissue in a suitable buffer before lipid extraction.

  • Add a known amount of an internal standard (e.g., heptadecanoic acid) to each sample before extraction for quantification.

• Sample Preparation for Mass Spectrometry:

  • For GC/MS analysis: Hydrolyze the lipid extract to release free fatty acids. Derivatize the fatty acids to form volatile esters (e.g., methyl esters or pentafluorobenzyl esters).

  • For LC/MS/MS analysis: The lipid extract can often be analyzed directly after appropriate dilution.

• Mass Spectrometry Analysis:

  • Analyze the prepared samples by GC/MS or LC/MS/MS.

  • Monitor the ion corresponding to unlabeled palmitate and the ion corresponding to Palmitic acid-d17.

  • Generate a standard curve using known concentrations of both unlabeled and labeled palmitic acid.

• Data Analysis:

  • Calculate the isotopic enrichment of palmitate as the ratio of the peak area of the labeled palmitate to the total peak area of labeled and unlabeled palmitate.

  • The fractional synthesis rate (FSR) of palmitate can be calculated using the precursor-product relationship, considering the enrichment of the precursor pool (e.g., acetyl-CoA, which can be estimated from body water enrichment if a deuterated water tracer is co-administered).

Experimental Workflow Diagram

Caption: General experimental workflow for DNL quantification.

Data Presentation

Quantitative data should be summarized in clear and structured tables to facilitate comparison between different experimental groups.

Table 1: Example of Quantitative Data for Hepatic DNL

Treatment Group	Fractional Contribution of DNL to Palmitate (%)	Absolute Synthesis Rate of Palmitate (nmol/g liver/h)
Control	5.2 ± 0.8	15.6 ± 2.4
High-Carbohydrate Diet	15.7 ± 2.1	47.1 ± 6.3
Drug A	8.3 ± 1.2	24.9 ± 3.6
Drug B	4.1 ± 0.6	12.3 ± 1.8

Data are presented as mean ± standard deviation.

Table 2: Comparison of Tracers for DNL Measurement

Tracer	Advantages	Disadvantages
Palmitic acid-d17	Directly measures the synthesis of the primary DNL product.	Does not directly measure the enrichment of the acetyl-CoA precursor pool.
Deuterated water (²H₂O)	Labels the precursor (acetyl-CoA) pool, allowing for calculation of absolute synthesis rates.[7][8]	Slower incorporation into fatty acids; requires a longer labeling period.[7]
¹³C-Acetate	Directly labels the acetyl-CoA pool.	Can be rapidly oxidized; may not fully represent the lipogenic acetyl-CoA pool.[7]

Mass Spectrometry Parameters

The specific parameters for mass spectrometry will depend on the instrument used. The following tables provide a general guide for GC/MS and LC/MS/MS analysis of palmitate.

Table 3: Example GC/MS Parameters for Palmitate Methyl Ester Analysis

Parameter	Setting
Column	DB-225 or similar polar capillary column
Injection Mode	Splitless
Oven Program	Start at 100°C, ramp to 220°C
Ionization Mode	Electron Ionization (EI)
Monitored Ions (m/z)	270 (unlabeled palmitate), 287 (Palmitic acid-d17)

Table 4: Example LC/MS/MS Parameters for Palmitate Analysis

Parameter	Setting
Column	C18 reverse-phase column
Mobile Phase	Gradient of acetonitrile and water with formic acid or ammonium acetate
Ionization Mode	Electrospray Ionization (ESI), negative mode
MRM Transitions	Palmitate: e.g., 255 -> 255; Palmitic acid-d17: e.g., 272 -> 272

Conclusion

The use of Palmitic acid-d17 as a stable isotope tracer provides a robust and direct method for the quantification of de novo lipogenesis. This approach is highly valuable for basic research into metabolic regulation and for the preclinical and clinical development of drugs targeting metabolic diseases. Careful experimental design, precise sample analysis, and accurate data interpretation are essential for obtaining reliable and meaningful results.

References

• 1. Regulation and Metabolic Significance of De Novo Lipogenesis in Adipose Tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Visualization and quantification of de novo lipogenesis using a FASN-2A-GLuc mouse model - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Fatty acids in the de novo lipogenesis pathway and incidence of type 2 diabetes: A pooled analysis of prospective cohort studies - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Genetic control of de novo lipogenesis: role in diet-induced obesity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. De Novo Lipogenesis as a Source of Second Messengers in Adipocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. collaborate.princeton.edu [collaborate.princeton.edu]
• 7. Using [2H]water to quantify the contribution of de novo palmitate synthesis in plasma: enabling back-to-back studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Measurement of lipogenic flux by deuterium resolved mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Palmitic Acid-d17 Administration in In Vivo Mouse Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the in vivo administration of palmitic acid-d17 in mouse studies. Palmitic acid-d17, a stable isotope-labeled fatty acid, serves as a powerful tracer to investigate fatty acid metabolism, including uptake, esterification, oxidation, and its influence on various signaling pathways. Its use allows for the precise tracking of palmitate fate in different tissues and the elucidation of metabolic dysregulation in disease models.

Applications in In Vivo Mouse Studies

The primary application of palmitic acid-d17 in mice is to trace the metabolic fate of palmitic acid, the most common saturated fatty acid in animals. This enables researchers to quantitatively assess:

• De Novo Lipogenesis and Fatty Acid Storage: Tracking the incorporation of deuterated palmitate into complex lipids such as triglycerides and phospholipids in tissues like the liver, adipose tissue, and muscle.[1]

• Fatty Acid Oxidation: Measuring the rate of beta-oxidation by monitoring the appearance of deuterium in body water.

• Organ-Specific Fatty Acid Uptake and Metabolism: Deuterium Metabolic Imaging (DMI) can be employed to non-invasively visualize and quantify the uptake and metabolism of palmitic acid-d17 in specific organs, such as the liver, providing insights into metabolic diseases like non-alcoholic fatty liver disease (NAFLD).[2][3]

• Signaling Pathway Modulation: Investigating how palmitic acid influences intracellular signaling cascades involved in insulin resistance, inflammation, and cellular stress. The deuterated label allows for direct correlation of the administered fatty acid with downstream molecular events.

Experimental Protocols

Preparation of Palmitic Acid-d17 for Administration

Due to its low solubility in aqueous solutions, palmitic acid-d17 must be complexed with fatty acid-free Bovine Serum Albumin (BSA) for most in vivo applications. This mimics its natural transport in the bloodstream.

Protocol: Palmitic Acid-d17-BSA Complex Preparation

This protocol is adapted from established methods for preparing fatty acid-BSA complexes.

Materials:

• Palmitic acid-d17

• Fatty acid-free BSA

• Sterile 150 mM NaCl solution

• Sterile deionized water

• 50% (v/v) ethanol solution

• Sterile glass vials

• Heated stir plate and stir bars

• Water bath

Procedure:

• Prepare a 10% (w/v) fatty acid-free BSA solution: Dissolve the required amount of BSA in sterile 150 mM NaCl. Gently stir at 37°C until fully dissolved. Do not heat above 40°C. Filter sterilize the solution through a 0.22 µm filter.

• Prepare a palmitic acid-d17 stock solution: Dissolve palmitic acid-d17 in 50% ethanol to a concentration of 150 mM. Heat to 65°C and vortex until fully dissolved.

• Complexation:

  • Warm an appropriate volume of the 10% BSA solution to 37°C in a sterile glass container with a stir bar.

  • Slowly add the heated palmitic acid-d17 stock solution to the stirring BSA solution. A typical molar ratio is 6:1 (palmitic acid:BSA).

  • Continue to stir the mixture at 37°C for at least one hour to ensure complete complexation.

  • The final solution should be clear. If it appears cloudy, it may indicate precipitation, and the solution should be remade.

• Final Concentration and Storage: Adjust the final volume with sterile 150 mM NaCl to achieve the desired working concentration. Aliquot into sterile glass vials and store at -20°C. The complex is stable for at least two weeks.

Administration of Palmitic Acid-d17 to Mice

The choice of administration route depends on the specific research question.

a) Intravenous (IV) Injection: For rapid delivery and to study immediate uptake and distribution.

• Dosage: A bolus of 20 nmol/kg body weight has been used for 13C-labeled palmitate and can be adapted for palmitic acid-d17.[1]

• Procedure:

  • Warm the mouse tail using a heat lamp or warm water to dilate the lateral tail veins.

  • Load the palmitic acid-d17-BSA complex into a sterile insulin syringe with a 27-30G needle.

  • Secure the mouse in a restraint device.

  • Inject the solution slowly into a lateral tail vein. A successful injection will show the vein blanching.

b) Intraperitoneal (IP) Injection: For systemic delivery, though absorption is slower than IV.

• Dosage: Doses ranging from 0.3 to 30 µmol/mouse have been used for non-labeled palmitic acid.[4] A dose of 3 µmol/g has also been reported for long-term studies.

• Procedure:

  • Securely restrain the mouse, exposing the abdomen.

  • Tilt the mouse's head downwards at a slight angle.

  • Insert a 25-27G needle into the lower right quadrant of the abdomen, avoiding the cecum.

  • Aspirate to ensure the needle has not entered the bladder or intestines.

  • Inject the palmitic acid-d17-BSA complex.

c) Oral Gavage: To mimic dietary intake.

• Dosage: Dosages of 150 mg/kg (as part of a fatty acid cocktail) and 300 mg/kg/day have been reported for other fatty acids and can be used as a starting point.[5][6]

• Procedure:

  • The palmitic acid-d17 can be mixed with a vehicle like corn oil.

  • Use a proper-sized, ball-tipped gavage needle.

  • Gently insert the needle into the esophagus and deliver the solution directly into the stomach.

Sample Collection and Processing

Timeline: The timing of sample collection is critical and depends on the metabolic process being studied. For uptake studies, time points can range from minutes to a few hours post-administration. For studies on lipid incorporation and turnover, longer time points (days to weeks) may be necessary.[1]

Protocol: Tissue and Blood Collection

• Anesthesia: Anesthetize the mouse using an approved method (e.g., isoflurane inhalation or injectable anesthetic).

• Blood Collection: Collect blood via cardiac puncture into EDTA-coated tubes. Centrifuge at 2000 x g for 15 minutes at 4°C to separate plasma. Store plasma at -80°C.

• Tissue Collection: Perfuse the mouse with ice-cold PBS to remove blood from the tissues.

• Dissect the tissues of interest (e.g., liver, adipose tissue, muscle, brain), rinse with cold PBS, blot dry, and snap-freeze in liquid nitrogen. Store tissues at -80°C until lipid extraction.

Lipid Extraction and Analysis

Protocol: Total Lipid Extraction (Folch Method)

• Homogenization: Homogenize the frozen tissue (~50 mg) in a 2:1 (v/v) chloroform:methanol solution.

• Phase Separation: Add 0.2 volumes of 0.9% NaCl solution, vortex thoroughly, and centrifuge to separate the phases.

• Lipid Collection: The lower organic phase contains the lipids. Carefully collect this layer into a new glass tube.

• Drying and Reconstitution: Evaporate the solvent under a stream of nitrogen. Reconstitute the dried lipid extract in an appropriate solvent for mass spectrometry analysis (e.g., 2:1 chloroform:methanol or isopropanol).

Analysis by Mass Spectrometry:

• Gas Chromatography-Mass Spectrometry (GC-MS): Often used for the analysis of fatty acid methyl esters (FAMEs) to determine the enrichment of palmitic acid-d17 in total fatty acid pools.

• Liquid Chromatography-Mass Spectrometry (LC-MS/MS): The preferred method for lipidomics, allowing for the identification and quantification of specific lipid species (e.g., triglycerides, phospholipids) containing palmitic acid-d17.

Data Presentation

The following tables summarize typical dosages and expected outcomes for in vivo studies using deuterated palmitic acid.

Table 1: Recommended Dosages of Palmitic Acid-d17 for In Vivo Mouse Studies

Administration Route	Dosage Range	Study Type	Reference (Adapted from)
Intravenous (IV)	20 nmol/kg	Acute uptake and distribution	[1]
Intraperitoneal (IP)	0.3 - 30 µmol/mouse	Systemic metabolic effects	[4]
Oral Gavage	150 - 300 mg/kg	Dietary fatty acid metabolism	[5][6]

Table 2: Example Data from Deuterium Metabolic Imaging of Liver after Palmitic Acid-d31 Administration in Rats [2][3]

Group	Intrahepatic Palmitic Acid Uptake (AUC, mM·minutes)
Standard Diet	33.3 ± 10.5
High-Fat Diet	57.4 ± 17.0

AUC: Area Under the Curve. Data represents mean ± standard deviation.

Signaling Pathways and Experimental Workflows

Signaling Pathways Modulated by Palmitic Acid

Palmitic acid is not just a substrate for energy production and storage; it also acts as a signaling molecule that can modulate key cellular pathways, particularly those involved in metabolism and inflammation. Using palmitic acid-d17 allows researchers to directly link the administered fatty acid to these downstream effects.

a) Palmitic Acid, Insulin Resistance, and the PI3K/AKT/mTOR Pathway

Chronic exposure to high levels of palmitic acid can lead to insulin resistance. One proposed mechanism involves the activation of the mTOR pathway, which can lead to feedback inhibition of AKT, a key node in the insulin signaling cascade.[7][8][9]

References

• 1. researchgate.net [researchgate.net]
• 2. Palmitic acid mediates hypothalamic insulin resistance by altering PKC-θ subcellular localization in rodents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Evaluation of Hepatic Glucose and Palmitic Acid Metabolism in Rodents on High‐Fat Diet Using Deuterium Metabolic Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Application Note 31 – Tracing Lipid Diposition in vivo Using Stable Isotope-Labeled Fatty Acids and Mass Spectrometry [isotope.com]
• 6. Chronic administration of palmitoleic acid reduces insulin resistance and hepatic lipid accumulation in KK-Ay Mice with genetic type 2 diabetes - PMC [pmc.ncbi.nlm.nih.gov]
• 7. biorxiv.org [biorxiv.org]
• 8. Frontiers | Molecular mechanism of palmitic acid and its derivatives in tumor progression [frontiersin.org]
• 9. Chronic Exposure to Palmitic Acid Down-Regulates AKT in Beta-Cells through Activation of mTOR - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Quantitative Analysis of Palmitic Acid-d17 in Human Plasma by LC-MS/MS

Abstract

This application note details a robust and sensitive method for the quantification of Palmitic acid-d17 in human plasma using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS). Palmitic acid-d17 serves as a stable isotope-labeled internal standard, crucial for accurately tracing and quantifying its non-labeled counterpart, palmitic acid, which is implicated in various physiological and pathological processes. The protocol outlines a straightforward liquid-liquid extraction procedure for sample preparation and provides optimized LC-MS/MS parameters for selective and precise analysis. This method is suitable for researchers, scientists, and drug development professionals engaged in metabolic studies, lipidomics, and clinical research.

Introduction

Palmitic acid is the most common saturated fatty acid in animals and plants.[1][2] It plays a significant role in cellular signaling and is a key component of cell membranes.[2][3][4] Altered levels of palmitic acid have been associated with a range of diseases, including metabolic syndrome, cardiovascular diseases, and cancer.[1] Therefore, accurate quantification of palmitic acid and its metabolic fate is essential for understanding disease mechanisms and for the development of novel therapeutics.

Stable isotope-labeled compounds, such as Palmitic acid-d17, are invaluable tools in metabolic research, serving as tracers and internal standards for mass spectrometry-based quantification.[5] The use of a deuterated standard allows for the precise measurement of the endogenous analyte by correcting for variations in sample preparation and instrument response. This application note provides a detailed protocol for the extraction and analysis of Palmitic acid-d17 from human plasma by LC-MS/MS.

Experimental Protocols

Materials and Reagents

• Palmitic acid-d17 (Internal Standard)

• Human Plasma (K2-EDTA)

• Methanol (LC-MS Grade)

• Acetonitrile (LC-MS Grade)

• Isopropanol (LC-MS Grade)

• Formic Acid (LC-MS Grade)

• Water (LC-MS Grade)

• Hexane (HPLC Grade)

• Potassium Hydroxide (KOH)

• Internal Standard Spiking Solution: Prepare a 1 µg/mL stock solution of Palmitic acid-d17 in methanol.

Sample Preparation: Liquid-Liquid Extraction

• Thawing: Thaw frozen human plasma samples on ice.

• Aliquoting: To a 1.5 mL microcentrifuge tube, add 100 µL of human plasma.

• Internal Standard Spiking: Add 10 µL of the 1 µg/mL Palmitic acid-d17 internal standard spiking solution to the plasma sample. Vortex for 10 seconds. The internal standard should be added before any purification steps to account for extraction efficiency.[6]

• Hydrolysis (Optional - for total fatty acid analysis): For the analysis of total palmitic acid (free and esterified), a saponification step is required. Add 1 mL of 90:10 methanol/water containing 0.3 M KOH.[7] Vortex vigorously and incubate at 80°C for 60 minutes.[8] Cool on ice. Add 100 µL of formic acid to neutralize the solution.[8]

• Extraction: Add 500 µL of hexane to the tube. Vortex for 1 minute and then centrifuge at 10,000 x g for 5 minutes.

• Collection: Carefully transfer the upper hexane layer to a clean 1.5 mL tube.

• Drying: Evaporate the hexane to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried extract in 100 µL of Acetonitrile/Isopropanol/Water (65:30:5 v/v/v).[9] Vortex for 30 seconds.

• Transfer: Transfer the reconstituted sample to an LC autosampler vial for analysis.

LC-MS/MS Instrumentation and Conditions

The analysis is performed on a triple quadrupole mass spectrometer coupled with a high-performance liquid chromatography (HPLC) system.

Table 1: LC Parameters

Parameter	Value
Column	C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile/Isopropanol (1:1, v/v)
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Column Temperature	40°C
Gradient	40% B to 95% B over 8 minutes, hold at 95% B for 2 minutes, then return to 40% B and equilibrate for 3 minutes.

Table 2: MS/MS Parameters

Parameter	Value
Ionization Mode	Negative Electrospray Ionization (ESI-)
Capillary Voltage	3.0 kV
Source Temperature	150°C
Desolvation Temperature	400°C
Nebulizing Gas Flow	3 L/min
Drying Gas Flow	10 L/min
Collision Gas	Argon
MRM Transitions	See Table 3

Table 3: Multiple Reaction Monitoring (MRM) Transitions

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)
Palmitic Acid	255.2	255.2	100	10
Palmitic acid-d17	272.3	272.3	100	10

Note: While full scan can be used, Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) provides higher sensitivity and selectivity.

Quantitative Data Summary

The following tables summarize the typical quantitative performance of the described method. These values are representative and may vary depending on the specific instrumentation and laboratory conditions.

Table 4: Method Validation Parameters

Parameter	Palmitic Acid
Linear Range	10 - 2000 ng/mL[7]
Correlation Coefficient (r²)	> 0.995
Limit of Detection (LOD)	5 ng/mL[7]
Limit of Quantification (LOQ)	10 ng/mL
Precision (%RSD)	< 15%
Accuracy (%Recovery)	85 - 115%

Visualizations

Experimental Workflow

Caption: Experimental workflow for Palmitic acid-d17 analysis.

Palmitic Acid Signaling Pathway

Caption: Simplified Palmitic Acid signaling pathways.

Conclusion

The LC-MS/MS method described provides a reliable and sensitive approach for the quantification of Palmitic acid-d17 in human plasma. The simple liquid-liquid extraction protocol is efficient and reproducible. This application note serves as a comprehensive guide for researchers in the fields of metabolomics, drug development, and clinical diagnostics who require accurate measurement of palmitic acid and its deuterated analogues. The provided workflow and signaling pathway diagrams offer a clear visual representation of the experimental process and the biological context of palmitic acid.

References

• 1. Palmitic acid is an intracellular signaling molecule involved in disease development - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Molecular mechanism of palmitic acid and its derivatives in tumor progression - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | Molecular mechanism of palmitic acid and its derivatives in tumor progression [frontiersin.org]
• 5. medchemexpress.com [medchemexpress.com]
• 6. researchgate.net [researchgate.net]
• 7. Liquid chromatography – high resolution mass spectrometry analysis of fatty acid metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 8. LCMS Protocols – The DAN Lab – UW–Madison [danlab.bact.wisc.edu]
• 9. iris.unitn.it [iris.unitn.it]

Application Notes: Measuring Fatty-Acid Oxidation Rates with Deuterated Palmitate

Audience: Researchers, scientists, and drug development professionals.

Introduction

Fatty acid oxidation (FAO) is a critical metabolic process for energy production, particularly in tissues with high energy demands such as the heart, skeletal muscle, and liver. Dysregulation of FAO is implicated in a variety of metabolic diseases, including obesity, type 2 diabetes, and non-alcoholic fatty liver disease, as well as in other conditions like cardiovascular diseases and cancer.[1] Consequently, the ability to accurately measure FAO rates is essential for understanding disease pathophysiology and for the development of novel therapeutics.

Stable isotope tracers, such as deuterated palmitate (e.g., d31-palmitate), offer a powerful and non-radioactive method to quantify FAO in vivo and ex vivo.[2][3] This approach involves administering the labeled fatty acid and measuring the appearance of its metabolic products, providing a dynamic assessment of fatty acid metabolism.[4][5] Deuterated palmitate is a popular choice due to its lower cost compared to 13C-labeled tracers and the advantage that its oxidation product, deuterated water (D₂O), can be easily measured in bodily fluids like plasma or urine.[1] This method eliminates the need for frequent breath sample collection and acetate correction factors that are necessary when using 13C-labeled fatty acids.[2][3]

These application notes provide detailed protocols for measuring FAO rates using deuterated palmitate, tailored for both preclinical animal studies and human clinical research.

Principle of the Method

The measurement of fatty acid oxidation using deuterated palmitate is based on the tracer dilution principle. A known amount of deuterated palmitate is introduced into the system (e.g., intravenously infused or provided in a meal). This labeled palmitate mixes with the endogenous pool of unlabeled palmitate. As the deuterated palmitate is taken up by tissues and undergoes β-oxidation, the deuterium atoms are transferred to water, forming D₂O.[1] The rate of FAO can then be determined by measuring the enrichment of deuterium in the body's water pool (typically in plasma or urine) over time.[1][5] The rate of appearance of the deuterated water is proportional to the rate of oxidation of the deuterated palmitate tracer.

Applications in Research and Drug Development

• Metabolic Disease Research: Quantifying the effects of genetic modifications, diet, or disease states on the ability of tissues to oxidize fatty acids.

• Drug Discovery and Development: Assessing the efficacy of therapeutic agents designed to modulate FAO. Deuterated tracers can be used to evaluate how new drug candidates impact fatty acid metabolism.[6][7][8][9]

• Nutritional Science: Studying the impact of different dietary compositions on fatty acid metabolism and fuel selection.[1][2]

• Exercise Physiology: Investigating the dynamics of fat utilization during and after physical activity.[2]

Experimental Protocols

In Vivo Measurement of Whole-Body Fatty Acid Oxidation in Mice

This protocol describes a method for assessing whole-body FAO in mice by administering deuterated palmitate and measuring deuterium enrichment in plasma water.

Materials:

• d31-Palmitic acid (or other highly deuterated palmitate)

• Intralipid or corn oil (for oral administration)

• Vehicle for intravenous infusion (e.g., saline with albumin)

• Blood collection supplies (e.g., capillary tubes, EDTA-coated tubes)

• Centrifuge

• Gas chromatograph-mass spectrometer (GC-MS) or isotope ratio mass spectrometer (IRMS)

Protocol:

• Tracer Preparation:

  • For oral administration, dissolve the deuterated palmitate in a lipid vehicle like corn oil or Intralipid. A typical dose is 150 mg/kg body weight.[5][10]

  • For intravenous infusion, the deuterated palmitate must be complexed to albumin. The infusion rate for stable isotope-labeled fatty acids is typically in the range of 0.03-0.04 µmol/kg/min.[4]

• Animal Preparation:

  • Acclimate mice to the experimental conditions.

  • Fast the mice overnight (e.g., 12-16 hours) to ensure a metabolic steady state, but allow free access to water.

• Tracer Administration:

  • Administer the prepared deuterated palmitate tracer either orally via gavage or through intravenous infusion.

• Blood Sample Collection:

  • Collect a baseline blood sample (e.g., 10-20 µL) prior to tracer administration.[10]

  • Collect serial blood samples at various time points post-administration (e.g., 30, 60, 90, 120, 180, 240 minutes).[5]

  • Collect blood into EDTA-coated tubes and centrifuge to separate plasma. Store plasma at -80°C until analysis.

• Sample Analysis (Deuterium Enrichment in Water):

  • Isolate water from the plasma samples.

  • Measure the deuterium enrichment of the water using an appropriate method. One common technique involves the exchange of deuterium from plasma water with acetone in a basic solution, followed by headspace GC-MS analysis of the deuterated acetone.[10]

• Data Analysis:

  • Calculate the rate of appearance (Ra) of deuterated water.

  • The rate of fatty acid oxidation is determined from the rate of tracer oxidation, which is proportional to the rate of appearance of deuterated water.

Ex Vivo Measurement of Fatty Acid Oxidation in Tissues or Cells

This protocol is adapted for measuring FAO in isolated tissues or cultured cells using deuterated palmitate.

Materials:

• d31-Palmitic acid

• Fatty acid-free bovine serum albumin (BSA)

• Appropriate cell culture medium (e.g., DMEM) or tissue incubation buffer

• Cell culture plates or tissue incubation chambers

• Scintillation vials and scintillation fluid (if using a radiolabeled tracer for comparison)

• LC-MS/MS for analyzing deuterated lipid species[11]

Protocol:

• Tracer-BSA Conjugate Preparation:

  • Prepare a stock solution of deuterated palmitate.

  • Prepare a solution of fatty acid-free BSA in the appropriate medium or buffer.

  • Complex the deuterated palmitate to BSA by incubating them together, typically at 37°C. The molar ratio of palmitate to BSA is important and may need optimization.

• Cell/Tissue Preparation:

  • For cultured cells, seed them in appropriate plates and allow them to adhere.

  • For tissues, excise the tissue of interest and prepare slices or homogenates as required by the specific experimental design.

• Incubation with Tracer:

  • Replace the standard medium/buffer with the medium/buffer containing the deuterated palmitate-BSA conjugate.

  • Incubate the cells or tissues for a defined period (e.g., 1-4 hours) at 37°C in a controlled atmosphere (e.g., 5% CO₂ for cells).

• Sample Collection and Processing:

  • After incubation, collect the medium and the cells/tissue.

  • Extract lipids from the cells/tissue and the medium using a suitable solvent extraction method (e.g., Folch or Bligh-Dyer).

• Sample Analysis:

  • Analyze the lipid extracts for the incorporation of deuterated palmitate into various lipid species (e.g., triglycerides, phospholipids) using LC-MS/MS.[11]

  • Alternatively, measure the production of deuterated water in the incubation medium as an indicator of complete oxidation.

Quantitative Data Summary

The following tables summarize key quantitative parameters for FAO studies using deuterated palmitate.

Table 1: Typical In Vivo Tracer Administration Parameters

Parameter	Value	Species	Route of Administration	Reference
Tracer Dose	150 mg/kg	Mouse	Oral	[5][10]
Tracer Dose	20 mg/kg	Human	Oral (in a meal)	[1]
Infusion Rate	0.03-0.04 µmol/kg/min	Human	Intravenous	[4]
Infusion Rate (low dose)	0.5 nmol/kg/min (rest)	Human	Intravenous	[12][13]
Infusion Rate (low dose)	2 nmol/kg/min (exercise)	Human	Intravenous	[12][13]

Table 2: Ex Vivo/In Vitro Assay Parameters

Parameter	Concentration Range	Sample Type	Reference
Cold Palmitate (Tissues)	0.1–0.5 mM	Tissue homogenates	[14]
Cold Palmitate (Cells)	0.3–1.0 mM	Cultured cells	[14]
Labeled Stearic Acid	2.5 mM	Isolated muscle	[11]

Table 3: Comparison of Deuterated vs. 13C-Labeled Palmitate Recoveries

Tracer	Cumulative Recovery (uncorrected)	Study Condition	Reference
d31-palmitate	10.6 ± 3%	Exercise (9h post-dose)	[2]
[1-13C]palmitate	5.6 ± 2%	Exercise (9h post-dose)	[2]
d31-palmitate	13.2 ± 7.7%	Resting (10h post-dose)	[3]
[1-13C]palmitate	6.4 ± 3.6%	Resting (10h post-dose)	[3]

Visualizations

Metabolic Pathway of Deuterated Palmitate

Caption: Metabolic fate of deuterated palmitate.

Experimental Workflow for In Vivo FAO Measurement

Caption: In vivo fatty acid oxidation experimental workflow.

Data Analysis Pipeline

Caption: Data analysis workflow for FAO rate calculation.

References

• 1. metsol.com [metsol.com]
• 2. Validation of deuterium-labeled fatty acids for the measurement of dietary fat oxidation during physical activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Validation of deuterium labeled fatty acids for the measurement of dietary fat oxidation: a method for measuring fat-oxidation in free-living subjects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Stable isotope-labeled tracers for the investigation of fatty acid and triglyceride metabolism in humans in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ckisotopes.com [ckisotopes.com]
• 6. The Application of Deuteration Strategy in Drug Design - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Deuterium in drug discovery: progress, opportunities and challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Clinical Application and Synthesis Methods of Deuterated Drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Recent Updates on the Development of Deuterium-Containing Drugs for the Treatment of Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Application Note 31 – Tracing Lipid Diposition in vivo Using Stable Isotope-Labeled Fatty Acids and Mass Spectrometry [isotope.com]
• 11. Ex Vivo Measurement of Stable Isotope-Labeled Fatty Acid Incorporation Into Phospholipids in Isolated Mice Muscle [bio-protocol.org]
• 12. Free fatty acid turnover measured using ultralow doses of [U-13C]palmitate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Measurement of Fatty Acid Oxidation Rates in Animal Tissues and Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Tracing Fatty Acid Uptake in Adipocytes using Palmitic Acid-d17

For Researchers, Scientists, and Drug Development Professionals

Introduction

Understanding the dynamics of fatty acid uptake in adipocytes is crucial for research in metabolic diseases such as obesity, type 2 diabetes, and non-alcoholic fatty liver disease. Stable isotope tracers, like Palmitic Acid-d17, offer a powerful and safe alternative to radioactive methods for quantifying fatty acid transport and metabolism. Palmitic Acid-d17 is a deuterated form of palmitic acid, a common saturated fatty acid. The deuterium labels allow for the precise tracking and quantification of its incorporation into cellular lipids using mass spectrometry. This application note provides detailed protocols for tracing the uptake of Palmitic Acid-d17 in cultured adipocytes, enabling researchers to investigate the mechanisms of fatty acid transport and the effects of therapeutic compounds.

Principle of the Assay

This method involves the incubation of cultured adipocytes with Palmitic Acid-d17 complexed to bovine serum albumin (BSA), which mimics its physiological transport in the bloodstream. Following incubation, cellular lipids are extracted, and the amount of incorporated Palmitic Acid-d17 is quantified by liquid chromatography-tandem mass spectrometry (LC-MS/MS). This allows for the determination of fatty acid uptake rates and the study of its subsequent metabolic fate.

Key Signaling Pathways in Adipocyte Fatty Acid Uptake

The uptake of long-chain fatty acids by adipocytes is a regulated process involving several key proteins and signaling pathways. Fatty Acid Translocase (CD36) and Fatty Acid Transport Proteins (FATPs) are major players in transporting fatty acids across the plasma membrane. The activity of these transporters can be acutely regulated by insulin signaling.

Caption: Insulin-stimulated fatty acid uptake pathway in adipocytes.

Experimental Protocols

Protocol 1: 3T3-L1 Preadipocyte Culture and Differentiation

This protocol describes the differentiation of 3T3-L1 preadipocytes into mature, lipid-laden adipocytes.

Materials:

• 3T3-L1 preadipocytes

• DMEM with 10% Bovine Calf Serum (BCS)

• DMEM with 10% Fetal Bovine Serum (FBS)

• 3-isobutyl-1-methylxanthine (IBMX)

• Dexamethasone

• Insulin

• Phosphate-Buffered Saline (PBS)

• Trypsin-EDTA

Procedure:

• Cell Seeding: Plate 3T3-L1 preadipocytes in DMEM with 10% BCS and grow to confluence.

• Initiation of Differentiation (Day 0): Two days post-confluence, change the medium to DMEM with 10% FBS supplemented with 0.5 mM IBMX, 1 µM dexamethasone, and 10 µg/mL insulin (MDI medium).

• Insulin Treatment (Day 2): After 48 hours, replace the MDI medium with DMEM containing 10% FBS and 10 µg/mL insulin.

• Maintenance (Day 4 onwards): After another 48 hours, switch to DMEM with 10% FBS. Change the medium every 2 days.

• Mature Adipocytes: Adipocytes are typically ready for experiments between days 8 and 12 post-differentiation, characterized by the accumulation of lipid droplets.

Protocol 2: Palmitic Acid-d17 Uptake Assay

This protocol details the treatment of differentiated 3T3-L1 adipocytes with Palmitic Acid-d17.

Materials:

• Differentiated 3T3-L1 adipocytes in culture plates

• Palmitic Acid-d17

• Fatty acid-free Bovine Serum Albumin (BSA)

• Serum-free DMEM

• Ethanol

• Ice-cold PBS

Procedure:

• Preparation of Palmitic Acid-d17-BSA Complex:

  • Prepare a 10% (w/v) fatty acid-free BSA solution in serum-free DMEM.

  • Prepare a 100 mM stock solution of Palmitic Acid-d17 in ethanol.

  • Slowly add the Palmitic Acid-d17 stock solution to the BSA solution while vortexing to achieve a final molar ratio of fatty acid to BSA of 2:1 to 4:1. A typical final concentration of Palmitic Acid-d17 is 100-500 µM.[1][2][3]

  • Incubate the complex at 37°C for 30 minutes to allow for binding.

• Cell Treatment:

  • Wash the differentiated 3T3-L1 adipocytes twice with warm PBS.

  • Add the serum-free DMEM containing the Palmitic Acid-d17-BSA complex to the cells.

  • Incubate at 37°C for the desired time points (e.g., 0, 15, 30, 60, 120 minutes) to perform a time-course analysis.[4]

• Stopping the Uptake:

  • To terminate the assay, aspirate the medium and immediately wash the cells three times with ice-cold PBS to remove unbound fatty acids.

Protocol 3: Lipid Extraction and Sample Preparation for LC-MS/MS

This protocol describes the extraction of total lipids from the adipocytes for subsequent analysis.

Materials:

• Methanol

• Chloroform

• 0.9% NaCl solution

• Nitrogen gas stream

• Internal standard (e.g., Palmitic Acid-d31)

Procedure:

• Cell Lysis and Lipid Extraction:

  • Add a known amount of internal standard to each sample.

  • Add 1 mL of ice-cold methanol to each well and scrape the cells.

  • Transfer the cell suspension to a glass tube.

  • Add 2 mL of chloroform and vortex thoroughly.

  • Add 0.8 mL of 0.9% NaCl solution and vortex again to induce phase separation.

• Phase Separation and Collection:

  • Centrifuge the tubes at 2,000 x g for 10 minutes.

  • Carefully collect the lower organic phase (containing lipids) using a glass Pasteur pipette and transfer it to a new glass tube.

• Drying and Storage:

  • Evaporate the solvent under a gentle stream of nitrogen gas.

  • Store the dried lipid extract at -80°C until analysis.

Protocol 4: Quantification of Palmitic Acid-d17 by LC-MS/MS

This protocol provides a general workflow for the analysis of Palmitic Acid-d17. Instrument parameters will need to be optimized for the specific LC-MS/MS system used.

Procedure:

• Sample Reconstitution: Reconstitute the dried lipid extract in an appropriate solvent, such as methanol/chloroform (1:1, v/v).

• Chromatographic Separation:

  • Inject the sample onto a C18 reverse-phase column.

  • Use a gradient elution with mobile phases such as water with 0.1% formic acid (A) and acetonitrile/isopropanol with 0.1% formic acid (B).

• Mass Spectrometry Detection:

  • Operate the mass spectrometer in negative ion mode.

  • Use Multiple Reaction Monitoring (MRM) to detect the specific precursor-to-product ion transitions for Palmitic Acid-d17 and the internal standard.

• Data Analysis:

  • Quantify the amount of Palmitic Acid-d17 in each sample by comparing its peak area to that of the internal standard.

  • Normalize the data to the total protein content of the corresponding cell lysate.

Data Presentation

The quantitative data obtained from the LC-MS/MS analysis can be summarized in tables for clear comparison of fatty acid uptake under different experimental conditions.

Table 1: Experimental Parameters for Palmitic Acid-d17 Uptake Assay

Parameter	Value	Reference
Cell Type	Differentiated 3T3-L1 Adipocytes	[5]
Palmitic Acid-d17 Conc.	100 - 500 µM	[1][2][3]
BSA Concentration	1-2% (w/v)
Molar Ratio (PA:BSA)	2:1 to 4:1
Incubation Time	0 - 120 minutes	[4]
Internal Standard	Palmitic Acid-d31

Table 2: Illustrative Quantitative Results of Palmitic Acid-d17 Uptake

Condition	Incubation Time (min)	Palmitic Acid-d17 Uptake (pmol/mg protein)
Basal	30	500 ± 50
Insulin (100 nM)	30	850 ± 75
Inhibitor X + Insulin	30	550 ± 60
Basal	60	900 ± 80
Insulin (100 nM)	60	1500 ± 120
Inhibitor X + Insulin	60	950 ± 90

Workflow Diagram

Caption: Experimental workflow for tracing fatty acid uptake.

Conclusion

The use of Palmitic Acid-d17 as a stable isotope tracer provides a robust and quantitative method for studying fatty acid uptake in adipocytes. The detailed protocols and workflows presented in this application note offer a comprehensive guide for researchers investigating lipid metabolism and developing novel therapeutics for metabolic diseases. The ability to accurately measure the dynamics of fatty acid transport will undoubtedly contribute to a deeper understanding of adipocyte biology in both health and disease.

References

• 1. Palmitic acid promotes miRNA release from adipocyte exosomes by activating NF-κB/ER stress - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Palmitoleic acid (n-7) increases white adipocytes GLUT4 content and glucose uptake in association with AMPK activation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Inhibition of palmitic acid induced adipogenesis by natural polyphenols in 3T3-L1 adipocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Measurement of long-chain fatty acid uptake into adipocytes - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Derivatization of Palmitic Acid-d17 for Gas Chromatography (GC) Analysis

Introduction

Palmitic acid, a common saturated fatty acid, and its isotopically labeled analogue, palmitic acid-d17, are frequently analyzed in various research fields, including metabolic studies, drug development, and environmental analysis. Gas chromatography (GC) is a powerful technique for the separation and quantification of fatty acids. However, due to their low volatility and polar nature, direct analysis of free fatty acids by GC can lead to poor chromatographic performance, including peak tailing and low sensitivity.[1][2]

To overcome these challenges, a derivatization step is essential to convert the fatty acids into more volatile and less polar derivatives.[1] The most common derivatization technique is the conversion of fatty acids into their corresponding fatty acid methyl esters (FAMEs).[1] This is typically achieved through esterification with an alcohol in the presence of an acid catalyst.[3] Boron trifluoride-methanol (BF3-methanol) is a widely used and effective reagent for this purpose, offering rapid and quantitative esterification under mild conditions.[2][3][4]

This application note provides a detailed protocol for the derivatization of palmitic acid-d17 to its methyl ester, palmitic acid-d17 methyl ester, for subsequent GC analysis. The use of a deuterated internal standard like palmitic acid-d17 is crucial for accurate quantification in complex biological matrices, as it helps to correct for sample loss during extraction and derivatization.

Experimental Protocols

Protocol 1: Derivatization of Palmitic Acid-d17 using Boron Trifluoride-Methanol

This protocol describes the esterification of palmitic acid-d17 to form its fatty acid methyl ester (FAME) using a BF3-methanol solution.

Materials and Reagents:

• Palmitic acid-d17 standard

• Boron trifluoride-methanol (BF3-methanol) solution, 14% (w/v)

• Hexane, GC grade

• Saturated sodium chloride (NaCl) solution

• Anhydrous sodium sulfate (Na2SO4)

• Autosampler vials with caps

• Vortex mixer

• Heating block or water bath

• Pipettes and tips

Procedure:

• Sample Preparation:

  • Accurately weigh 1-5 mg of the palmitic acid-d17 standard into a glass reaction vial.

  • If the sample is in a biological matrix, perform a lipid extraction prior to derivatization. The extracted lipid residue containing palmitic acid-d17 should be dried under a stream of nitrogen.

• Derivatization Reaction:

  • Add 1-2 mL of 14% BF3-methanol solution to the vial containing the dried palmitic acid-d17.[2]

  • Cap the vial tightly and vortex for 10-20 seconds to ensure the sample is fully dissolved.

  • Heat the vial at 60°C for 10-15 minutes in a heating block or water bath.[2] The reaction time can be optimized depending on the specific sample matrix.[2]

• Extraction of FAMEs:

  • After heating, allow the vial to cool to room temperature.

  • Add 1 mL of hexane to the vial and vortex for 30 seconds.

  • Add 0.5 mL of saturated NaCl solution to facilitate phase separation and vortex for another 30 seconds.[2]

  • Allow the layers to separate. The upper layer is the hexane layer containing the palmitic acid-d17 methyl ester.

• Sample Cleanup and Collection:

  • Carefully transfer the upper hexane layer to a clean autosampler vial using a pipette.

  • To remove any residual water, add a small amount of anhydrous sodium sulfate to the vial and gently swirl.

  • The sample is now ready for GC analysis.

Protocol 2: Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

This protocol outlines typical GC-MS parameters for the analysis of palmitic acid-d17 methyl ester.

Instrumentation:

• Gas chromatograph coupled with a mass spectrometer (GC-MS)

• Autosampler

GC Conditions:

• Column: A polar capillary column, such as a DB-23 or a similar cyano-substituted phase, is recommended for the separation of FAMEs. A common dimension is 30 m x 0.25 mm i.d. x 0.25 µm film thickness.

• Carrier Gas: Helium at a constant flow rate of 1.0-1.5 mL/min.

• Inlet Temperature: 250°C.

• Injection Volume: 1 µL in splitless mode.

• Oven Temperature Program:

  • Initial temperature: 100°C, hold for 2 minutes.

  • Ramp: Increase to 240°C at a rate of 5-10°C/min.

  • Hold: Maintain at 240°C for 5-10 minutes.

  • Note: The temperature program should be optimized based on the specific column and instrument used.

MS Conditions:

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Ion Source Temperature: 230°C.

• Transfer Line Temperature: 280°C.

• Acquisition Mode: Selected Ion Monitoring (SIM) is recommended for quantitative analysis.

  • Target Ions for Palmitic Acid-d17 Methyl Ester (C17H16D17O2): The exact m/z values will depend on the fragmentation pattern. Key ions to monitor would be the molecular ion and characteristic fragment ions, taking into account the mass shift due to the 17 deuterium atoms.

  • Target Ions for non-deuterated Palmitic Acid Methyl Ester (C17H34O2): m/z 270 (molecular ion), 227, 143, 87, 74.

• Scan Mode: A full scan acquisition (e.g., m/z 50-550) can be used for qualitative analysis and to confirm the identity of the derivatized product.

Data Presentation

Table 1: Comparison of Derivatization Methods for Palmitic Acid

The following table summarizes the relative methylation performance of different reagents for palmitic acid, providing a basis for selecting the appropriate derivatization strategy.

Derivatization Reagent	Relative Percentage of Methyl Palmitate (%)	Reference
3 N HCl-MeOH	30.73 ± 0.14	[5]
14% BF3-MeOH	30.97 ± 0.12	[5]
24 N H2SO4-MeOH	31.33 ± 0.10	[5]

Data represents the mean ± standard deviation of the percentage of palmitic acid in a mixed fatty acid standard as determined by different methylation methods.

Mandatory Visualization

Caption: Workflow for the derivatization and analysis of Palmitic Acid-d17.

Caption: Esterification of Palmitic Acid-d17 with BF3-Methanol.

References

• 1. benchchem.com [benchchem.com]
• 2. restek.com [restek.com]
• 3. Methyl Esterification Combined with Gas Chromatography-Mass Spectrometry (GC-MS) for Determining the Contents of Lubricant to Evaluate the Compatibility of Chlorinated Butyl Rubber Stoppers with Liposome Injections - PMC [pmc.ncbi.nlm.nih.gov]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. Isotope-labeling in situ derivatization and HS-SPME arrow GC–MS/MS for simultaneous determination of fatty acids and fa… [ouci.dntb.gov.ua]

Application Notes & Protocols: Tracing Phospholipid Remodeling with Palmitic Acid-d17

For Researchers, Scientists, and Drug Development Professionals

Introduction

Understanding the dynamic nature of cellular membranes is crucial for elucidating the mechanisms of various physiological and pathological processes. Phospholipid remodeling, a constant process of acyl chain turnover within membrane phospholipids, plays a pivotal role in maintaining membrane integrity, regulating signaling pathways, and responding to cellular stress. Palmitic acid, the most common saturated fatty acid in humans, is a key player in this process. Stable isotope labeling, coupled with mass spectrometry-based lipidomics, has emerged as a powerful technique to trace the metabolic fate of fatty acids and dissect the complexities of phospholipid remodeling.

This document provides detailed application notes and protocols for utilizing Palmitic acid-d17 , a deuterated analog of palmitic acid, to study phospholipid remodeling in cultured cells. The incorporation of 17 deuterium atoms provides a distinct mass shift, enabling sensitive and specific tracking of its incorporation into various phospholipid species.

Core Principles of Phospholipid Remodeling and Isotopic Tracing

Phospholipid remodeling primarily occurs through the Lands' cycle , a deacylation-reacylation cycle. In this pathway, a fatty acyl chain is cleaved from a phospholipid by a phospholipase A (PLA₂) to generate a lysophospholipid. Subsequently, a different fatty acyl-CoA is esterified to the lysophospholipid by a lysophospholipid acyltransferase (LPCAT) to form a remodeled phospholipid.

By introducing Palmitic acid-d17 into cell culture, we can trace its journey from uptake to its incorporation into various phospholipid classes and species. This allows for the quantification of:

• De novo synthesis vs. remodeling: Differentiating between the incorporation of palmitic acid into newly synthesized phospholipids and its use in the remodeling of existing ones.

• Acyl chain specificity: Determining the preference of different phospholipid classes for incorporating palmitic acid.

• Flux through remodeling pathways: Quantifying the rate of palmitic acid incorporation and turnover within specific phospholipid pools under various experimental conditions.

Experimental Workflow Overview

A typical workflow for studying phospholipid remodeling using Palmitic acid-d17 involves several key stages:

Application Note: Quantitative Analysis of Palmitic Acid in Biological Samples using Isotope Dilution Mass Spectrometry with Palmitic Acid-d17

Audience: Researchers, scientists, and drug development professionals.

Introduction

Palmitic acid, a 16-carbon saturated fatty acid, is the most common fatty acid in animals and plants. It plays a crucial role in various biological processes, from energy storage to cellular signaling. Aberrant palmitic acid metabolism has been implicated in numerous diseases, including metabolic syndrome, cardiovascular disease, and cancer. Consequently, accurate and precise quantification of palmitic acid in biological matrices is essential for both basic research and clinical diagnostics.

Isotope Dilution Mass Spectrometry (IDMS) is the gold standard for quantitative analysis due to its high specificity and accuracy. This method utilizes a stable isotope-labeled version of the analyte as an internal standard. Palmitic acid-d17, a deuterated analog of palmitic acid, serves as an ideal internal standard for this purpose.[1] Its chemical and physical properties are nearly identical to the endogenous analyte, ensuring similar behavior during sample preparation and analysis, while its mass difference allows for distinct detection by a mass spectrometer.

This application note provides a detailed protocol for the quantification of palmitic acid in biological samples (e.g., plasma, cell lysates) using Palmitic acid-d17 as an internal standard with Liquid Chromatography-Mass Spectrometry (LC-MS).

Principle of Isotope Dilution Mass Spectrometry

Isotope dilution mass spectrometry relies on the addition of a known amount of an isotopically labeled standard (e.g., Palmitic acid-d17) to a sample containing the analyte of interest (palmitic acid). The labeled standard, or "internal standard," and the unlabeled analyte are assumed to behave identically during extraction, derivatization, and ionization.[2] By measuring the ratio of the mass spectrometric signal of the analyte to that of the internal standard, the concentration of the analyte in the original sample can be accurately determined. This approach effectively corrects for sample loss during preparation and for variations in instrument response.

Experimental Protocols

Materials and Reagents

• Palmitic Acid (≥99% purity)

• Palmitic acid-d17 (isotopic purity ≥98%)

• LC-MS grade methanol, acetonitrile, isopropanol, and water

• Formic acid (LC-MS grade)

• Chloroform

• Hexane

• Potassium hydroxide (KOH)

• Hydrochloric acid (HCl)

• Nitrogen gas for drying

• Biological matrix (e.g., human plasma, cell pellets)

Preparation of Stock Solutions and Standards

• Palmitic Acid Stock Solution (1 mg/mL): Accurately weigh 10 mg of palmitic acid and dissolve it in 10 mL of methanol.

• Palmitic acid-d17 Internal Standard (IS) Stock Solution (1 mg/mL): Accurately weigh 10 mg of Palmitic acid-d17 and dissolve it in 10 mL of methanol.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the palmitic acid stock solution with methanol to achieve concentrations ranging from 0.1 µg/mL to 100 µg/mL.

• Working Internal Standard Solution (10 µg/mL): Dilute the Palmitic acid-d17 stock solution with methanol.

Sample Preparation: Lipid Extraction and Saponification

This protocol is a general guideline and may require optimization for different sample types.

• Sample Aliquoting: Thaw frozen biological samples (e.g., 100 µL of plasma or 1x10^6 cells) on ice.

• Internal Standard Spiking: Add a known amount (e.g., 50 µL) of the 10 µg/mL Palmitic acid-d17 working internal standard solution to each sample, calibration standard, and quality control (QC) sample.

• Lipid Extraction (Folch Method):

  • To the spiked sample, add 2 mL of a 2:1 (v/v) chloroform:methanol mixture.

  • Vortex vigorously for 2 minutes.

  • Add 0.5 mL of 0.9% NaCl solution and vortex for another minute.

  • Centrifuge at 2,000 x g for 10 minutes to separate the phases.

  • Carefully collect the lower organic phase containing the lipids using a glass Pasteur pipette and transfer to a new glass tube.

• Saponification (to release esterified fatty acids):

  • Evaporate the solvent from the collected organic phase under a gentle stream of nitrogen at 40°C.

  • Add 1 mL of 0.3 M methanolic KOH.[3]

  • Incubate at 80°C for 1 hour in a water bath.[3]

  • Cool the samples on ice.

  • Acidify the mixture by adding 100 µL of concentrated HCl to protonate the fatty acids.

• Fatty Acid Re-extraction:

  • Add 1 mL of hexane to the acidified sample.

  • Vortex for 2 minutes and centrifuge at 2,000 x g for 5 minutes.

  • Transfer the upper hexane layer to a clean glass tube.

  • Repeat the hexane extraction and pool the hexane layers.

• Final Preparation:

  • Evaporate the pooled hexane layers to dryness under a stream of nitrogen.

  • Reconstitute the dried extract in 100 µL of the mobile phase (e.g., 90:10 acetonitrile:water with 0.1% formic acid) for LC-MS analysis.

LC-MS/MS Analysis

The following are example conditions and should be optimized for the specific instrumentation used.

Liquid Chromatography Conditions

Parameter	Condition
Column	C18 reversed-phase column (e.g., 100 x 2.1 mm, 2.6 µm particle size)[4]
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile/Isopropanol (1:1, v/v) with 0.1% Formic Acid
Gradient	30% B to 100% B over 10 min, hold at 100% B for 5 min, re-equilibrate
Flow Rate	0.3 mL/min
Column Temperature	40°C
Injection Volume	5 µL

Mass Spectrometry Conditions

Parameter	Condition
Ionization Mode	Electrospray Ionization (ESI), Negative Ion Mode
Analysis Mode	Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM)
Capillary Voltage	3.0 kV
Source Temperature	150°C
Desolvation Temp.	350°C
Gas Flow Rates	Optimized for the specific instrument
Monitored Ions	Palmitic Acid: [M-H]⁻ m/z 255.2; Palmitic acid-d17: [M-H]⁻ m/z 272.3

Data Presentation and Quantification

Calibration Curve

A calibration curve is constructed by plotting the ratio of the peak area of the analyte (palmitic acid) to the peak area of the internal standard (Palmitic acid-d17) against the known concentration of the calibration standards. A linear regression analysis is then applied to the data.

Table 1: Example Calibration Curve Data

Standard Conc. (µg/mL)	Palmitic Acid Peak Area	Palmitic acid-d17 Peak Area	Peak Area Ratio (Analyte/IS)
0.1	15,234	1,510,876	0.0101
0.5	76,987	1,523,450	0.0505
1.0	153,456	1,515,678	0.1012
5.0	770,123	1,520,987	0.5063
10.0	1,543,876	1,518,345	1.0168
50.0	7,654,321	1,512,654	5.0605
100.0	15,287,654	1,514,987	10.0910

The resulting linear equation (y = mx + c) is used to calculate the concentration of palmitic acid in the unknown samples based on their measured peak area ratios.

Sample Data

Table 2: Quantification of Palmitic Acid in Human Plasma Samples

Sample ID	Palmitic Acid Peak Area	Palmitic acid-d17 Peak Area	Peak Area Ratio (Analyte/IS)	Calculated Conc. (µg/mL)
Control 1	987,654	1,521,789	0.6489	6.42
Control 2	995,432	1,519,876	0.6550	6.48
Treated 1	1,234,567	1,520,123	0.8122	8.04
Treated 2	1,245,678	1,518,543	0.8203	8.12

Visualizations

Experimental Workflow

Caption: Workflow for IDMS analysis of palmitic acid.

Analyte and Internal Standard Relationship

Caption: Analyte and internal standard relationship.

Applications

This isotope dilution mass spectrometry method using Palmitic acid-d17 offers high precision and accuracy for the quantification of palmitic acid in a variety of biological samples.[5] Its applications are widespread in:

• Metabolic Research: Studying fatty acid metabolism and flux in health and disease.[6]

• Drug Development: Assessing the effect of therapeutic agents on lipid metabolism.

• Clinical Diagnostics: Developing biomarkers for metabolic disorders.

• Nutritional Science: Evaluating the impact of diet on fatty acid profiles.

• Lipidomics: Comprehensive analysis of lipid species within a biological system.[6]

Conclusion

The use of Palmitic acid-d17 as an internal standard in an isotope dilution LC-MS/MS method provides a robust, accurate, and reliable approach for the quantification of palmitic acid. The detailed protocol herein serves as a comprehensive guide for researchers and scientists, enabling precise measurements that are critical for advancing our understanding of the roles of fatty acids in biological systems.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. quantification of organic acids by deuterated standards - Chromatography Forum [chromforum.org]
• 3. LCMS Protocols – The DAN Lab – UW–Madison [danlab.bact.wisc.edu]
• 4. Rapid quantification of fatty acids in plant oils and biological samples by LC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Sample preparation for fatty acid analysis in biological samples with mass spectrometry-based strategies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Buy Palmitic acid-d17 (EVT-1722835) | 81462-28-4 [evitachem.com]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Low Incorporation of Palmitic Acid-d17 in Primary Hepatocytes

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers encountering low incorporation of Palmitic acid-d17 in primary hepatocyte cultures.

Frequently Asked Questions (FAQs)

Q1: What is the expected incorporation rate of Palmitic acid-d17 in primary hepatocytes?

A1: The exact incorporation rate of Palmitic acid-d17 can vary significantly depending on a multitude of factors, including the donor variability of primary hepatocytes (species, age, genetics), cell plating density, culture media composition, the concentration of Palmitic acid-d17 and bovine serum albumin (BSA), and the incubation time. Therefore, establishing a universal expected incorporation rate is challenging. A successful experiment is often determined by comparing the isotopic enrichment in treated cells against a vehicle-treated control group, where a significant and consistent increase in the d17-labeled palmitate is observed.

Q2: How critical is the quality of primary hepatocytes for successful Palmitic acid-d17 incorporation?

A2: The health and viability of primary hepatocytes are paramount for achieving optimal incorporation of labeled fatty acids. Hepatocytes should exhibit typical cobblestone morphology, be well-attached, and have high viability (>90%) before starting the experiment. Stressed or dying cells will have compromised metabolic activity, leading to significantly reduced uptake and incorporation of fatty acids.

Q3: What is the role of Bovine Serum Albumin (BSA) in Palmitic acid-d17 labeling experiments?

A3: Palmitic acid, like other long-chain fatty acids, has very low solubility in aqueous media and can be toxic to cells in its free form. BSA is crucial as it acts as a carrier protein to solubilize palmitic acid and facilitate its delivery to the hepatocytes in a non-toxic manner. It is essential to use fatty-acid-free BSA to ensure that the labeled palmitic acid is the primary fatty acid being delivered to the cells.

Q4: Can the concentration of Palmitic acid-d17 be toxic to the cells?

A4: Yes, high concentrations of palmitic acid can induce lipotoxicity in primary hepatocytes, leading to cellular stress, apoptosis, and reduced metabolic function. This, in turn, will decrease the incorporation of Palmitic acid-d17. It is recommended to perform a dose-response curve to determine the optimal, non-toxic concentration of Palmitic acid-d17 for your specific experimental conditions.

Q5: How long should I incubate the primary hepatocytes with Palmitic acid-d17?

A5: The incubation time for optimal incorporation can vary. Shorter incubation times (e.g., 2-4 hours) may be sufficient to measure initial uptake rates, while longer incubation times (e.g., 12-24 hours) are typically used to study the incorporation of the fatty acid into complex lipids and its downstream metabolic fate. A time-course experiment is recommended to determine the ideal incubation period for your research question.

Troubleshooting Guide

Issue: Low or No Detectable Incorporation of Palmitic Acid-d17

This guide will help you systematically troubleshoot potential causes for low incorporation of Palmitic acid-d17 in your primary hepatocyte experiments.

1. Cell Health and Viability

Poor cell health is a primary reason for failed metabolic labeling experiments.

Potential Cause	Recommended Action
Low initial viability of cryopreserved hepatocytes	Always perform a viability count (e.g., trypan blue exclusion) after thawing. Aim for >90% viability.
Suboptimal cell attachment and morphology	Ensure culture plates are properly coated with an extracellular matrix (e.g., collagen I). Cells should appear flattened with a distinct cobblestone morphology before treatment.
Cell stress during the experiment	Minimize handling of the cells. Ensure proper incubator conditions (37°C, 5% CO2, >90% humidity).

2. Palmitic Acid-d17 Preparation and Delivery

Improper preparation of the labeling medium is a common source of error.

Potential Cause	Recommended Action
Precipitation of Palmitic acid-d17	Ensure complete solubilization of Palmitic acid-d17 by first dissolving it in a small amount of ethanol or DMSO before conjugating it to fatty-acid-free BSA in serum-free media. The solution should be clear.
Incorrect Palmitic acid-d17:BSA molar ratio	The molar ratio of fatty acid to BSA is critical. A common starting point is a 2:1 to 4:1 molar ratio. Too little BSA may not effectively solubilize the fatty acid, while too much can limit its availability to the cells.
Inadequate mixing of labeling medium	Gently swirl the plate after adding the labeling medium to ensure even distribution.

3. Experimental Conditions

The culture environment and experimental design significantly impact fatty acid uptake.

Potential Cause	Recommended Action
High glucose concentration in the media	High glucose levels can decrease cellular fatty acid uptake. Consider using a medium with physiological glucose concentrations (e.g., 5 mM).
Suboptimal cell density	Very low cell density can lead to reduced overall uptake, while over-confluent cultures may have cells with altered metabolic states. Seed cells to achieve approximately 80-90% confluency at the time of the experiment.
Presence of other fatty acids in the medium	If not using a serum-free medium, other fatty acids in the serum will compete with Palmitic acid-d17 for uptake. It is highly recommended to perform the labeling in a serum-free medium.
Incorrect incubation time	As mentioned in the FAQs, optimize the incubation time for your specific experimental goals.

4. Sample Preparation and Analysis

Errors during sample processing can lead to apparent low incorporation.

Potential Cause	Recommended Action
Inefficient cell lysis and lipid extraction	Use a validated lipid extraction method (e.g., Bligh-Dyer or Folch extraction) to ensure complete recovery of lipids from the cell pellet.
Degradation of lipids	Keep samples on ice during processing and store extracts at -80°C to prevent lipid degradation.
Issues with mass spectrometry analysis	Ensure the mass spectrometer is properly calibrated and that the method is optimized for the detection and quantification of Palmitic acid-d17 and its downstream metabolites. Include appropriate internal standards for accurate quantification.

Experimental Protocols

Protocol 1: Preparation of Palmitic Acid-d17-BSA Complex

• Prepare a stock solution of Palmitic acid-d17: Dissolve Palmitic acid-d17 in 100% ethanol to a concentration of 50 mM.

• Prepare a BSA solution: Dissolve fatty-acid-free BSA in serum-free hepatocyte culture medium to a concentration of 10% (w/v). Gently warm to 37°C to aid dissolution.

• Complex Palmitic acid-d17 with BSA: While vortexing the BSA solution, slowly add the Palmitic acid-d17 stock solution to achieve the desired final molar ratio (e.g., 3:1 Palmitic acid-d17:BSA).

• Incubate for conjugation: Incubate the mixture in a 37°C water bath for at least 1 hour to ensure complete conjugation. The solution should be clear.

• Sterilize: Filter the final Palmitic acid-d17-BSA complex solution through a 0.22 µm syringe filter.

• Prepare working solution: Dilute the sterile complex in hepatocyte culture medium to the desired final concentration for your experiment.

Protocol 2: Palmitic Acid-d17 Labeling of Primary Hepatocytes

• Seed primary hepatocytes: Seed primary hepatocytes on collagen-coated plates at a density that will result in 80-90% confluency on the day of the experiment. Allow cells to attach and recover for at least 24 hours.

• Prepare cells for labeling: Gently aspirate the culture medium and wash the cells once with pre-warmed phosphate-buffered saline (PBS).

• Add labeling medium: Add the pre-warmed culture medium containing the desired concentration of the Palmitic acid-d17-BSA complex to the cells.

• Incubate: Incubate the cells for the desired period (e.g., 4, 12, or 24 hours) in a cell culture incubator (37°C, 5% CO2).

• Harvest cells: After incubation, place the plate on ice and aspirate the labeling medium.

• Wash cells: Wash the cells twice with ice-cold PBS to remove any residual extracellular labeled fatty acids.

• Cell lysis and storage: Add an appropriate lysis buffer for your downstream application (e.g., for lipid extraction or proteomics). Scrape the cells, collect the lysate, and store at -80°C until analysis.

Visualizations

Caption: Workflow for Palmitic Acid-d17 labeling in primary hepatocytes.

Caption: A logical approach to troubleshooting low fatty acid incorporation.

Technical Support Center: Optimizing Palmitic Acid-d17 Concentration

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals optimize the concentration of Palmitic acid-d17 in their experiments while avoiding cytotoxicity.

Frequently Asked Questions (FAQs)

Q1: What is Palmitic acid-d17 and what are its primary applications?

A1: Palmitic acid-d17 is a deuterated form of palmitic acid, a common long-chain saturated fatty acid. The deuterium atoms act as a stable isotope label, allowing researchers to trace the metabolism and trafficking of palmitic acid in various biological systems without the use of radioactivity.[1] Its primary applications are in metabolic studies and lipidomics to investigate fatty acid uptake, esterification, oxidation, and incorporation into complex lipids.

Q2: Why is it crucial to optimize the concentration of Palmitic acid-d17 in cell culture experiments?

A2: Like its non-labeled counterpart, high concentrations of palmitic acid can be toxic to cells, a phenomenon known as lipotoxicity.[2] This can lead to unintended cellular stress, apoptosis, and altered metabolism, which can confound experimental results.[2][3] Therefore, it is critical to determine the optimal concentration of Palmitic acid-d17 that allows for effective tracing without inducing cytotoxic effects.

Q3: What are the common signs of cytotoxicity caused by Palmitic acid-d17?

A3: Signs of cytotoxicity can include:

• Reduced cell viability and proliferation.

• Changes in cell morphology (e.g., rounding, detachment).

• Increased apoptosis or necrosis.[4]

• Induction of cellular stress markers (e.g., reactive oxygen species (ROS), endoplasmic reticulum (ER) stress).[1][2][5]

Q4: How does the cytotoxicity of Palmitic acid-d17 compare to non-labeled palmitic acid?

A4: The cytotoxic properties of Palmitic acid-d17 are expected to be very similar to those of non-labeled palmitic acid. The substitution of hydrogen with deuterium atoms is a minor structural change that generally does not alter the fundamental physicochemical and biological properties of the molecule. Therefore, literature regarding the cytotoxicity of palmitic acid is directly relevant to the use of Palmitic acid-d17.

Q5: Why is Bovine Serum Albumin (BSA) used when preparing palmitic acid solutions for cell culture?

A5: Palmitic acid has very low solubility in aqueous solutions like cell culture media.[6] BSA is used as a carrier protein to bind to palmitic acid, forming a complex that is soluble and can be readily taken up by cells.[6] This mimics the physiological transport of fatty acids in the bloodstream and helps to prevent the formation of palmitic acid micelles that can be cytotoxic.[7]

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
High cell death or low viability after treatment with Palmitic acid-d17.	The concentration of Palmitic acid-d17 is too high, leading to lipotoxicity.	Perform a dose-response experiment to determine the optimal, non-toxic concentration for your specific cell type. Start with a low concentration and titrate up. (See Experimental Protocol 1).
Improper preparation of the Palmitic acid-d17-BSA complex.	Ensure that the palmitic acid is fully dissolved and properly conjugated to BSA. Follow a validated protocol for preparing the complex. (See Experimental Protocol 2).
The final concentration of the solvent (e.g., ethanol, DMSO) used to dissolve the palmitic acid is too high.	The final concentration of the solvent in the cell culture medium should be kept to a minimum (typically <0.1%) and a solvent-only control should be included in your experiments.[7]
Inconsistent or unexpected experimental results.	Variability in the preparation of the Palmitic acid-d17-BSA complex between experiments.	Prepare a large batch of the Palmitic acid-d17-BSA complex, aliquot, and store at -20°C for consistent use across multiple experiments.[8][9]
The health and confluency of the cells at the time of treatment varied.	Standardize your cell seeding density and ensure cells are in a healthy, logarithmic growth phase before starting the experiment.
Low incorporation of Palmitic acid-d17 into cellular lipids.	The concentration of Palmitic acid-d17 is too low for detection by your analytical method.	Increase the concentration of Palmitic acid-d17, ensuring it remains below the cytotoxic level. Alternatively, increase the incubation time or use a more sensitive analytical technique.
The incubation time is too short.	Perform a time-course experiment to determine the optimal incubation time for sufficient labeling.

Quantitative Data: Cytotoxic Concentrations of Palmitic Acid

The cytotoxic concentration of palmitic acid is highly dependent on the cell type and the duration of exposure. The following table summarizes some reported IC50 (half-maximal inhibitory concentration) values for palmitic acid in different cell lines. These values can serve as a starting point for determining the optimal concentration of Palmitic acid-d17 in your experiments.

Cell Line	Cell Type	IC50 (µM)	Exposure Time (hours)	Reference
Ishikawa	Endometrial Cancer	348.2 ± 30.29	72	[5][10]
ECC-1	Endometrial Cancer	187.3 ± 19.02	72	[5][10]
RL95-2	Endometrial Cancer	69.51	24	[11]
HEC-1-A	Endometrial Cancer	56.89	48	[11]
MOLT-4	Human Leukemia	Induces apoptosis at 50 µg/mL (~195 µM)	Not Specified	[12]
BV2	Microglia	Dose-dependent decrease in viability from 100 µM	24	[13]
Rat Hepatocytes	Primary Cells	Dose-dependent cytotoxicity from 0.125 mmol/L (125 µM)	Not Specified	[4]

Experimental Protocols

Protocol 1: Determining the Optimal Non-Toxic Concentration of Palmitic Acid-d17

This protocol outlines a general method for determining the optimal concentration of Palmitic acid-d17 for your specific cell line using a cytotoxicity assay such as the MTT or LDH assay.

1. Cell Seeding:

• Seed your cells in a 96-well plate at a density that will ensure they are in the logarithmic growth phase at the time of treatment.

• Incubate the cells overnight to allow for attachment.

2. Preparation of Palmitic Acid-d17-BSA Complex:

• Prepare a stock solution of the Palmitic acid-d17-BSA complex using a validated protocol (see Protocol 2).

3. Treatment:

• Prepare a series of dilutions of the Palmitic acid-d17-BSA complex in your cell culture medium. A suggested starting range is 0 µM, 25 µM, 50 µM, 100 µM, 200 µM, and 400 µM.

• Include the following controls:

  • Untreated cells (medium only).

  • Vehicle control (BSA solution without Palmitic acid-d17).

  • Solvent control (if a solvent like ethanol was used to dissolve the palmitic acid).

• Remove the old medium from the cells and replace it with the medium containing the different concentrations of the Palmitic acid-d17-BSA complex.

• Incubate the cells for the desired experimental duration (e.g., 24, 48, or 72 hours).

4. Cytotoxicity Assay:

• Perform a standard cytotoxicity assay, such as the MTT or LDH assay, according to the manufacturer's instructions.

• MTT Assay: This colorimetric assay measures the metabolic activity of cells. Viable cells with active metabolism convert MTT into a purple formazan product.[14][15]

• LDH Assay: This assay measures the release of lactate dehydrogenase (LDH) from damaged cells into the culture medium.[7][16]

5. Data Analysis:

• Measure the absorbance or fluorescence according to the assay protocol.

• Calculate the percentage of cell viability for each concentration relative to the vehicle control.

• Plot the cell viability against the Palmitic acid-d17 concentration to determine the highest concentration that does not significantly reduce cell viability. This will be your optimal working concentration.

Protocol 2: Preparation of Palmitic Acid-d17-BSA Complex

This protocol is adapted from several sources and describes the preparation of a 5 mM Palmitic acid-d17 stock solution complexed with BSA.[6][8][9]

Materials:

• Palmitic acid-d17

• Fatty acid-free BSA

• Ethanol (100%)

• Cell culture medium (e.g., DMEM)

• Sterile, conical tubes

• Water bath or heating block

Procedure:

• Prepare a 500 mM Palmitic acid-d17 stock in ethanol:

  • Dissolve the appropriate amount of Palmitic acid-d17 in 100% ethanol to make a 500 mM stock solution.

  • Heat at 70°C to fully dissolve the fatty acid.

• Prepare a 10% BSA solution:

  • Dissolve fatty acid-free BSA in your desired cell culture medium to a final concentration of 10% (w/v).

  • Filter-sterilize the BSA solution and warm it to 37°C.

• Complex Palmitic acid-d17 with BSA:

  • In a sterile tube, add 10 µL of the 500 mM Palmitic acid-d17 stock solution to 990 µL of the pre-warmed 10% BSA solution. This will give a final Palmitic acid-d17 concentration of 5 mM.

  • Vortex the solution immediately.

  • Incubate at 55°C for 15 minutes, vortexing intermittently.

• Prepare the Vehicle Control:

  • Add 10 µL of 100% ethanol to 990 µL of the 10% BSA solution to create a vehicle control.

• Storage:

  • Store the Palmitic acid-d17-BSA complex and the vehicle control in aliquots at -20°C. Before use, thaw and incubate at 55°C for 15 minutes.

Visualizations

Caption: Workflow for determining the optimal non-toxic concentration of Palmitic acid-d17.

Caption: Key pathways involved in palmitic acid-induced lipotoxicity.

References

• 1. Palmitic acid induced lipotoxicity is associated with altered lipid metabolism, enhanced CYP450 2E1 and intracellular calcium mediated ER stress in human hepatoma cells - Toxicology Research (RSC Publishing) [pubs.rsc.org]
• 2. mdpi.com [mdpi.com]
• 3. Palmitic acid-induced lipotoxicity promotes a novel interplay between Akt-mTOR, IRS-1, and FFAR1 signaling in pancreatic β-cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The effect of oleic and palmitic acid on induction of steatosis and cytotoxicity on rat hepatocytes in primary culture - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. Cell Culture Models of Fatty Acid Overload: Problems and Solutions - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. wklab.org [wklab.org]
• 10. Palmitic Acid Exerts Anti-Tumorigenic Activities by Modulating Cellular Stress and Lipid Droplet Formation in Endometrial Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Palmitate Enhances the Efficacy of Cisplatin and Doxorubicin against Human Endometrial Carcinoma Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Antitumor activity of palmitic acid found as a selective cytotoxic substance in a marine red alga - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Molecular Mechanism of Lipotoxicity as an Interesting Aspect in the Development of Pathological States—Current View of Knowledge - PMC [pmc.ncbi.nlm.nih.gov]
• 15. academic.oup.com [academic.oup.com]
• 16. researchgate.net [researchgate.net]

Technical Support Center: Mass Spectrometry Analysis of Palmitic Acid-d17

This guide provides troubleshooting strategies and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering poor signal-to-noise ratios when analyzing Palmitic acid-d17 by mass spectrometry.

Frequently Asked Questions (FAQs)

FAQ 1: Why is my Palmitic acid-d17 signal weak or exhibiting a poor signal-to-noise (S/N) ratio?

A poor signal-to-noise ratio for Palmitic acid-d17 can stem from three primary areas: sample preparation, mass spectrometer settings, or background contamination. A systematic approach is crucial to identify and resolve the issue.

Troubleshooting Steps:

• Review Sample Preparation: Inadequate extraction, insufficient cleanup, or inappropriate sample concentration are common culprits.[1] Highly concentrated samples can cause ion suppression, while overly dilute samples may fall below the instrument's detection limit.[1]

• Verify Mass Spectrometer Parameters: Suboptimal instrument settings, such as incorrect ionization parameters, declustering potential, or collision energy, can significantly reduce signal intensity.[1] Regular tuning and calibration are essential for maintaining peak performance.[1]

• Investigate Background Contamination: Palmitic acid is a ubiquitous environmental contaminant.[2][3] High background signals from unlabeled palmitic acid can obscure the deuterated standard's signal. This contamination can originate from solvents, glassware, plasticware (pipette tips, tubes, SPE columns), and even fingerprints from handling instrument components.[2][3][4][5]

Below is a general workflow to diagnose the source of a poor S/N ratio.

Caption: General troubleshooting workflow for poor S/N ratio.

FAQ 2: How can I improve my sample preparation to increase the signal-to-noise ratio?

Effective sample preparation is critical for removing interfering substances and concentrating your analyte. The optimal method depends on your sample matrix (e.g., plasma, serum, tissue) and whether you are analyzing free fatty acids or total fatty acids (requiring a hydrolysis step).

Key Strategies:

• Extraction: Liquid-liquid extraction (LLE) and solid-phase extraction (SPE) are the most common techniques for isolating lipids.

  • LLE: Methods like the Folch or Bligh & Dyer, which use a chloroform/methanol/water solvent system, are well-established for lipid extraction.[6] Alternative methods using solvents like methyl-tert-butyl ether (MTBE) have also gained popularity.[7]

  • SPE: SPE can provide a cleaner extract by selectively binding the analyte and washing away interferences.[8] However, be aware that SPE columns, particularly the plastic barrels, can be a source of palmitic acid contamination.[4]

• Derivatization: Converting the carboxylic acid group of palmitic acid to an ester can significantly improve its chromatographic behavior and ionization efficiency.

  • Pentafluorobenzyl Bromide (PFBBr): Derivatization with PFBBr to form a pentafluorobenzyl (PFB) ester is a highly effective strategy.[9][10] These derivatives are exceptionally sensitive in negative chemical ionization (NCI) mode for GC-MS and also show excellent response in LC-MS.[11][12]

Below is a decision tree to help guide your sample preparation strategy.

Caption: Sample preparation decision workflow.

Experimental Protocol 1: General Liquid-Liquid Extraction (LLE) from Plasma

This protocol is a modified version of well-established methods for extracting lipids from plasma.[7][13]

• Preparation: To a 1.5 mL microcentrifuge tube, add 100 µL of plasma.

• Internal Standard: Add your working solution of Palmitic acid-d17 and other internal standards.

• Solvent Addition: Add 400 µL of ice-cold methanol, vortex for 10 seconds. Then, add 500 µL of ice-cold methyl-tert-butyl ether (MTBE) and sonicate for 1 hour at 4°C.[7]

• Phase Separation: Add 500 µL of MS-grade water to induce phase separation. Vortex and then centrifuge at 10,000 x g for 10 minutes.[7]

• Collection: Carefully collect the upper organic layer (MTBE phase) into a new tube.

• Drying: Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried extract in a suitable solvent for your LC-MS or GC-MS analysis (e.g., 100 µL of isopropanol/acetonitrile/water 2:1:1).

FAQ 3: What are the optimal mass spectrometer settings for Palmitic acid-d17?

Optimizing MS parameters is a critical step that must be performed for your specific instrument and method.[1] Fatty acids, including palmitic acid, readily deprotonate and are best analyzed in negative ion mode .[14]

Key Parameters to Optimize:

• Ionization Source: Electrospray ionization (ESI) is most common for LC-MS. For GC-MS, atmospheric pressure chemical ionization (APCI) or negative ion chemical ionization (NCI) after PFBBr derivatization yields excellent sensitivity.[12]

• Declustering Potential (DP) / Cone Voltage: This voltage prevents ion clustering and premature fragmentation in the source. An optimal value maximizes the precursor ion signal.

• Collision Energy (CE): In MS/MS (or MRM) mode, this energy is required to fragment the precursor ion into product ions. It must be optimized for each specific precursor-product transition.

Table 1: Typical Starting Parameters for LC-ESI-MS/MS

Parameter	Typical Value	Purpose
Polarity	Negative	Promotes deprotonation of the carboxylic acid group.[14]
Capillary Voltage	-3.0 to -4.5 kV	Creates the electrospray.
Nebulizing Gas	30-50 psi	Assists in droplet formation.
Drying Gas Flow	8-12 L/min	Aids in solvent evaporation.
Gas Temperature	300-450 °C	Facilitates desolvation of ions.[15]
Declustering Potential (DP)	-80 to -120 V	To be optimized; prevents ion clustering.[15]
Collision Energy (CE)	-15 to -30 eV	To be optimized; induces fragmentation for MRM.[15]

Experimental Protocol 2: Systematic Optimization of DP and CE

This protocol uses direct infusion of your standard to find the optimal settings.

• Prepare Standard: Prepare a solution of Palmitic acid-d17 (e.g., 100-500 ng/mL) in a solvent that mimics your mobile phase.

• Infuse: Using a syringe pump, infuse the standard directly into the mass spectrometer at a low flow rate (e.g., 5-10 µL/min).

• Optimize DP: Set the instrument to monitor the precursor ion for Palmitic acid-d17 (e.g., m/z 272.5 for [M-H]⁻). Ramp the DP across a relevant range (e.g., -20 to -150 V) and record the signal intensity. The value that gives the maximum intensity is your optimal DP.

• Optimize CE: Using the optimal DP, set up an MS/MS experiment to monitor the fragmentation of your precursor ion. Ramp the CE across a relevant range (e.g., -5 to -50 eV) and monitor the intensity of your target product ions. The CE value that produces the maximum signal for your chosen product ion is the optimum for that transition.

FAQ 4: I see a high background signal for palmitic acid. What are common contamination sources and how can I eliminate them?

Palmitic acid (C16:0) is one of the most common contaminants in a lab environment, and a high background signal can easily overwhelm the signal from your deuterated analyte.[2]

Common Sources & Solutions:

Contamination Source	Mitigation Strategy
Solvents & Reagents	Use the highest purity solvents available (e.g., LC-MS grade). Test new bottles by running a blank to ensure they are clean.
Plasticware	Avoid plastic wherever possible. Polypropylene tubes, pipette tips, and syringe filters are known to leach palmitic and stearic acids.[3][4] If plastics must be used, pre-rinse them with your extraction solvent.
Glassware	Use glass volumetric flasks and vials. Note that even some disposable glass Pasteur pipettes have been shown to be a source of contamination.[5] Thoroughly clean glassware by baking at high temperatures (e.g., >400°C) or rinsing extensively with organic solvents.
SPE Columns	The polypropylene barrels of commercial SPE columns are a significant source of contamination.[4] Always run a procedural blank by passing solvent through a column to check for leachates.
MS Source/System	If the background is constant throughout a run, the MS source may be contaminated.[2] This can happen from fingerprints if the source was handled without gloves. A thorough source cleaning according to the manufacturer's protocol is required.

FAQ 5: How do matrix effects impact my analysis and how can I mitigate them?

Matrix effects occur when co-eluting compounds from your sample (e.g., salts, phospholipids) interfere with the ionization of your analyte in the MS source.[16][17] This typically leads to ion suppression , where the signal for your analyte is reduced, resulting in poor sensitivity and inaccurate quantification.[18]

Diagnosing Matrix Effects:

The most common method is the post-extraction spike experiment.[8] This involves comparing the analyte's signal in a clean solution versus its signal when spiked into an extracted blank matrix sample. A significant drop in signal in the matrix sample indicates ion suppression.

Table 2: Strategies for Mitigating Matrix Effects

Strategy	Description
Improve Sample Cleanup	Use more rigorous extraction methods like SPE or advanced LLE techniques to remove interfering components before they reach the MS.[17][19] TurboFlow columns can also be highly effective at removing phospholipids.[16]
Optimize Chromatography	Adjust your LC gradient to chromatographically separate Palmitic acid-d17 from the region where matrix components elute.[17][20]
Sample Dilution	Diluting the sample can reduce the concentration of interfering matrix components.[8] This is a simple but effective strategy, provided the analyte signal remains strong enough for detection.
Use a Stable Isotope-Labeled Internal Standard	This is the most crucial strategy. Since Palmitic acid-d17 is your internal standard, it should co-elute with any endogenous (unlabeled) palmitic acid and experience similar matrix effects, allowing for reliable quantification of the unlabeled analyte.[17]

Experimental Protocol 3: Assessing Matrix Effects (Post-Extraction Spike)

• Prepare Samples:

  • Set A (Neat Solution): Spike Palmitic acid-d17 into a clean reconstitution solvent at a known concentration.

  • Set B (Post-Spike Matrix): Extract a blank matrix sample (e.g., plasma with no analyte). After drying down the extract, spike Palmitic acid-d17 into the reconstituted blank extract at the same final concentration as Set A.[8]

• Analyze: Inject and analyze both sets of samples using your LC-MS method.

• Calculate Matrix Effect (%ME):

  • %ME = (Peak Area in Set B / Peak Area in Set A) * 100

  • A value < 100% indicates ion suppression.

  • A value > 100% indicates ion enhancement.

References

• 1. gmi-inc.com [gmi-inc.com]
• 2. stearic acid and palmitic acid background ions - Chromatography Forum [chromforum.org]
• 3. mdpi.com [mdpi.com]
• 4. publications.lib.chalmers.se [publications.lib.chalmers.se]
• 5. Identification of a Widespread Palmitoylethanolamide Contamination in Standard Laboratory Glassware - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Three-phase liquid extraction: a simple and fast method for lipidomic workflows - PMC [pmc.ncbi.nlm.nih.gov]
• 7. public-pages-files-2025.frontiersin.org [public-pages-files-2025.frontiersin.org]
• 8. benchchem.com [benchchem.com]
• 9. jfda-online.com [jfda-online.com]
• 10. A complementary method with PFBBr-derivatization based on a GC-EI-MS platform for the simultaneous quantitation of short-, medium- and long-chain fatty acids in murine plasma and feces samples - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 11. Isotopomer enrichment assay for very short chain fatty acids and its metabolic applications - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Potential of atmospheric pressure ionization sources for the analysis of free fatty acids in clinical and biological samples by gas chromatography-mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Enhancing detection and characterization of lipids using charge manipulation in electrospray ionization-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 15. A liquid chromatography-mass spectrometry workflow for in-depth quantitation of fatty acid double bond location isomers - PMC [pmc.ncbi.nlm.nih.gov]
• 16. documents.thermofisher.com [documents.thermofisher.com]
• 17. longdom.org [longdom.org]
• 18. e-b-f.eu [e-b-f.eu]
• 19. [PDF] Three-phase liquid extraction: a simple and fast method for lipidomic workflows[S] | Semantic Scholar [semanticscholar.org]
• 20. semanticscholar.org [semanticscholar.org]

Technical Support Center: Palmitic Acid-d17 Stable Isotope Tracing

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to minimize the back-exchange of deuterium in palmitic acid-d17 studies.

Frequently Asked Questions (FAQs)

Q1: What is deuterium back-exchange and why is it a concern in palmitic acid-d17 studies?

A: Deuterium back-exchange is the unintended replacement of deuterium atoms on a labeled molecule, such as palmitic acid-d17, with hydrogen atoms from the surrounding environment (e.g., solvents, reagents). This is a significant concern in stable isotope tracing studies because it leads to an underestimation of the true enrichment of the tracer in biological samples, potentially causing inaccurate calculations of fatty acid metabolism, synthesis, and turnover rates.[1][2]

Q2: Which analytical technique is better for analyzing palmitic acid-d17 to minimize back-exchange: GC-MS or LC-MS?

A: Both gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS) can be used, and the choice depends on the specific experimental needs and sample preparation workflow.

• GC-MS is a highly sensitive and reproducible method for fatty acid analysis. However, it requires derivatization of fatty acids into volatile fatty acid methyl esters (FAMEs). This derivatization step, which often involves acidic or basic conditions and heating, can be a potential source of deuterium back-exchange.

• LC-MS has the advantage of analyzing underivatized fatty acids, thereby avoiding potential deuterium loss during derivatization. This makes it an attractive option for minimizing back-exchange. However, LC-MS may have different sensitivity and chromatographic resolution compared to GC-MS for fatty acids.

Ultimately, the best technique involves a validated protocol that has been shown to minimize deuterium loss for your specific sample type.

Q3: Are there alternatives to deuterium labeling to avoid back-exchange issues with palmitic acid?

A: Yes, using Carbon-13 (¹³C) labeled palmitic acid is a common alternative. ¹³C is a stable isotope that is not susceptible to exchange under typical experimental conditions.[1] However, the synthesis of ¹³C-labeled compounds can be more expensive than deuterium labeling.

Q4: How can I store my palmitic acid-d17 standard to ensure its stability?

A: To minimize the potential for back-exchange during storage, palmitic acid-d17 should be stored as a solid at -20°C or below in a tightly sealed container. If a stock solution is required, dissolve the standard in a high-purity aprotic solvent such as anhydrous acetonitrile, hexane, or dioxane, and store at -20°C or -80°C. Avoid using protic solvents like methanol or water for long-term storage.

Troubleshooting Guides

Guide 1: Low Deuterium Enrichment Detected in Samples

Symptom: The measured deuterium enrichment in your biological samples after administering palmitic acid-d17 is significantly lower than expected.

Possible Causes and Solutions:

Possible Cause	Troubleshooting Steps
Deuterium Back-Exchange during Sample Preparation	1. Review Lipid Extraction: Ensure the use of aprotic solvents (e.g., hexane, chloroform, methyl-tert butyl ether) for lipid extraction. Minimize contact with aqueous phases. 2. Optimize Saponification/Hydrolysis: If saponification is necessary to release palmitic acid from complex lipids, use the mildest possible conditions (e.g., lower temperature, shorter incubation time, less harsh base/acid). Consider enzymatic hydrolysis as a gentler alternative. 3. Evaluate Derivatization to FAMEs: If using GC-MS, assess your derivatization method. Acid-catalyzed methods (e.g., BF₃/methanol) can be a source of back-exchange. Consider alternative methods or optimize reaction conditions (e.g., lower temperature).
Metabolic Loss of Deuterium	1. Consider Biological Processes: Be aware that some metabolic processes, such as desaturation and elongation, can lead to the loss of deuterium atoms from the fatty acid chain.[2] 2. Choose Appropriate Labeling Position: If possible, use palmitic acid labeled in positions that are less likely to be affected by the metabolic pathways you are studying.
Instrumental Issues	1. Calibrate Instrument: Ensure your mass spectrometer is properly calibrated and optimized for the detection of your deuterated and non-deuterated palmitate species. 2. Check for Contamination: Rule out any contamination in your analytical system that might be interfering with the measurement.

Guide 2: Inconsistent Results Across Replicates

Symptom: You observe high variability in deuterium enrichment values across your technical or biological replicates.

Possible Causes and Solutions:

Possible Cause	Troubleshooting Steps
Inconsistent Sample Handling	1. Standardize Protocols: Ensure that every sample is processed using the exact same protocol, with consistent incubation times, temperatures, and reagent volumes. 2. Minimize Exposure to Air and Moisture: Work quickly and under an inert atmosphere (e.g., nitrogen or argon) whenever possible to prevent oxidation and exposure to atmospheric water, which can contribute to back-exchange.
Non-Homogeneous Samples	1. Ensure Proper Mixing: Thoroughly homogenize tissues or mix biofluids before taking aliquots for extraction to ensure that each replicate is representative of the whole sample.
Carryover in Analytical System	1. Implement Wash Steps: Incorporate rigorous wash steps between sample injections in your GC-MS or LC-MS sequence to prevent carryover from one sample to the next.

Data Presentation

The following table summarizes factors that can influence deuterium back-exchange and provides a qualitative comparison of different methods.

Table 1: Factors Influencing Deuterium Back-Exchange and Method Comparison

Factor/Method	Impact on Back-Exchange	Recommendation
pH	Acidic and basic conditions can catalyze back-exchange.	Work at neutral or slightly acidic pH whenever possible. Minimize exposure to strong acids or bases.
Temperature	Higher temperatures accelerate the rate of back-exchange.	Perform all sample preparation steps at low temperatures (e.g., on ice). Avoid excessive heating during derivatization.
Solvent Type	Protic solvents (e.g., water, methanol) can readily exchange protons with the deuterated analyte.	Use aprotic solvents (e.g., hexane, acetonitrile, chloroform) for extraction and storage.
Saponification	Can be a significant source of back-exchange due to basic conditions and heating.	Use mildest conditions possible. Consider enzymatic hydrolysis.
Derivatization (FAMEs)	Acid-catalyzed methods can promote back-exchange.	Optimize reaction conditions (lower temperature, shorter time). Consider alternative derivatization reagents.
Analytical Method	LC-MS avoids derivatization, a key step for potential back-exchange.	If back-exchange during derivatization is a major concern, developing an LC-MS method is recommended.

Table 2: Illustrative Quantitative Data on Deuterium Retention

Disclaimer: The following data are for illustrative purposes to demonstrate the potential impact of different methods on deuterium retention and are not based on a specific experimental study. Actual results may vary.

Sample Preparation Step	Condition A (Harsh)	Condition B (Mild)	Estimated Deuterium Retention (%)
Saponification	1 M NaOH, 100°C, 1 hour	0.5 M KOH in 95% Ethanol, 60°C, 30 min	85-90% (A) vs. 95-98% (B)
Derivatization to FAME	14% BF₃ in Methanol, 100°C, 30 min	Acetyl chloride in Methanol, 80°C, 15 min	90-95% (A) vs. >98% (B)
Overall Workflow	Combination of Harsh Conditions	Combination of Mild Conditions	Potentially <80% vs. >93%

Experimental Protocols

Protocol 1: Lipid Extraction from Plasma/Serum

This protocol is a modified Folch extraction designed to minimize exposure to protic solvents.

• Sample Preparation: To 100 µL of plasma or serum in a glass tube, add 2 mL of a 2:1 (v/v) mixture of chloroform:methanol.

• Internal Standard: Add an appropriate amount of a deuterated internal standard (e.g., a different deuterated fatty acid not expected to be present in the sample).

• Extraction: Vortex the mixture vigorously for 2 minutes.

• Phase Separation: Add 0.5 mL of 0.9% NaCl solution. Vortex for 30 seconds and then centrifuge at 2,000 x g for 5 minutes to separate the phases.

• Collection: Carefully collect the lower organic phase containing the lipids using a glass Pasteur pipette and transfer to a new glass tube.

• Drying: Evaporate the solvent under a stream of nitrogen gas at low heat (e.g., 30-40°C).

• Storage: Resuspend the dried lipid extract in an aprotic solvent (e.g., hexane) and store at -80°C until further analysis.

Protocol 2: Preparation of Fatty Acid Methyl Esters (FAMEs) with Minimized Back-Exchange

This protocol uses a milder acid-catalyzed method for transesterification.

• Reagent Preparation: Prepare a solution of 5% (v/v) acetyl chloride in anhydrous methanol. This should be done fresh and kept on ice.

• Reaction: To the dried lipid extract from Protocol 1, add 1 mL of the 5% acetyl chloride in methanol solution.

• Incubation: Tightly cap the tube and heat at 80°C for 1 hour.

• Neutralization: Cool the tube on ice and add 1.5 mL of 6% K₂CO₃ solution to stop the reaction.

• Extraction of FAMEs: Add 1 mL of hexane, vortex for 30 seconds, and centrifuge at 1,000 x g for 5 minutes.

• Collection: Transfer the upper hexane layer containing the FAMEs to a new glass vial for GC-MS analysis.

Visualizations

Experimental Workflow for Palmitic Acid-d17 Analysis

Caption: Workflow for the analysis of palmitic acid-d17.

Troubleshooting Logic for Low Deuterium Enrichment

Caption: Troubleshooting logic for low deuterium enrichment.

References

• 1. Lipidomics Individual Standards – Cambridge Isotope Laboratories, Inc. [isotope.com]
• 2. High Sensitivity Quantitative Lipidomics Analysis of Fatty Acids in Biological Samples by Gas Chromatography-Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Palmitic Acid-d17 Dissolution for Cell Culture

This guide provides researchers, scientists, and drug development professionals with best practices, troubleshooting advice, and frequently asked questions for dissolving and using Palmitic acid-d17 in cell culture experiments.

Frequently Asked Questions (FAQs)

Q1: What is Palmitic acid-d17 and why is it used in cell culture?

Palmitic acid-d17 is a deuterated version of palmitic acid, a common 16-carbon saturated fatty acid. The deuterium atoms act as a stable isotope label, making it a valuable tracer for metabolic research.[1][2][3] It allows scientists to track the uptake, trafficking, and metabolism of palmitic acid within cells using techniques like mass spectrometry, without interfering with the biological processes being studied.[1]

Q2: What is the best solvent to dissolve Palmitic acid-d17?

Palmitic acid-d17 is sparingly soluble in aqueous solutions but dissolves well in organic solvents like ethanol and DMSO.[1][4]

• Ethanol: This is a frequently recommended solvent. Stock solutions of up to 1800 mM can be achieved.[5] It is crucial to dilute the stock solution significantly in the final culture medium to avoid solvent toxicity; the final ethanol concentration should not exceed 0.05%.[6]

• DMSO: Also an effective solvent, with a solubility of about 80 mM for palmitic acid.[5] However, DMSO can have its own biological effects and may be more toxic than ethanol at similar concentrations.[5][7]

• NaOH: Saponification using NaOH creates the sodium salt of the fatty acid (sodium palmitate), which is more water-soluble.[8][9] This method avoids organic solvents but requires careful pH management.

Q3: Why is Bovine Serum Albumin (BSA) necessary when working with fatty acids in cell culture?

Long-chain fatty acids like palmitic acid have very low solubility in aqueous cell culture media and can be toxic to cells in their free form.[10][11] In vivo, fatty acids are transported in the blood bound to albumin.[6] Bovine Serum Albumin (BSA), particularly fatty acid-free BSA, is used to mimic this physiological transport system.[12] It acts as a carrier, binding to the palmitic acid-d17 and forming a stable, soluble complex that facilitates its delivery to cells and reduces potential lipotoxicity.[6][10][11]

Q4: What is the ideal molar ratio of Palmitic acid-d17 to BSA?

The molar ratio of fatty acid to BSA (FA:BSA) is a critical parameter that can significantly influence experimental outcomes.[6] Different ratios can alter the availability of the fatty acid and induce different cellular responses.[6]

• Low Ratios (e.g., 1.5:1 to 3:1): These are often used to mimic physiological conditions and are less likely to cause cellular stress.[13][14]

• High Ratios (e.g., 5:1 to 10:1): These can be used to model lipotoxic conditions, as a higher ratio means more unbound fatty acid is available, which can be pro-inflammatory or induce cell death.[5][6] It is essential to keep the FA:BSA ratio consistent across experiments and to report it in any publications.[6]

Q5: How should I store the Palmitic acid-d17 stock solution?

Palmitic acid is a stable saturated fatty acid, so oxidation is not a major concern.[15]

• Powder: Store the solid form in a desiccator at the temperature recommended by the manufacturer (e.g., 4°C or -20°C).[13]

• Stock Solutions: Organic solvent stocks (e.g., in ethanol or DMSO) can be stored at -20°C.[15]

• FA:BSA Complex: The final conjugated solution can be sterile-filtered, aliquoted, and stored at -20°C for long-term use.[11][16] Avoid repeated freeze-thaw cycles.

Troubleshooting Guide

Problem: My Palmitic acid-d17 precipitated after I added it to the cell culture medium.

Potential Cause	Solution	Citation
Low Temperature	The BSA solution and the final culture medium should be pre-warmed to at least 37°C before adding the fatty acid stock. Maintaining temperature is critical during the conjugation step.	[10][13][16]
Incorrect Mixing Order	Always add the dissolved fatty acid stock solution to the pre-warmed BSA solution or BSA-containing medium, not the other way around. Add the fatty acid stock slowly while stirring or vortexing.	[13][14]
High Concentration	The concentration of palmitic acid may be too high for the amount of BSA available. Ensure your FA:BSA molar ratio is appropriate. You may need to increase the BSA concentration or decrease the fatty acid concentration.	[7][17]
Insufficient Conjugation Time	The fatty acid and BSA need time to complex. Incubate the mixture at 37°C for at least one hour with gentle shaking to ensure complete conjugation. Some protocols recommend overnight incubation.	[12][13][16]
pH Issues	If using the NaOH saponification method, ensure the pH of the final solution is adjusted to be compatible with your cell culture medium.	[6]

Problem: My cells are showing high levels of toxicity or death after treatment.

Potential Cause	Solution	Citation
High FA:BSA Molar Ratio	A high ratio increases the concentration of unbound fatty acids, which can be lipotoxic. Try lowering the FA:BSA ratio to see if toxicity decreases.	[6]
Solvent Toxicity	The final concentration of the organic solvent (ethanol or DMSO) in the culture medium may be too high. Ensure the final ethanol concentration is below 0.05% and DMSO is below 0.1% (cell-line dependent).	[5][6]
Inadequate BSA Control	The vehicle control should contain the same amount of BSA and solvent as the fatty acid treatment group. BSA itself can have effects on cells.	[6]
High Fatty Acid Concentration	Palmitic acid can induce apoptosis and ER stress at high concentrations. Perform a dose-response experiment to find the optimal non-toxic concentration for your cell line.	[18][19]

Problem: The final Palmitic acid-d17-BSA solution appears cloudy.

A slight opalescence can be normal, but a cloudy solution with visible particles indicates precipitation. If the solution becomes cloudy upon cooling after preparation, gentle warming and sonication may help redissolve the complex before use.[9][11] However, persistent cloudiness suggests a fundamental issue with solubility or conjugation that should be addressed using the troubleshooting steps for precipitation.[9]

Experimental Protocols

Protocol 1: Dissolution using Ethanol and BSA Conjugation

This is the most common method for preparing a fatty acid-BSA complex for cell culture.

Materials:

• Palmitic acid-d17 powder

• 100% Ethanol

• Fatty Acid-Free BSA

• Serum-free cell culture medium or PBS

• Sterile water

Procedure:

• Prepare Palmitic Acid-d17 Stock (e.g., 150 mM):

  • Dissolve the required amount of Palmitic acid-d17 powder in 100% ethanol.

  • Heat the solution at 65-70°C until the powder is completely dissolved. Vortex periodically.[13][14] This solution may be stored at -20°C.

• Prepare BSA Solution (e.g., 10% w/v):

  • Dissolve fatty acid-free BSA in sterile water or serum-free medium to make a 10% solution.

  • Place on a shaker or stir plate at 37°C until the BSA is fully dissolved. This may take some time.[5][13]

  • Sterile filter the BSA solution using a 0.22 µm filter.[13]

• Complex Palmitic Acid-d17 with BSA (Example for a 5:1 FA:BSA ratio):

  • Pre-warm the required volume of 10% BSA solution to 37°C in a sterile tube.[13]

  • Slowly add the warm (65°C) 150 mM Palmitic acid-d17 stock solution dropwise to the BSA solution while vortexing or stirring continuously.[14]

  • Incubate the mixture in a shaking water bath at 37°C for at least 1 hour (some protocols suggest overnight) to allow for complete conjugation.[12][13][16]

• Final Dilution:

  • The resulting PA-BSA complex can be further diluted in your complete cell culture medium to achieve the desired final treatment concentration.

  • Prepare a vehicle control using the same concentrations of ethanol and BSA in the medium.[14]

Protocol 2: Dissolution using Saponification (NaOH)

This method avoids the use of organic solvents.

Materials:

• Palmitic acid-d17 powder

• NaOH solution (e.g., 0.1 N)

• Fatty Acid-Free BSA

• Sterile water or PBS

Procedure:

• Prepare Sodium Palmitate Stock (e.g., 100 mM):

  • Add the required amount of Palmitic acid-d17 powder to a sterile tube.

  • Add an equimolar amount of NaOH solution.

  • Heat the mixture at 70-80°C in a water bath until the fatty acid is completely dissolved, forming a clear solution of sodium palmitate.[9]

• Prepare BSA Solution:

  • Prepare a sterile-filtered solution of fatty acid-free BSA in PBS or serum-free media as described in Protocol 1.

• Complex Sodium Palmitate with BSA:

  • Pre-warm the BSA solution to 37°C.

  • Slowly add the hot (70°C) sodium palmitate solution to the BSA solution while stirring.

  • Incubate at 37°C with gentle shaking for at least 1 hour to allow the complex to form.[12]

• Final Dilution and pH Check:

  • Dilute the final complex in your cell culture medium. Check and adjust the pH of the final treatment medium if necessary, as the NaOH may have made it alkaline.

Visualizations

Experimental Workflow: PA-d17-BSA Complex Preparation (Ethanol Method)

Caption: Workflow for preparing Palmitic acid-d17-BSA complex using ethanol.

Troubleshooting Logic for Precipitation

Caption: Decision tree for troubleshooting precipitation issues.

Simplified Pathway of Palmitate-Induced Lipotoxicity

Caption: Palmitic acid can induce ER and oxidative stress, leading to cell death.

References

• 1. Buy Palmitic acid-d17 (EVT-1722835) | 81462-28-4 [evitachem.com]
• 2. Palmitic acid-d17 | CAS#:81462-28-4 | Chemsrc [chemsrc.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. Preparation of fatty acid solutions exerts significant impact on experimental outcomes in cell culture models of lipotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Cell Culture Models of Fatty Acid Overload: Problems and Solutions - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Fatty acid-albumin complex preparation. [bio-protocol.org]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Saturated Fatty Acids Induce Ceramide-associated Macrophage Cell Death - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Preparation of BSA complexed free fatty acids for in vitro studies [protocols.io]
• 14. researchgate.net [researchgate.net]
• 15. Preparing Palmitate:BSA solution for treatment of cells? - Biochemistry [protocol-online.org]
• 16. wklab.org [wklab.org]
• 17. researchgate.net [researchgate.net]
• 18. Palmitic acid-induced cell death: impact of endoplasmic reticulum and oxidative stress, mitigated by L-citrulline - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Antitumor activity of palmitic acid found as a selective cytotoxic substance in a marine red alga - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Matrix Effects in Palmitic Acid-d17 Quantification

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help you overcome matrix effects in the quantification of Palmitic acid-d17 using LC-MS/MS.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they affect the quantification of Palmitic acid-d17?

A: Matrix effects are the alteration of ionization efficiency of an analyte by the presence of co-eluting, undetected compounds in the sample matrix.[1][2][3] In the context of Palmitic acid-d17 quantification, components of the biological matrix (e.g., plasma, serum, tissue homogenates) such as phospholipids, salts, and other endogenous lipids can suppress or enhance the ionization of Palmitic acid-d17 in the mass spectrometer's ion source.[4] This interference can lead to inaccurate and irreproducible quantitative results, affecting the reliability of your data.[5][6]

Q2: I am observing poor reproducibility and accuracy in my Palmitic acid-d17 measurements. Could this be due to matrix effects?

A: Yes, poor reproducibility and accuracy are hallmark signs of unmanaged matrix effects.[5][6] If you observe significant variability between replicate injections of the same sample or a discrepancy between expected and measured concentrations of your quality control (QC) samples, matrix effects are a likely culprit. These effects can vary from sample to sample, leading to inconsistent signal suppression or enhancement.

Q3: How can I confirm that matrix effects are impacting my Palmitic acid-d17 assay?

A: A common method to assess matrix effects is the post-extraction spike method.[7] This involves comparing the signal response of an analyte in a clean solvent to its response in an extracted blank matrix sample that has been spiked with the analyte at the same concentration. A significant difference in signal intensity indicates the presence of matrix effects. Another qualitative method is the post-column infusion experiment, which helps identify regions in the chromatogram where ion suppression or enhancement occurs.[6][8]

Q4: What is the best internal standard to use for Palmitic acid-d17 quantification to compensate for matrix effects?

A: The ideal internal standard is a stable isotope-labeled (SIL) version of the analyte. For Palmitic acid-d17, a heavy-isotope labeled palmitic acid, such as ¹³C₁₆-Palmitic acid, is the gold standard.[9][10] A SIL internal standard co-elutes with the analyte and experiences similar matrix effects, allowing for accurate correction of signal suppression or enhancement.[1][6] Using a structural analog that has different physicochemical properties is less ideal as it may not experience the same degree of matrix effect.

Q5: Can I just dilute my sample to reduce matrix effects?

A: Sample dilution is a straightforward approach to reduce the concentration of interfering matrix components.[7][8] However, this strategy is only feasible if the concentration of Palmitic acid-d17 in your samples is high enough to remain above the lower limit of quantification (LLOQ) of your analytical method after dilution.[8] Excessive dilution may compromise the sensitivity of the assay.

Troubleshooting Guide

This guide provides a systematic approach to troubleshooting common issues related to matrix effects in Palmitic acid-d17 quantification.

Issue 1: Inconsistent Peak Areas for Quality Control (QC) Samples

Possible Cause: Variable matrix effects between different wells of a 96-well plate or between different sample preparations. Phospholipids are a major contributor to this issue in plasma and serum samples.

Troubleshooting Steps:

• Evaluate Sample Preparation: Ensure your sample preparation method is robust and consistent. Techniques like protein precipitation, while simple, may not be sufficient to remove all interfering phospholipids.[5] Consider more rigorous methods like liquid-liquid extraction (LLE) or solid-phase extraction (SPE).[1][11]

• Optimize Chromatography: Modify your LC method to achieve better separation between Palmitic acid-d17 and co-eluting matrix components.[7] This can involve adjusting the gradient profile, changing the mobile phase composition, or using a column with a different chemistry.

• Implement a Stable Isotope-Labeled Internal Standard: If you are not already using one, incorporating a SIL internal standard like ¹³C₁₆-Palmitic acid is highly recommended to compensate for variability.[12]

Issue 2: Low Signal Intensity or Complete Signal Suppression

Possible Cause: Significant ion suppression due to high concentrations of matrix components co-eluting with Palmitic acid-d17.

Troubleshooting Steps:

• Improve Sample Cleanup: This is the most effective way to combat severe ion suppression.[11]

  • Solid-Phase Extraction (SPE): Use a reversed-phase or a mixed-mode SPE cartridge to selectively isolate fatty acids while removing polar interferences and phospholipids.[11][13]

  • Liquid-Liquid Extraction (LLE): Employ a multi-step LLE protocol to remove different classes of interferences. For example, an initial extraction with a non-polar solvent like hexane can remove neutral lipids, followed by an extraction with a more polar solvent to isolate fatty acids.[11]

• Chromatographic Separation: Ensure that Palmitic acid-d17 is chromatographically separated from the bulk of the phospholipids, which are a common cause of ion suppression in lipid analysis.

• Check for Source Contamination: High background signals of common fatty acids like palmitic and stearic acid can sometimes originate from contamination within the LC-MS system, such as from plasticware or fingerprints.[14][15]

Issue 3: Peak Tailing or Splitting

Possible Cause: While often a chromatographic issue, severe matrix effects can contribute to poor peak shape by overloading the column or interacting with the stationary phase.[16]

Troubleshooting Steps:

• Reduce Injection Volume: Injecting a smaller volume can reduce the amount of matrix introduced onto the column.[8]

• Optimize Injection Solvent: Ensure the injection solvent is weaker than the initial mobile phase to promote proper peak focusing at the head of the column.[16]

• Column Wash: Implement a robust column wash step at the end of each run to remove strongly retained matrix components.

• Use a Guard Column: A guard column can help protect your analytical column from contamination and extend its lifetime.

Quantitative Data Summary

The following tables summarize the expected performance of different sample preparation techniques in mitigating matrix effects for fatty acid analysis. The values are generalized from literature and should be used as a guideline. Actual results may vary depending on the specific matrix and experimental conditions.

Table 1: Comparison of Sample Preparation Techniques for Matrix Effect Reduction

Sample Preparation Technique	Typical Analyte Recovery (%)	Relative Matrix Effect (%)	Throughput
Protein Precipitation (PPT)	80 - 110	50 - 80	High
Liquid-Liquid Extraction (LLE)	70 - 100	20 - 50	Medium
Solid-Phase Extraction (SPE)	85 - 105	< 20	Low to Medium

Note: Relative Matrix Effect is calculated as (Peak Area in Matrix / Peak Area in Solvent) * 100. A value of 100% indicates no matrix effect, <100% indicates ion suppression, and >100% indicates ion enhancement.

Table 2: Impact of Internal Standard Strategy on Quantitative Accuracy

Internal Standard Strategy	Expected Accuracy (%)	Expected Precision (%RSD)
No Internal Standard	Highly Variable (> ±30%)	> 20%
Structural Analog IS	± 15-25%	< 15%
Stable Isotope-Labeled IS	± 5-15%	< 10%

Experimental Protocols

Protocol 1: Quantification of Matrix Effects using the Post-Extraction Spike Method

This protocol allows for the quantitative assessment of matrix effects.[7]

Materials:

• Blank biological matrix (e.g., plasma, serum)

• Palmitic acid-d17 stock solution

• Extraction solvent (e.g., Methanol:Methyl-tert-butyl ether 1:3 v/v)

• Reconstitution solvent (e.g., Acetonitrile:Isopropanol 1:1 v/v)

Procedure:

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Spike the known amount of Palmitic acid-d17 into the reconstitution solvent.

  • Set B (Blank Matrix Extract): Extract the blank biological matrix using your established sample preparation protocol.

  • Set C (Post-Spiked Matrix): Spike the same known amount of Palmitic acid-d17 into the extracted blank matrix from Set B.

• LC-MS/MS Analysis: Analyze all three sets of samples.

• Calculate Matrix Effect:

  • Matrix Effect (%) = (Peak Area in Set C / Peak Area in Set A) * 100

Protocol 2: Solid-Phase Extraction (SPE) for Palmitic Acid-d17 Cleanup

This protocol provides a general workflow for using SPE to remove matrix interferences.[7]

Materials:

• SPE cartridge (e.g., C18 or a mixed-mode cation exchange)

• Sample (e.g., plasma) pre-treated with internal standard

• Conditioning solvent (e.g., Methanol)

• Equilibration solvent (e.g., Water)

• Wash solvent (e.g., 5% Methanol in water)

• Elution solvent (e.g., Acetonitrile)

Procedure:

• Conditioning: Pass the conditioning solvent through the SPE cartridge to activate the sorbent.

• Equilibration: Pass the equilibration solvent to prepare the cartridge for the sample.

• Loading: Load the pre-treated sample onto the SPE cartridge.

• Washing: Pass the wash solvent to remove polar interferences.

• Elution: Elute Palmitic acid-d17 and other fatty acids using the elution solvent.

• Dry and Reconstitute: Evaporate the eluate to dryness under a stream of nitrogen and reconstitute in a solvent compatible with your LC-MS system.

Visualizations

Caption: A troubleshooting flowchart for addressing suspected matrix effects.

Caption: A typical experimental workflow for lipid analysis using mass spectrometry.

References

• 1. longdom.org [longdom.org]
• 2. Overcoming matrix effects in liquid chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Overview, consequences, and strategies for overcoming matrix effects in LC-MS analysis: a critical review - Analyst (RSC Publishing) [pubs.rsc.org]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. Matrix effect elimination during LC-MS/MS bioanalytical method development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. benchchem.com [benchchem.com]
• 8. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Lipidomics Individual Standards – Cambridge Isotope Laboratories, Inc. [isotope.com]
• 10. Fatty Acids and Lipids – Cambridge Isotope Laboratories, Inc. [isotope.com]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. chromatographyonline.com [chromatographyonline.com]
• 13. mdpi.com [mdpi.com]
• 14. lcms.cz [lcms.cz]
• 15. stearic acid and palmitic acid background ions - Chromatography Forum [chromforum.org]
• 16. agilent.com [agilent.com]

Optimizing incubation time for maximal Palmitic acid-d17 labeling

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for optimizing incubation time for maximal Palmitic acid-d17 labeling in cell culture experiments.

Frequently Asked Questions (FAQs)

Q1: What is the optimal incubation time for maximal Palmitic acid-d17 labeling?

The optimal incubation time for maximal Palmitic acid-d17 incorporation is highly dependent on the specific cell type, its metabolic rate, the concentration of the tracer, and the experimental goal. There is no single time point that is optimal for all experiments.

• For uptake kinetics studies: Shorter incubation times are recommended to measure the initial rate of fatty acid uptake. A time course of 0, 5, 15, 30, and 60 minutes is a good starting point.

• For incorporation into complex lipids or protein palmitoylation: Longer incubation times are generally required. This can range from 2 hours to overnight, depending on the turnover rate of the lipid or protein of interest. A pilot time-course experiment is strongly recommended to determine the optimal labeling window for your specific target.

Q2: What concentration of Palmitic acid-d17 should I use?

The concentration of Palmitic acid-d17 should be carefully considered to be within a physiological range and to avoid cytotoxicity. A common starting concentration is 100 µM. However, it is advisable to perform a dose-response experiment to determine the optimal, non-toxic concentration for your specific cell line.

Q3: How should I prepare the Palmitic acid-d17 for cell culture?

Palmitic acid is poorly soluble in aqueous media. Therefore, it must be complexed to a carrier protein, typically fatty acid-free bovine serum albumin (BSA), before being added to the cell culture medium. A common method is to first dissolve the Palmitic acid-d17 in ethanol or DMSO and then slowly add it to a solution of fatty acid-free BSA in serum-free medium while vortexing.

Q4: What type of media should I use for the labeling experiment?

For optimal labeling, it is recommended to use a serum-free medium or a medium supplemented with dialyzed fetal bovine serum (dFBS) to reduce the competition from unlabeled fatty acids present in regular serum.

Q5: How can I quantify the incorporation of Palmitic acid-d17?

The incorporation of Palmitic acid-d17 is typically quantified using mass spectrometry (MS), such as gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass spectrometry (LC-MS).[1] This allows for the differentiation and quantification of the deuterated fatty acid from its endogenous, unlabeled counterpart.

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
Low or no labeling with Palmitic acid-d17	1. Suboptimal incubation time: The incubation period may be too short for significant incorporation. 2. Low concentration of tracer: The concentration of Palmitic acid-d17 may be too low. 3. Competition from unlabeled fatty acids: Fatty acids in the serum of the culture medium can compete with the labeled tracer. 4. Poor solubility of Palmitic acid-d17: The fatty acid may not be properly complexed with BSA, leading to precipitation. 5. Low cell viability or metabolic activity: The cells may not be healthy or metabolically active enough to take up and incorporate the fatty acid.	1. Perform a time-course experiment: Test a range of incubation times (e.g., 30 min, 2h, 6h, 12h, 24h) to determine the optimal labeling window. 2. Increase tracer concentration: Titrate the concentration of Palmitic acid-d17, ensuring it remains within a non-toxic range. 3. Use serum-free or dialyzed serum media: This will reduce the concentration of competing unlabeled fatty acids. 4. Ensure proper complexing with BSA: Prepare the Palmitic acid-d17:BSA complex carefully, ensuring the fatty acid is fully solubilized. 5. Check cell health: Assess cell viability before and after labeling. Ensure cells are in the logarithmic growth phase.
High variability between replicates	1. Inconsistent cell seeding density: Variations in cell number will lead to differences in tracer uptake. 2. Inaccurate pipetting: Errors in adding the tracer or other reagents. 3. Incomplete washing: Residual extracellular tracer can lead to artificially high readings.	1. Ensure uniform cell seeding: Use a cell counter to plate the same number of cells in each well/dish. 2. Use calibrated pipettes: Ensure accurate and consistent dispensing of all solutions. 3. Thorough washing: Wash cells multiple times with ice-cold PBS containing a low concentration of fatty acid-free BSA, followed by a final wash with PBS alone to remove unbound tracer.[2]
Cell toxicity or morphological changes	1. High concentration of Palmitic acid-d17: Palmitic acid can be cytotoxic at high concentrations. 2. Solvent toxicity: The solvent used to dissolve the fatty acid (e.g., ethanol, DMSO) may be at a toxic concentration.	1. Perform a dose-response curve: Determine the maximal non-toxic concentration of Palmitic acid-d17 for your cell line. 2. Minimize solvent concentration: Keep the final concentration of the solvent in the culture medium as low as possible (typically <0.1%).

Experimental Protocols

Protocol 1: Preparation of Palmitic acid-d17:BSA Complex

• Prepare a stock solution of fatty acid-free BSA (e.g., 10% w/v) in serum-free culture medium.

• Prepare a stock solution of Palmitic acid-d17 in ethanol or DMSO.

• While gently vortexing the BSA solution, slowly add the Palmitic acid-d17 stock solution to achieve the desired molar ratio (e.g., 3:1 Palmitic acid-d17 to BSA).

• Incubate the complex at 37°C for at least 30 minutes to allow for binding.

• Sterile filter the complex before adding it to the cell culture.

Protocol 2: Time-Course Labeling of Cells with Palmitic acid-d17

• Cell Seeding: Plate cells at a density that will result in 80-90% confluency at the time of the experiment.

• Cell Treatment:

  • Aspirate the culture medium and wash the cells once with sterile phosphate-buffered saline (PBS).

  • Add the serum-free medium containing the pre-prepared Palmitic acid-d17:BSA complex to the cells.

  • Incubate the cells at 37°C for the desired time points (e.g., 0, 30, 60, 120, 240 minutes).

• Stopping the Uptake:

  • To stop the labeling, aspirate the treatment medium.

  • Immediately wash the cells three times with ice-cold PBS containing 0.5% fatty acid-free BSA to remove unbound surface fatty acids.

  • Follow with one final wash with ice-cold PBS alone.

• Cell Lysis and Lipid Extraction:

  • Lyse the cells using a suitable lysis buffer.

  • Proceed with lipid extraction using a method such as the Bligh-Dyer or Folch extraction.

• Sample Analysis:

  • Analyze the extracted lipids by GC-MS or LC-MS to quantify the incorporation of Palmitic acid-d17.

Data Presentation

Table 1: Example of Time-Dependent Incorporation of Palmitic acid-d17 in a Hypothetical Cell Line

Disclaimer: The following data is for illustrative purposes only. Optimal incubation times and incorporation percentages will vary between cell lines and experimental conditions and must be determined empirically.

Incubation Time (minutes)	Palmitic acid-d17 Incorporation (%)
0	0.0
30	15.2 ± 1.8
60	28.9 ± 2.5
120	45.7 ± 3.1
240	62.3 ± 4.0

Visualizations

Caption: Experimental workflow for Palmitic acid-d17 labeling.

Caption: Cellular uptake and metabolism of Palmitic acid-d17.

References

• 1. benchchem.com [benchchem.com]
• 2. Protocol for detecting palmitoylation of high-molecular-weight rat synaptic proteins via acyl-PEG labeling - PMC [pmc.ncbi.nlm.nih.gov]

How to address Palmitic acid-d17 instability in culture medium

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering instability issues with Palmitic acid-d17 in cell culture experiments.

Frequently Asked Questions (FAQs)

Q1: My Palmitic acid-d17 solution is cloudy and forms a precipitate when added to my culture medium. What is happening?

A1: Palmitic acid, including its deuterated forms, has very low solubility in aqueous solutions like cell culture media.[1] The cloudiness and precipitation you are observing are due to the fatty acid coming out of solution. To ensure its stability and bioavailability to cells, Palmitic acid-d17 must be complexed with a carrier protein, most commonly fatty acid-free Bovine Serum Albumin (BSA).[1][2][3]

Q2: How does BSA stabilize Palmitic acid-d17 in the medium?

A2: BSA has multiple binding sites for fatty acids, effectively creating a soluble complex that can be readily taken up by cells.[4] This prevents the fatty acid from precipitating and adhering to plastic surfaces of your culture vessels.[1] The complex mimics the physiological transport of fatty acids in the bloodstream.

Q3: What is the optimal molar ratio of Palmitic acid-d17 to BSA?

A3: The optimal molar ratio can vary depending on the cell type and experimental goals, but a common starting point is a 6:1 molar ratio of palmitate to BSA.[1][2] Ratios below 7:1 are generally recommended to avoid BSA overload, which can stress the cells.[4] It is crucial to maintain this ratio when diluting the stock solution for your final working concentration.

Q4: Can I dissolve Palmitic acid-d17 in an organic solvent like DMSO or ethanol before adding it to the medium?

A4: While organic solvents can dissolve palmitic acid, simply diluting this into the medium will likely still cause precipitation, an effect known as the 'Uso effect'.[3][5] While some protocols use ethanol to initially dissolve the fatty acid before complexing with BSA, direct addition of a DMSO or ethanol stock to the medium is not recommended as it does not ensure stable delivery to cells and the solvent itself can have cellular effects.[3][4][5]

Q5: Is the deuterium label on Palmitic acid-d17 stable?

A5: The deuterium atoms on the alkyl chain of Palmitic acid-d17 are very stable under typical cell culture conditions. However, the deuterium on the carboxyl group can be subject to exchange in aqueous media.[6] For mass spectrometry-based analyses, it is best to focus on the fragmentation patterns of the alkyl chain.[6] While 13C-labeled fatty acids are sometimes preferred to avoid any potential for deuterium exchange, d17-palmitate is a widely used and reliable tracer.[7]

Q6: How long is my Palmitic acid-d17:BSA complex stable?

A6: When prepared correctly, aliquoted, and stored frozen at -20°C, the Palmitic acid-d17:BSA complex is stable for at least two weeks, and potentially up to one month.[2] Avoid repeated freeze-thaw cycles. For working solutions in culture medium, it is best to prepare them fresh for each experiment.

Troubleshooting Guide

This guide addresses common problems encountered when using Palmitic acid-d17 in cell culture.

Problem	Potential Cause(s)	Recommended Solution(s)
Precipitate forms immediately upon adding to medium	1. No BSA Carrier: Palmitic acid is not soluble in aqueous media.[3] 2. Improper Complexation: The conjugation of palmitate to BSA was incomplete.	1. Always use a BSA carrier. Prepare a Palmitic acid-d17:BSA complex. 2. Follow a validated protocol for conjugation. This typically involves heating both the palmitate and BSA solutions separately and then combining them slowly while stirring to ensure proper binding.[1][2]
Medium becomes cloudy over time (hours to days)	1. Suboptimal Palmitate:BSA Ratio: The ratio may be too high, leading to unbound fatty acid precipitating over time. 2. Low Quality BSA: The BSA used may not be fatty acid-free, reducing its capacity to bind the deuterated palmitate. 3. Instability at 37°C: Prolonged incubation can lead to some dissociation.	1. Optimize the molar ratio. Start with a 3:1 to 6:1 ratio of Palmitic acid-d17 to BSA.[2][4] 2. Use high-quality, ultra fatty acid-free BSA. [1][2] 3. Change the medium more frequently for long-term experiments to replenish the soluble complex.
Inconsistent or non-reproducible experimental results	1. Variable Concentration: Precipitation or adsorption to plasticware is leading to an unknown and variable final concentration of bioavailable palmitate.[1] 2. Cellular Uptake and Metabolism: The "instability" may be rapid uptake and processing by the cells, depleting the free complex from the medium.[8]	1. Ensure complete solubilization by using the BSA complexation method. Use glass vials for storing stock solutions as palmitate can adhere to plastic.[1] 2. Perform time-course experiments to understand the kinetics of uptake.[9] 3. Quantify the concentration of Palmitic acid-d17 in your medium at the start and end of your experiment using LC-MS/MS.[10][11]
Low signal intensity in mass spectrometry analysis	1. Low Incorporation: The concentration of the tracer may be too low, or the incubation time too short. 2. Extraction Inefficiency: The protocol for extracting lipids from cells or medium may be inefficient.	1. Increase the concentration of the Palmitic acid-d17:BSA complex or increase the incubation time. 2. Optimize your lipid extraction protocol. A modified Bligh-Dyer method is a common and effective choice.[9] Use a deuterated internal standard with a different mass (e.g., Palmitic acid-d31) to control for extraction efficiency.[9]

Experimental Protocols

Protocol 1: Preparation of a 5 mM Palmitic Acid-d17 Stock Solution with BSA (6:1 Molar Ratio)

This protocol is adapted from established methods for preparing palmitate-BSA conjugates.[1][2]

Materials:

• Palmitic acid-d17

• Sodium Hydroxide (NaOH), 0.1 M in sterile water

• Ultra fatty acid-free BSA

• 150 mM Sodium Chloride (NaCl) in sterile water

• Sterile glass vials[1]

• Heated stir plates and water baths

Methodology:

• Prepare a 100 mM Palmitic acid-d17 solution:

  • In a sterile glass tube, dissolve Palmitic acid-d17 in 0.1 M NaOH with heating at 70°C to create a clear solution. This saponifies the fatty acid, making it more soluble in the next step.

• Prepare a 0.83 mM BSA solution:

  • In a sterile glass beaker, dissolve the ultra fatty acid-free BSA in 150 mM NaCl.

  • Warm the solution to 37°C in a water bath and stir until the BSA is completely dissolved.

  • Sterile filter the BSA solution using a 0.22 µm filter.

• Conjugate Palmitic acid-d17 to BSA:

  • While stirring the BSA solution at 37°C, slowly add the 100 mM palmitate solution dropwise to achieve a final concentration of 5 mM Palmitic acid-d17 (this will result in a 6:1 molar ratio).

  • Continue stirring the solution at 37°C for 1 hour to ensure complete conjugation.

• Storage:

  • Aliquot the final 5 mM Palmitic acid-d17:BSA stock solution into sterile glass vials.

  • Store at -20°C for up to one month.[2]

Protocol 2: Stability Assessment of Palmitic Acid-d17 in Culture Medium via LC-MS/MS

This protocol provides a workflow to quantify the concentration of Palmitic acid-d17 over time.

Methodology:

• Prepare Working Solution: Dilute the 5 mM Palmitic acid-d17:BSA stock solution in your complete cell culture medium to the desired final concentration (e.g., 100 µM).

• Incubation: Incubate the medium at 37°C in a CO2 incubator.

• Time-Point Sampling: At various time points (e.g., 0, 2, 6, 12, 24 hours), collect aliquots of the medium.

• Sample Preparation:

  • To each medium aliquot, add an internal standard (e.g., Palmitic acid-d4).

  • Perform a liquid-liquid extraction. A common method is to add 2 volumes of ice-cold acetonitrile to precipitate proteins, centrifuge, and collect the supernatant.[11]

• LC-MS/MS Analysis:

  • Analyze the extracted samples using a Liquid Chromatography-Mass Spectrometry (LC-MS) system.[10][12]

  • Use a suitable reverse-phase column (e.g., C18) for separation.

  • Set the mass spectrometer to monitor for the specific mass transitions of Palmitic acid-d17 and the internal standard.

• Data Analysis:

  • Calculate the ratio of the peak area of Palmitic acid-d17 to the peak area of the internal standard.

  • Plot this ratio over time to assess the stability of Palmitic acid-d17 in the medium.

Visualizations

Caption: Workflow for preparing a stable Palmitic acid-d17:BSA complex.

Caption: A logical guide to troubleshooting Palmitic acid-d17 instability.

References

• 1. researchgate.net [researchgate.net]
• 2. wklab.org [wklab.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Effect of long-chain fatty acids in the culture medium on fatty acid composition of WEHI-3 and J774A.1 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Buy Palmitic acid-d17 (EVT-1722835) | 81462-28-4 [evitachem.com]
• 7. Analytical Considerations of Stable Isotope Labelling in Lipidomics - PMC [pmc.ncbi.nlm.nih.gov]
• 8. academic.oup.com [academic.oup.com]
• 9. benchchem.com [benchchem.com]
• 10. osti.gov [osti.gov]
• 11. lcms.cz [lcms.cz]
• 12. Liquid Chromatography-Mass Spectrometry (LC-MS) Derivatization-Based Methods for the Determination of Fatty Acids in Biological Samples - PMC [pmc.ncbi.nlm.nih.gov]

Correcting for isotopic effects of Palmitic acid-d17 in flux analysis

Welcome to the technical support center for researchers utilizing Palmitic acid-d17 in metabolic flux analysis. This resource provides troubleshooting guidance, frequently asked questions, and protocols to address common challenges encountered during experimental workflows.

Frequently Asked Questions (FAQs)

Q1: What is Palmitic acid-d17 and why is it used in flux analysis?

Palmitic acid-d17 is a stable isotope-labeled version of palmitic acid where 17 hydrogen atoms have been replaced by deuterium.[1][2][3] It is used as a tracer in metabolic flux analysis (MFA) to track the metabolism of fatty acids within biological systems.[1][2] By introducing this "heavy" version of palmitic acid, researchers can follow its incorporation into various lipid species and its breakdown through pathways like beta-oxidation, providing quantitative insights into metabolic rates and pathway activities.[4][5][6]

Q2: What are "isotopic effects" and why are they a concern with deuterated tracers?

Isotopic effects are alterations in the rate of chemical reactions that can occur when a heavier isotope is substituted for a lighter one. In the case of deuterated compounds like Palmitic acid-d17, the increased mass of deuterium compared to hydrogen can sometimes lead to slower enzymatic processing. While often minimal, it is a factor to consider, as it could potentially alter the metabolic fate of the tracer compared to its unlabeled counterpart.[3][7][8] Additionally, the use of deuterated tracers requires careful correction for the natural abundance of other isotopes to ensure accurate quantification.[9]

Q3: What is "natural abundance correction" and why is it critical?

All elements, including carbon, hydrogen, and oxygen, naturally exist as a mixture of stable isotopes (e.g., 13C, 2H, 17O, 18O).[10] This means that even an "unlabeled" molecule of palmitic acid will have a certain percentage of heavier isotopologues. When analyzing a sample containing Palmitic acid-d17, the mass spectrometer detects a distribution of masses. To accurately determine the amount of enrichment from the d17 tracer, it is essential to mathematically subtract the contribution from these naturally occurring heavy isotopes.[9][10][11] Failure to do so will result in an overestimation of the tracer's incorporation and inaccurate flux calculations.[10]

Q4: Can I use Palmitic acid-d17 interchangeably with 13C-labeled palmitic acid?

While both are used for flux analysis, they have different advantages and considerations. 13C-labeled tracers are often preferred because the carbon backbone is more stable during metabolic processes like desaturation.[12] Deuterium labels can sometimes be lost in exchange reactions.[12] However, deuterated tracers like Palmitic acid-d17 can be advantageous as they may not require certain corrections needed for 13C tracers (like acetate correction for oxidation studies) and can be more cost-effective.[9][13] The choice depends on the specific metabolic pathway being investigated and the analytical methods available.[14]

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
Low Signal Intensity of Labeled Species	- Insufficient tracer concentration or incubation time.- Poor cellular uptake of the fatty acid tracer.- Inefficient ionization during mass spectrometry.	- Optimize tracer concentration and time course of the experiment.- Ensure the palmitic acid is complexed with albumin to aid solubility and uptake.[14]- Adjust mass spectrometry source parameters. Consider derivatization to improve ionization efficiency.[15]
Mass Isotopomer Distribution (MID) is Inaccurate	- Incorrect natural abundance correction.- Overlapping peaks from co-eluting lipids in the mass spectrometer.[16][17]- Isotope exchange (loss of deuterium).	- Verify the molecular formula used for the natural abundance correction algorithm, including any derivatization agents.[11]- Improve chromatographic separation to resolve isobaric interferences.[16]- Use high-resolution mass spectrometry to separate species with the same nominal mass.[1]- Consider using 13C-labeled tracers if deuterium exchange is a significant issue for the pathway under study.[12]
High Variability Between Replicates	- Inconsistent sample preparation or extraction.- Instability of the LC-MS system.- Biological variability.	- Use a standardized lipid extraction protocol (e.g., Folch or Bligh-Dyer).- Include an internal standard (e.g., a different chain length deuterated fatty acid) to correct for extraction and analytical variability.[2]- Condition the LC-MS system before analysis and run quality control samples throughout the sequence.
Calculated Fluxes Seem Physiologically Implausible	- Flawed experimental design or assumptions in the metabolic model.- Incomplete isotopic steady state.- Errors in data processing, including background subtraction or correction.	- Re-evaluate the metabolic model and its assumptions.[18]- Perform a time-course experiment to ensure that isotopic steady state has been reached.- Manually inspect chromatograms and spectra to verify peak integration and rule out interferences.[16]

Experimental Protocols & Methodologies

Protocol 1: General Workflow for In Vitro Palmitic Acid-d17 Labeling

This protocol outlines the key steps for a typical cell culture experiment using Palmitic acid-d17 to trace fatty acid metabolism.

• Preparation of Labeling Medium:

  • Prepare a stock solution of Palmitic acid-d17 complexed to fatty acid-free bovine serum albumin (BSA). The molar ratio of fatty acid to BSA is typically between 4:1 and 6:1.

  • Briefly, dissolve Palmitic acid-d17 in a small amount of ethanol. Separately, dissolve BSA in cell culture medium.

  • Warm the BSA solution to 37°C and slowly add the palmitic acid solution while stirring.

  • Incubate for at least 1 hour at 37°C to allow for complexing.

  • Sterile filter the final solution before adding it to your cell cultures.

• Cell Labeling:

  • Culture cells to the desired confluency.

  • Remove the existing medium and wash the cells with phosphate-buffered saline (PBS).

  • Add the prepared labeling medium containing Palmitic acid-d17-BSA. Include control wells with unlabeled palmitic acid-BSA.

  • Incubate for a predetermined time course (e.g., 0, 4, 8, 16 hours) to monitor the dynamics of label incorporation.[19]

• Metabolite Extraction:

  • After incubation, place the culture plate on ice.

  • Aspirate the medium and wash the cells twice with ice-cold PBS.

  • Add an ice-cold extraction solvent (e.g., a 2:1 mixture of methanol:chloroform) to the cells.

  • Scrape the cells and collect the cell lysate/solvent mixture.

  • Perform a lipid extraction using a method such as the Folch or Bligh-Dyer procedure to separate the lipid-containing organic phase from the aqueous phase.

• Sample Analysis by LC-MS:

  • Dry the lipid extract under a stream of nitrogen and reconstitute it in a suitable solvent for liquid chromatography-mass spectrometry (LC-MS).

  • Analyze samples using an LC-MS system, employing a suitable chromatographic method (e.g., reverse-phase chromatography) to separate different lipid classes.[20]

  • Acquire data in full scan mode on a high-resolution mass spectrometer to detect the isotopologues of palmitic acid and the lipids into which it is incorporated.[20]

• Data Analysis and Correction:

  • Identify and integrate the peaks corresponding to the unlabeled (M+0) and labeled isotopologues of the lipids of interest.

  • Correct the raw intensity data for the natural abundance of 13C and other isotopes. This is typically done using specialized software or algorithms that use the chemical formula of the analyzed lipid.[10][11][20]

  • Calculate the fractional enrichment to determine the proportion of the lipid pool that has been newly synthesized from the tracer.

Data Correction: Natural Abundance

The correction for natural abundance is a critical step. The measured isotopomer distribution is a combination of the tracer-derived label and the naturally occurring heavy isotopes.

Table 1: Natural Abundance of Relevant Stable Isotopes

Element	Isotope	Natural Abundance (%)
Carbon	12C	~98.9%
13C	~1.1%
Hydrogen	1H	~99.98%
2H (Deuterium)	~0.015%
Oxygen	16O	~99.76%
17O	~0.04%
18O	~0.20%

Note: These are approximate values and can vary slightly.[10]

The correction is typically performed using matrix-based calculations that subtract the contribution of natural abundance from the observed mass isotopomer distribution to reveal the true isotopic enrichment from the tracer.[10][11]

Visualizations

Caption: Experimental workflow for metabolic flux analysis using Palmitic acid-d17.

Caption: Logical diagram of the natural abundance correction process.

Caption: Simplified metabolic fate of a Palmitic acid-d17 tracer.

References

• 1. Buy Palmitic acid-d17 (EVT-1722835) | 81462-28-4 [evitachem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Palmitic acid-d17 | CAS#:81462-28-4 | Chemsrc [chemsrc.com]
• 4. Measurement of metabolic fluxes using stable isotope tracers in whole animals and human patients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Measurement of metabolic fluxes using stable isotope tracers in whole animals and human patients - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Applications of Stable Isotope Labeling in Metabolic Flux Analysis - Creative Proteomics [creative-proteomics.com]
• 7. Deuterium Isotope Effects on Acid-Base Equilibrium of Organic Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Secondary deuterium isotope effects on the acidity of carboxylic acids and phenols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Stable isotope-labeled tracers for the investigation of fatty acid and triglyceride metabolism in humans in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 10. The importance of accurately correcting for the natural abundance of stable isotopes - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Correction of 13C mass isotopomer distributions for natural stable isotope abundance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Tracing Lipid Metabolism by Alkyne Lipids and Mass Spectrometry: The State of the Art - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Validation of deuterium-labeled fatty acids for the measurement of dietary fat oxidation during physical activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. joe.bioscientifica.com [joe.bioscientifica.com]
• 15. Isotope Enhanced Approaches in Metabolomics - PMC [pmc.ncbi.nlm.nih.gov]
• 16. mdpi.com [mdpi.com]
• 17. Untargeted Lipidomics after D2O Administration Reveals the Turnover Rate of Individual Lipids in Various Organs of Living Organisms - PMC [pmc.ncbi.nlm.nih.gov]
• 18. mdpi.com [mdpi.com]
• 19. Stable Isotope-Labeled Lipidomics to Unravel the Heterogeneous Development Lipotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Analytical Considerations of Stable Isotope Labelling in Lipidomics [mdpi.com]

Reference Data & Comparative Studies

A Researcher's Guide to Stable Isotope Tracing: Palmitic Acid-d17 vs. 13C-Palmitic Acid in Metabolic Flux Analysis

For researchers, scientists, and drug development professionals navigating the complexities of metabolic flux analysis, the choice of isotopic tracer is a critical decision that profoundly impacts experimental design and data interpretation. This guide provides an objective comparison of two prevalent stable isotope-labeled forms of palmitic acid: deuterated palmitic acid (specifically, palmitic acid-d17 or the more commonly used d31 variant) and 13C-palmitic acid. By examining their performance, citing experimental data, and detailing methodologies, this document aims to equip researchers with the knowledge to select the optimal tracer for their specific research questions.

At a Glance: Key Differences and Considerations

The primary distinction between Palmitic acid-d17 and 13C-palmitic acid lies in the type of stable isotope used for labeling—deuterium (²H) versus carbon-13 (¹³C). This fundamental difference dictates the analytical approaches for their detection and presents unique advantages and disadvantages in the context of metabolic flux analysis (MFA). While both are powerful tools for tracing the metabolic fate of palmitic acid, their suitability varies depending on the specific metabolic pathways under investigation and the available analytical instrumentation.

Performance Comparison: A Data-Driven Analysis

A key aspect of selecting a tracer is its recovery and the accuracy with which it reflects the metabolism of its unlabeled counterpart. A validation study directly comparing d31-palmitate with [1-¹³C]palmitate for measuring fatty acid oxidation during exercise provides valuable quantitative insights.

Tracer	Cumulative Recovery (9h post-dose)	Acetate Correction Requirement	Primary Analytical Method	Key Advantage
d31-Palmitic Acid	10.6 ± 3% (in urine)[1]	Not required[1]	Gas Chromatography-Mass Spectrometry (GC-MS), Deuterium Metabolic Imaging (DMI)[2]	Suitable for outpatient settings; eliminates need for frequent breath sampling.[1]
[1-¹³C]Palmitic Acid	5.6 ± 2% (in breath)[1]	Required[1]	Gas Chromatography-Mass Spectrometry (GC-MS), Liquid Chromatography-Mass Spectrometry (LC-MS)[3]	Well-established for tracing carbon backbone through metabolic pathways.

The data clearly indicates a higher recovery rate for the deuterated tracer in urine compared to the ¹³C tracer in breath.[1] Crucially, the use of d31-palmitate circumvents the need for acetate correction, a necessary step in ¹³C-based oxidation studies to account for the loss of the ¹³C label in the citric acid cycle.[1] This simplifies the experimental protocol and reduces potential sources of error.

Delving into the Methodologies: Experimental Protocols

The experimental workflow for metabolic flux analysis using either tracer shares common steps, but diverges in sample collection and analysis.

General Experimental Workflow for Stable Isotope Tracing with Palmitic Acid

Caption: General workflow for a stable isotope tracing experiment.

Key Differences in Protocol:

• ¹³C-Palmitic Acid: This protocol often involves the collection of breath samples to measure the rate of ¹³CO₂ exhalation, which is a direct indicator of fatty acid oxidation.[1] Blood and tissue samples are collected to trace the incorporation of the ¹³C label into various metabolites and lipid species.

• Palmitic Acid-d17 (or d31): When using a deuterated tracer to measure oxidation, the endpoint is typically the measurement of deuterated water (²H₂O) in bodily fluids like urine or plasma.[1] This is because the deuterium atoms are released into the body's water pool during mitochondrial respiration. This approach eliminates the need for frequent and cumbersome breath collection.[1]

Sample Preparation and Analytical Techniques

For both tracers, palmitic acid is typically complexed with bovine serum albumin (BSA) for administration, especially in vivo, to mimic its natural transport in the bloodstream.

Analytical Instrumentation:

• Gas Chromatography-Mass Spectrometry (GC-MS): A widely used technique for both tracers. It allows for the separation of fatty acids and the determination of their isotopic enrichment.[3]

• Liquid Chromatography-Mass Spectrometry (LC-MS/MS): Particularly useful for analyzing the incorporation of the tracer into more complex lipids without the need for derivatization.

• Deuterium Metabolic Imaging (DMI): A non-invasive imaging technique that can visualize the uptake and metabolism of deuterated substrates, including d-palmitic acid, in vivo.[2]

Visualizing the Metabolic Journey: Signaling Pathways and Logical Relationships

The choice of tracer directly influences which parts of palmitic acid's metabolic journey can be most effectively tracked.

Simplified Metabolic Fate of Palmitic Acid

Caption: Simplified metabolic pathways of palmitic acid.

Tracer-Specific Insights:

• ¹³C-Palmitic Acid: The ¹³C label on the carbon backbone allows for the direct tracing of carbon atoms as they flow through β-oxidation, the TCA cycle, and into newly synthesized molecules. This makes it ideal for detailed flux analysis of central carbon metabolism.

• Palmitic Acid-d17: The deuterium labels are primarily used to trace the overall flux of the fatty acid into different pools. While the loss of deuterium to the body water pool is an excellent measure of total oxidation, tracking the deuterated backbone into specific downstream metabolites can be more challenging due to potential isotope effects and the complexity of mass isotopomer distribution analysis. However, it can be a powerful tool for studying the synthesis of neutral lipids.

Advantages and Disadvantages: A Head-to-Head Comparison

Feature	Palmitic Acid-d17	13C-Palmitic Acid
Cost	Generally less expensive.[4]	Typically more expensive.
Isotope Effect	Potential for kinetic isotope effects due to the larger mass difference between ²H and ¹H, which could alter reaction rates.[4]	Minimal isotope effect as the mass difference between ¹³C and ¹²C is smaller.[4]
Oxidation Studies	Simpler experimental design, no need for acetate correction.[1]	Requires acetate correction and frequent breath sampling.[1]
Tracing Carbon Backbone	Less direct for tracing carbon flow.	The gold standard for tracing the fate of carbon atoms.
Analytical Detection	Can be analyzed by GC-MS and DMI.[2]	Readily analyzed by GC-MS and LC-MS/MS.[3]
Background Abundance	Very low natural abundance of deuterium, leading to high signal-to-noise.	Higher natural abundance of ¹³C (~1.1%) needs to be accounted for in calculations.

Conclusion and Recommendations

The choice between palmitic acid-d17 and 13C-palmitic acid for metabolic flux analysis is not a matter of one being definitively superior to the other, but rather a strategic decision based on the specific research objectives, available resources, and desired experimental outcomes.

• For studies focused on whole-body fatty acid oxidation, particularly in clinical or outpatient settings, Palmitic acid-d17 (or d31) offers significant advantages due to its simpler experimental protocol and lack of a requirement for acetate correction.

• For detailed investigations into the specific pathways of carbon metabolism and the incorporation of palmitate's carbon backbone into downstream metabolites, 13C-palmitic acid remains the tracer of choice. Its minimal isotope effect and direct tracking of carbon atoms provide a more precise picture of intracellular metabolic fluxes.

Ultimately, a thorough understanding of the strengths and limitations of each tracer, as outlined in this guide, will empower researchers to design more robust and informative metabolic flux analysis experiments, accelerating discoveries in health and disease.

References

• 1. Validation of deuterium-labeled fatty acids for the measurement of dietary fat oxidation during physical activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Evaluation of Hepatic Glucose and Palmitic Acid Metabolism in Rodents on High‐Fat Diet Using Deuterium Metabolic Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Factors to consider in using [U-C]palmitate for analysis of sphingolipid biosynthesis by tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Stable isotope-labeled tracers for the investigation of fatty acid and triglyceride metabolism in humans in vivo - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Quantification of Palmitic Acid-d17: GC-MS vs. LC-MS

For researchers, scientists, and professionals in drug development, the accurate quantification of stable isotope-labeled compounds like Palmitic acid-d17 is crucial for metabolic studies and pharmacokinetic analysis. The two most prominent analytical techniques for this purpose are Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS). This guide provides an objective comparison of their performance for Palmitic acid-d17 quantification, supported by experimental data and detailed methodologies.

At a Glance: GC-MS vs. LC-MS for Palmitic Acid-d17 Analysis

Feature	Gas Chromatography-Mass Spectrometry (GC-MS)	Liquid Chromatography-Mass Spectrometry (LC-MS)
Sample Volatility	Requires derivatization to increase volatility.	Can analyze the compound in its native form.
Sample Preparation	More complex due to the mandatory derivatization step.	Generally simpler and faster sample preparation.[1][2]
Sensitivity	High sensitivity, especially with specific derivatization agents.	Generally offers higher sensitivity, particularly for complex matrices.[1]
Versatility	Excellent for volatile and semi-volatile compounds.	Highly versatile for a wide range of compounds, including non-volatile and polar molecules.[2]
Analysis of Long-Chain Fatty Acids	Can be challenging for very-long-chain fatty acids due to potential fragmentation.[3]	Well-suited for the analysis of a broad spectrum of fatty acids, including very-long-chain ones.[3]
Chromatographic Resolution	Typically offers high chromatographic resolution.[3][4]	High resolution can be achieved with modern UHPLC systems.

Quantitative Performance Comparison

The following table summarizes the quantitative performance parameters for the analysis of palmitic acid using GC-MS and LC-MS. While direct comparative data for Palmitic acid-d17 is limited, the data for its non-deuterated analogue provides a strong basis for comparison.

Parameter	GC-MS (as Methyl Palmitate)	LC-MS (as Palmitic Acid)
Limit of Detection (LOD)	11.94 ng/mL	As low as 5 ng/mL[3]
Limit of Quantification (LOQ)	0.3 µg/g	In the low nanomolar range.[1]
Linearity (Range)	0.50–10.00 µg/mL (r² > 0.99)	0 - 400 µmol/L
Precision (%RSD)	< 7.16%	Intra-day and inter-day precision typically <15%.
Accuracy (% Recovery)	95.25% to 100.29%	> 90%

Experimental Workflows

The analytical workflows for GC-MS and LC-MS differ primarily in the sample preparation stage, with GC-MS requiring a derivatization step.

Caption: GC-MS workflow for Palmitic acid-d17 quantification.

Caption: LC-MS workflow for Palmitic acid-d17 quantification.

Key Deciding Factors

Caption: Key factors influencing the choice between GC-MS and LC-MS.

Experimental Protocols

GC-MS Protocol for Palmitic acid-d17 Quantification

This protocol involves the extraction of total fatty acids and their derivatization to fatty acid methyl esters (FAMEs) prior to GC-MS analysis. Palmitic acid-d17 is used as an internal standard for the quantification of endogenous palmitic acid, or it can be the analyte of interest in tracer studies.

1. Sample Preparation and Lipid Extraction:

• A modified Folch extraction is commonly used.[5]

• To a 100 µL plasma sample, add a known amount of an appropriate internal standard (if Palmitic acid-d17 is the analyte, another deuterated fatty acid like heptadecanoic acid-d33 can be used).

• Add 2 mL of a chloroform:methanol (2:1, v/v) mixture.

• Vortex vigorously for 1 minute and centrifuge at 2000 x g for 5 minutes to separate the phases.

• Collect the lower organic phase containing the lipids.

• Dry the extract under a stream of nitrogen.

2. Derivatization to Fatty Acid Methyl Esters (FAMEs):

• Acid-catalyzed methylation is a common method.

• To the dried lipid extract, add 1 mL of 2% sulfuric acid in methanol.

• Incubate at 60°C for 1 hour.

• After cooling, add 1 mL of hexane and 0.5 mL of water.

• Vortex and centrifuge to separate the phases.

• The upper hexane layer containing the FAMEs is collected for GC-MS analysis.

3. GC-MS Analysis:

• Column: A non-polar column such as a DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) is suitable.

• Injector Temperature: 250°C.

• Oven Temperature Program: Start at 100°C, hold for 2 minutes, ramp to 250°C at 10°C/min, and hold for 5 minutes.

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• MS Parameters:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Ion Source Temperature: 230°C.

  • Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity. Monitor characteristic ions for methyl palmitate-d17 and the internal standard.

LC-MS Protocol for Palmitic acid-d17 Quantification

This protocol allows for the direct analysis of Palmitic acid-d17 without derivatization, simplifying the sample preparation process.

1. Sample Preparation and Extraction:

• To a 100 µL plasma sample, add a known amount of an internal standard (e.g., another deuterated fatty acid not present in the sample).

• Perform protein precipitation by adding 400 µL of ice-cold acetonitrile.

• Vortex for 1 minute and centrifuge at 10,000 x g for 10 minutes.

• Collect the supernatant and evaporate to dryness under nitrogen.

• Reconstitute the residue in 100 µL of the initial mobile phase.

2. LC-MS/MS Analysis:

• Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm particle size) is commonly used.

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile/Isopropanol (1:1, v/v) with 0.1% formic acid.

• Gradient Elution: A typical gradient would start at 30% B, increasing to 95% B over 10 minutes, holding for 2 minutes, and then re-equilibrating to initial conditions.

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40°C.

• MS/MS Parameters:

  • Ionization Mode: Electrospray Ionization (ESI) in negative mode.

  • Acquisition Mode: Multiple Reaction Monitoring (MRM) for high selectivity and sensitivity.

  • MRM Transition for Palmitic acid-d17: The precursor ion will be the deprotonated molecule [M-H]⁻, and a characteristic product ion will be monitored. The exact masses will depend on the deuteration pattern.

Conclusion

Both GC-MS and LC-MS are powerful techniques for the quantification of Palmitic acid-d17. The choice between them depends on the specific requirements of the study.

• GC-MS is a robust and reliable technique, particularly when high chromatographic separation of isomers is needed. However, the mandatory derivatization step adds complexity to the sample preparation.

• LC-MS offers higher sensitivity and a simpler workflow, making it ideal for high-throughput analysis and for studies involving a wide range of fatty acids in complex biological matrices. The ability to analyze the native compound reduces the potential for analytical variability introduced during derivatization.

For most applications in modern metabolomics and drug development, the superior sensitivity and simplified sample preparation of LC-MS/MS make it the preferred method for the quantification of Palmitic acid-d17.

References

• 1. Development and Validation of a LC⁻MS/MS-Based Assay for Quantification of Free and Total Omega 3 and 6 Fatty Acids from Human Plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Principles and Differences between GC-MS and LC-MS - Creative Proteomics [metabolomics.creative-proteomics.com]
• 3. Liquid chromatography – high resolution mass spectrometry analysis of fatty acid metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. jfda-online.com [jfda-online.com]

A Comparative Guide: Cross-Validation of Palmitic Acid Tracing Methodologies

For researchers, scientists, and drug development professionals, the accurate measurement of fatty acid metabolism is paramount. This guide provides an objective comparison of stable isotope-labeled Palmitic acid-d17 and traditional radioactive tracers for tracking palmitic acid uptake and metabolism, supported by experimental data and detailed protocols.

The use of tracers is fundamental to understanding the dynamics of metabolic pathways. In the study of lipid metabolism, both stable isotopes, such as deuterium-labeled palmitic acid (Palmitic acid-d17), and radioactive isotopes, like [¹⁴C]palmitic acid, serve as powerful tools. The choice between these methods depends on a variety of factors including the specific research question, available instrumentation, and safety considerations. This guide aims to provide a clear comparison to aid in the selection of the most appropriate tracing methodology.

Performance Comparison: Stable Isotope vs. Radioactive Tracers

The primary distinction between stable and radioactive isotope tracers lies in their physical properties and detection methods. Stable isotopes are non-radioactive and are detected based on their mass difference using mass spectrometry, while radioactive isotopes emit radiation that is quantified by scintillation counting. This fundamental difference leads to distinct advantages and disadvantages for each method.

Feature	Palmitic Acid-d17 (Stable Isotope)	Radioactive Tracers (e.g., [¹⁴C]palmitic acid)
Safety	Non-radioactive, posing no radiation risk to researchers or subjects.[1][2][3]	Involves handling and disposal of radioactive materials, requiring specialized safety protocols.[4][5]
Detection Method	Mass Spectrometry (GC-MS, LC-MS).[6]	Scintillation Counting.
Sensitivity	High, capable of detecting very small amounts of tracer.[6]	Very high, often considered the gold standard for sensitivity.
Multiplexing	Multiple stable isotope tracers can be used simultaneously in the same experiment.[2]	Limited multiplexing capabilities due to overlapping emission spectra.
Cost	High initial cost for mass spectrometry equipment, but labeled compounds can be less expensive for some applications.[2]	Lower initial equipment cost, but radioactive compounds and disposal can be costly.
Regulatory Burden	Minimal regulatory requirements.	Strict regulations for handling, storage, and disposal of radioactive materials.
In Vivo Studies	Safe for use in human subjects.[1][3]	Use in humans is highly restricted due to radiation exposure.[4]

Supporting Experimental Data

Table 1: Quantitative Data for Palmitic Acid Uptake Using a Stable Isotope Tracer (Oleic Acid-d17 as a proxy)

Cell Type	Tracer Concentration	Incubation Time	Uptake (nmol/mg protein)	Reference
3T3-L1 Adipocytes	100 µM	30 min	Data not explicitly provided in this format, but protocol allows for quantification	[7]

Note: The referenced application note for Oleic Acid-d17 provides a detailed protocol for quantifying uptake but does not present specific quantitative data in the format of nmol/mg protein.

Table 2: Quantitative Data for Palmitic Acid Uptake Using a Radioactive Tracer ([¹⁴C]palmitic acid)

Cell Type	Tracer Concentration	Incubation Time	Uptake (nmol/mg protein/hr)	Reference
Rat Epididymal Fat Pads	Not specified	1 hr	~2.5 times higher with one preparation method	[8]
Heart Endothelial and Muscle Cells	Not specified	>12 hr	Increased uptake with thermally oxidized fat	[9]
Rabbit Alveolar Type II Cells	Saturating	45 s (initial linear phase)	Vmax: 152 pmol/10⁶ cells/min	[10]

Note: The data from radioactive tracer studies often report relative uptake or kinetic parameters (Vmax), making direct numerical comparison with stable isotope data challenging without standardized experimental conditions.

Experimental Protocols

Below are detailed methodologies for cellular uptake assays using both Palmitic acid-d17 and [¹⁴C]palmitic acid.

Palmitic Acid-d17 Cellular Uptake Protocol

This protocol is adapted from a method for Oleic Acid-d17 and is applicable to Palmitic acid-d17.[7]

• Cell Culture: Plate cells (e.g., adipocytes, hepatocytes) in appropriate culture plates and grow to desired confluency.

• Preparation of PA-d17:BSA Complex:

  • Prepare a stock solution of fatty acid-free Bovine Serum Albumin (BSA) in serum-free culture medium.

  • Prepare a stock solution of Palmitic acid-d17 in ethanol.

  • Add the Palmitic acid-d17 stock to the BSA solution while stirring to create the complex.

• Cell Treatment:

  • Wash cells with Phosphate-Buffered Saline (PBS).

  • Add the serum-free medium containing the PA-d17:BSA complex to the cells.

  • Incubate at 37°C for the desired time points.

• Stopping the Uptake:

  • Aspirate the treatment medium.

  • Wash the cells three times with ice-cold PBS containing 0.5% BSA to remove unbound fatty acids, followed by one wash with ice-cold PBS alone.

• Lipid Extraction:

  • Lyse the cells and extract total lipids using a suitable method (e.g., Bligh-Dyer).

• Analysis:

  • Derivatize fatty acids to fatty acid methyl esters (FAMEs).

  • Analyze the FAMEs by Gas Chromatography-Mass Spectrometry (GC-MS) to quantify the amount of Palmitic acid-d17 incorporated into the cells.

[¹⁴C]Palmitic Acid Cellular Uptake Protocol

This protocol is a generalized procedure based on common practices in published studies.[9][10]

• Cell Culture: Plate cells in appropriate culture plates and grow to the desired confluency.

• Preparation of [¹⁴C]PA:BSA Complex:

  • Prepare a solution of fatty acid-free BSA in serum-free culture medium.

  • Add [¹⁴C]palmitic acid (typically in a solvent like ethanol) to the BSA solution while stirring.

• Cell Treatment:

  • Wash cells with PBS.

  • Add the medium containing the [¹⁴C]PA:BSA complex to the cells.

  • Incubate at 37°C for the desired time points.

• Stopping the Uptake:

  • Aspirate the treatment medium.

  • Wash the cells multiple times with ice-cold PBS containing 0.5% BSA to remove non-internalized tracer.

• Cell Lysis and Scintillation Counting:

  • Lyse the cells using a suitable lysis buffer (e.g., containing NaOH or SDS).

  • Transfer the cell lysate to a scintillation vial.

  • Add scintillation cocktail.

  • Quantify the radioactivity using a scintillation counter.

• Protein Quantification:

  • Determine the protein concentration of a parallel set of wells to normalize the radioactivity counts.

Visualizing Metabolic Pathways and Workflows

To further clarify the processes involved, the following diagrams illustrate the metabolic fate of palmitic acid and a typical experimental workflow for a tracer study.

Caption: Metabolic fate of Palmitic acid-d17 after cellular uptake.

Caption: General experimental workflow for a cellular fatty acid uptake assay.

Conclusion

Both stable isotope and radioactive tracers are effective for studying palmitic acid metabolism. The choice of tracer should be guided by the specific experimental needs, available resources, and safety considerations. Stable isotope tracers like Palmitic acid-d17 offer a safer alternative, particularly for in vivo human studies, and allow for greater flexibility in experimental design with multiplexing capabilities.[1][2] Radioactive tracers, such as [¹⁴C]palmitic acid, provide exceptional sensitivity but come with the inherent challenges of handling and disposing of radioactive materials.[4] For many applications, especially those involving cell culture and preclinical models, both methods can yield valuable insights into the intricate pathways of fatty acid metabolism. As mass spectrometry technology becomes more accessible, the use of stable isotope tracers is likely to become increasingly prevalent in metabolic research.

References

• 1. ckisotopes.com [ckisotopes.com]
• 2. researchgate.net [researchgate.net]
• 3. The use of stable isotopes in mineral nutrition research - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Understanding Radioactive Tracers in Medicine: Applications and Insights [bioaccessla.com]
• 5. osti.gov [osti.gov]
• 6. Stable Isotope Labeled Tracers for Metabolic Pathway Elucidation by GC-MS and FT-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. Rates of tissue uptake of palmitic acid-1-14C complexed with albumin by two different procedures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Uptake and utilization of 1-14C palmitic acid by heart cells treated with fresh or thermally oxidized fats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Uptake of palmitic acid by rabbit alveolar type II cells - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Internal Standards in Fatty Acid Analysis: Palmitic Acid-d17 vs. Odd-Chain Fatty Acids

For Researchers, Scientists, and Drug Development Professionals

The accurate quantification of fatty acids is critical in numerous fields of research, from elucidating metabolic pathways and disease biomarkers to ensuring the quality of pharmaceutical and nutritional products. The use of an appropriate internal standard (IS) is fundamental to achieving reliable and reproducible results, as it corrects for sample loss during preparation and variations in analytical instrument response. This guide provides an objective comparison of two common types of internal standards for fatty acid analysis: the stable isotope-labeled standard, palmitic acid-d17, and the class of odd-chain fatty acids.

The Gold Standard: Stable Isotope-Labeled Internal Standards

Stable isotope-labeled (SIL) internal standards, such as palmitic acid-d17, are widely regarded as the gold standard for quantitative mass spectrometry-based analysis. These standards are chemically identical to the analyte of interest, with the only difference being the substitution of one or more atoms with a heavier isotope (e.g., deuterium for hydrogen). This near-identical physicochemical behavior ensures that the SIL standard experiences the same extraction efficiency, derivatization yield, and ionization response as the endogenous analyte, providing the most accurate correction for analytical variability.

The Traditional Approach: Odd-Chain Fatty Acids

Odd-chain fatty acids (OCFAs), such as heptadecanoic acid (C17:0) and pentadecanoic acid (C15:0), have historically been used as internal standards because they are typically found in low concentrations in most mammalian biological samples.[1][2][3] The assumption has been that their minimal endogenous presence would not significantly interfere with the quantification of more abundant even-chain fatty acids.

However, emerging research has highlighted that OCFAs can be endogenously synthesized and their levels can be influenced by diet, particularly the consumption of dairy and ruminant fat.[4][5] This variability can compromise their reliability as internal standards in certain matrices and experimental contexts.

Performance Comparison: Palmitic Acid-d17 vs. Odd-Chain Fatty Acids

The choice of an internal standard should be based on a thorough evaluation of its performance characteristics. The following tables summarize key validation parameters for both palmitic acid-d17 and odd-chain fatty acids, compiled from various studies. It is important to note that direct head-to-head comparative studies are limited, and performance can vary depending on the specific analyte, matrix, and analytical method.

Table 1: General Performance Characteristics

Feature	Palmitic Acid-d17 (and other Deuterated Fatty Acids)	Odd-Chain Fatty Acids (e.g., C17:0)
Principle	Stable isotope dilution	Non-endogenous (in theory) structural analog
Chemical Similarity	Identical to the analyte (palmitic acid)	Similar, but differs in chain length
Co-elution	Co-elutes with the analyte, minimizing chromatographic variability	Elutes at a different retention time
Matrix Effects	Compensates effectively for matrix-induced ion suppression or enhancement	May experience different matrix effects than the analyte
Endogenous Presence	Not naturally present	Present at low levels, but can be variable[4][6]
Cost	Generally higher	Generally lower

Table 2: Quantitative Performance Data (Illustrative)

Parameter	Palmitic Acid-d17 (from various deuterated FA studies)	Odd-Chain Fatty Acids (from various OCFA studies)
Linearity (R²)	>0.99[7]	>0.99
Accuracy (% Recovery)	90-110%[8]	80-115%
Precision (%RSD)	<15%[7]	<15%
Limit of Detection (LOD)	Low (pg to ng/mL range)	Low (ng/mL range)
Limit of Quantification (LOQ)	Low (pg to ng/mL range)	Low (ng/mL range)

Note: The values in Table 2 are representative and can vary based on the specific experimental conditions.

Experimental Protocols

Detailed and robust experimental protocols are crucial for accurate fatty acid quantification. Below are generalized workflows for methods utilizing either palmitic acid-d17 or an odd-chain fatty acid as the internal standard.

Protocol 1: Fatty Acid Analysis using Palmitic Acid-d17 Internal Standard (GC-MS)

This protocol is a generalized representation based on common practices for stable isotope dilution mass spectrometry.

• Sample Preparation:

  • To a known amount of biological sample (e.g., plasma, tissue homogenate), add a precise amount of palmitic acid-d17 solution in a suitable solvent.

• Lipid Extraction:

  • Perform a liquid-liquid extraction using a solvent system such as chloroform:methanol (2:1, v/v).

  • Vortex the mixture thoroughly and centrifuge to separate the phases.

  • Collect the lower organic phase containing the lipids.

• Saponification (for total fatty acids):

  • Evaporate the solvent from the lipid extract.

  • Add a solution of methanolic potassium hydroxide and heat to hydrolyze the ester linkages.

• Derivatization to Fatty Acid Methyl Esters (FAMEs):

  • Acidify the sample and extract the free fatty acids.

  • Evaporate the solvent and add a derivatizing agent (e.g., BF₃-methanol or methanolic HCl).

  • Heat the mixture to convert the fatty acids to their more volatile methyl esters.

• FAME Extraction:

  • Extract the FAMEs into an organic solvent like hexane.

  • Wash the extract to remove any residual reagents.

• GC-MS Analysis:

  • Inject the FAME extract onto a gas chromatograph coupled with a mass spectrometer.

  • The separation is typically performed on a polar capillary column.

  • The mass spectrometer is operated in selected ion monitoring (SIM) or full scan mode to detect and quantify the target fatty acids and palmitic acid-d17.

Protocol 2: Fatty Acid Analysis using an Odd-Chain Fatty Acid Internal Standard (e.g., Heptadecanoic Acid)

This protocol is a generalized representation based on established methods using odd-chain fatty acids.

• Sample Preparation:

  • To a known amount of sample, add a precise amount of the odd-chain fatty acid internal standard (e.g., heptadecanoic acid) solution.

• Lipid Extraction and Derivatization:

  • Follow the same steps for lipid extraction, saponification (if required), and derivatization to FAMEs as described in Protocol 1.

• GC-FID or GC-MS Analysis:

  • Inject the FAME extract onto a gas chromatograph.

  • Detection can be performed using a flame ionization detector (FID) or a mass spectrometer.

  • The odd-chain fatty acid methyl ester will have a distinct retention time from the even-chain fatty acids of interest.

Visualization of Experimental Workflows

Workflow using a deuterated internal standard.

Workflow using an odd-chain fatty acid internal standard.

Conclusion and Recommendations

For the highest level of accuracy and precision in fatty acid quantification, particularly in complex biological matrices, the use of a stable isotope-labeled internal standard such as palmitic acid-d17 is strongly recommended. Its identical chemical nature to the analyte of interest provides the most reliable correction for analytical variability.

Odd-chain fatty acids can be a cost-effective alternative and may be suitable for certain applications where their endogenous presence is negligible and has been verified to not interfere with the analysis. However, researchers should exercise caution and perform thorough validation to ensure the reliability of OCFAs as internal standards in their specific experimental context. The potential for endogenous variability of OCFAs makes them less ideal for studies where subtle changes in fatty acid concentrations are being investigated or where the dietary intake of subjects is not controlled.

Ultimately, the choice of internal standard should be guided by the specific requirements of the study, the available instrumentation, and a careful consideration of the potential sources of analytical error.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Limitations of deuterium-labeled internal standards for quantitative electrospray ionization mass spectrometry analysis of fatty acid metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. A review of odd-chain fatty acid metabolism and the role of pentadecanoic Acid (c15:0) and heptadecanoic Acid (c17:0) in health and disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Development and Validation of a LC-MS/MS Technique for the Analysis of Short Chain Fatty Acids in Tissues and Biological Fluids without Derivatisation Using Isotope Labelled Internal Standards - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Validation of deuterium-labeled fatty acids for the measurement of dietary fat oxidation during physical activity - PubMed [pubmed.ncbi.nlm.nih.gov]

Validating Lipid Turnover Rates: A Comparative Guide to Using Palmitic Acid-d17

For Researchers, Scientists, and Drug Development Professionals

The accurate measurement of lipid turnover is fundamental to understanding metabolic diseases and developing effective therapeutics. Stable isotope tracers, such as deuterated palmitic acid, have become indispensable tools for these investigations. This guide provides a comprehensive comparison of methods for validating lipid turnover rates determined with Palmitic acid-d17, offering insights into alternative approaches and presenting supporting experimental data.

Comparison of Tracer Methodologies for Lipid Turnover Analysis

The choice of isotopic tracer is a critical consideration in designing lipid turnover studies. Both deuterated and carbon-13 (¹³C) labeled fatty acids are widely used, each with distinct advantages and disadvantages. Palmitic acid-d17, a deuterated form of the common saturated fatty acid, offers a robust method for tracing lipid metabolism.

Feature	Palmitic acid-d17 (Deuterated)	¹³C-Palmitate (Carbon-13)
Primary Use	Measurement of fatty acid oxidation and incorporation into complex lipids.	Measurement of fatty acid flux, oxidation, and de novo lipogenesis.[1]
Detection Method	Gas Chromatography-Mass Spectrometry (GC-MS), Liquid Chromatography-Mass Spectrometry (LC-MS).[2][3]	GC-MS, LC-MS, Isotope Ratio Mass Spectrometry (IRMS).[1][4]
Key Advantage	Lower natural abundance of deuterium results in a cleaner background signal. Can be used to measure fatty acid oxidation without the need for acetate correction, simplifying outpatient studies.[5]	Minimal kinetic isotope effect, making it a "gold-standard" for flux measurements.[1] Can be used to trace the carbon backbone through various metabolic pathways.
Key Disadvantage	Potential for kinetic isotope effects, where the heavier deuterium atoms can slightly alter reaction rates. The high degree of deuteration in some tracers may influence metabolic processing.	Higher natural abundance of ¹³C can lead to higher background noise, requiring more sensitive instrumentation for low enrichment levels.[4] Measurement of oxidation requires correction for acetate sequestration.[5]
Cost	Generally, deuterated compounds can be less expensive to synthesize than their ¹³C counterparts.	Can be more expensive, particularly for uniformly labeled molecules.

Quantitative Comparison of Deuterated vs. ¹³C-Palmitate

A study directly comparing the use of d31-palmitate (a highly deuterated palmitate) and [1-¹³C]palmitate for measuring dietary fat oxidation during exercise provides valuable quantitative insights that are broadly applicable to deuterated palmitate tracers like Palmitic acid-d17.

Parameter	d31-Palmitate	[1-¹³C]Palmitate (Acetate-Corrected)	Reference
Cumulative Recovery (9h post-dose)	10.6 ± 3%	10.2 ± 3% (calculated from 5.6 ± 2% raw recovery and 54 ± 4% acetate recovery)	[5]
Correlation (y=mx+c)	y = 0.96x + 0	(Reference)	[5]
P-value	<0.0001	(Reference)	[5]

These data demonstrate a strong correlation between the uncorrected d31-palmitate and the acetate-corrected [1-¹³C]palmitate methods for measuring fatty acid oxidation, validating the use of deuterated palmitate as a reliable tracer.[5] The key advantage of the deuterated tracer is the elimination of the need for a separate acetate correction study, which simplifies the experimental protocol.[5]

Experimental Protocols

Detailed methodologies are crucial for reproducible and accurate results. Below are generalized protocols for in vivo lipid turnover studies using stable isotope-labeled palmitic acid, which can be adapted for Palmitic acid-d17.

Protocol 1: In Vivo Measurement of Fatty Acid Turnover

This protocol outlines the steps for a primed, constant infusion to measure the rate of appearance (Ra) of palmitate in plasma.

1. Tracer Preparation and Administration:

• Prepare a sterile solution of Palmitic acid-d17 complexed to human serum albumin.

• Administer a priming bolus of the tracer to rapidly achieve isotopic equilibrium.

• Immediately follow with a constant intravenous infusion of the tracer at a predetermined rate (e.g., 0.04 μmol/kg/min).[6]

2. Blood Sampling:

• Collect a baseline blood sample before the tracer infusion.

• Collect subsequent blood samples at regular intervals during the infusion to confirm the attainment of isotopic steady state.

3. Sample Processing:

• Separate plasma from whole blood by centrifugation.

• Store plasma samples at -80°C until analysis.

4. Lipid Extraction and Derivatization:

• Extract total lipids from plasma using a modified Bligh-Dyer or Folch method.[2]

• Saponify the lipid extract to release free fatty acids.

• Derivatize the fatty acids to their methyl esters (FAMEs) or other volatile derivatives for GC-MS analysis.[2]

5. Mass Spectrometry Analysis:

• Analyze the isotopic enrichment of the derivatized palmitate using GC-MS or LC-MS/MS.[2][3]

• Monitor the ion currents corresponding to the unlabeled (m/z) and labeled (m/z + 17 for Palmitic acid-d17) palmitate.

6. Calculation of Turnover Rate:

• Calculate the tracer-to-tracee ratio (TTR) at isotopic steady state.

• Determine the rate of appearance (Ra) of palmitate using the formula: Ra = Infusion Rate / TTR.[6]

Protocol 2: Measurement of Fatty Acid Oxidation

This protocol describes how to measure the oxidation of a deuterated fatty acid tracer.

1. Tracer Administration:

• Administer Palmitic acid-d17 orally in a meal or intravenously as described in Protocol 1.[4]

2. Sample Collection:

• Collect urine or plasma samples at timed intervals after tracer administration.[4]

3. Measurement of Deuterium Enrichment in Body Water:

• As the deuterated palmitate is oxidized, the deuterium atoms are released and incorporated into the body's water pool.

• Measure the deuterium enrichment in water from urine or plasma samples using isotope ratio mass spectrometry (IRMS).[7]

4. Calculation of Oxidation:

• The cumulative recovery of deuterium in body water over time reflects the extent of fatty acid oxidation.[4]

Visualizing Lipid Metabolism Workflows

Understanding the flow of lipids through metabolic pathways is essential for interpreting tracer data. The following diagrams, generated using the DOT language, illustrate key experimental and biological workflows.

Experimental Workflow for Lipid Turnover Analysis

References

• 1. periodicos.capes.gov.br [periodicos.capes.gov.br]
• 2. lipidmaps.org [lipidmaps.org]
• 3. agilent.com [agilent.com]
• 4. metsol.com [metsol.com]
• 5. Validation of deuterium-labeled fatty acids for the measurement of dietary fat oxidation during physical activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Quantifications of Lipid Kinetics In Vivo Using Stable Isotope Tracer Methodology - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Application Note 31 – Tracing Lipid Diposition in vivo Using Stable Isotope-Labeled Fatty Acids and Mass Spectrometry [isotope.com]

A Head-to-Head Comparison of Deuterated Palmitic Acid Isotopes for Research Applications

For researchers, scientists, and drug development professionals, understanding the nuances of fatty acid metabolism is critical. Deuterated isotopes of palmitic acid have emerged as powerful tools for tracing the uptake, transport, and metabolic fate of this key saturated fatty acid. This guide provides an objective comparison of different commercially available deuterated palmitic acid isotopes, supported by experimental data and detailed protocols to aid in experimental design and execution.

Introduction to Deuterated Palmitic Acid

Palmitic acid, a 16-carbon saturated fatty acid, is a central player in cellular metabolism, energy storage, and the biosynthesis of complex lipids. Its dysregulation is implicated in various metabolic diseases, including obesity, type 2 diabetes, and cardiovascular disease. The use of stable isotope-labeled palmitic acid, particularly with deuterium (²H or D), allows researchers to track its metabolic journey without the need for radioactive tracers. The substitution of hydrogen with deuterium atoms creates a heavier molecule that can be distinguished from its endogenous, non-labeled counterpart by mass spectrometry. This enables precise quantification of its incorporation into various lipid species and metabolic pathways.

Commercially Available Deuterated Palmitic Acid Isotopes: A Comparative Overview

A variety of deuterated palmitic acid isotopes are commercially available, each with specific labeling patterns and potential applications. The choice of isotope can influence experimental outcomes, particularly in studies sensitive to kinetic isotope effects (KIEs), where the difference in mass between hydrogen and deuterium can alter reaction rates. The following table summarizes some of the commonly used deuterated palmitic acid isotopes.

Isotope Name	Chemical Formula	Degree of Deuteration	Isotopic Purity	Key Features & Applications
Palmitic acid-2,2-d₂	C₁₆H₃₀D₂O₂	2	≥98%	Labeled at the α-carbon, useful for studying initial steps of β-oxidation.[1][2]
Palmitic acid-d₃	C₁₆H₂₉D₃O₂	3	≥98%	Typically labeled at the terminal methyl group (ω-carbon), suitable for general metabolic tracing.[3][4]
Palmitic acid-7,7,8,8-d₄	C₁₆H₂₈D₄O₂	4	≥98%	Labeled on the acyl chain, can be used to investigate chain-shortening reactions.[5]
Palmitic acid-9,9,10,10,13,13,14,14,15,15,16,16,16-d₁₇	C₁₆H₁₅D₁₇O₂	17	≥98%	Highly deuterated on the distal portion of the acyl chain, providing a significant mass shift for MS analysis.[6][7]
Palmitic acid-d₃₁	C₁₆HD₃₁O₂	31	≥98%	Perdeuterated (fully deuterated), offering the largest mass shift for clear distinction from the unlabeled form. Widely used in metabolic flux analysis.[8][9]

Performance Comparison and Experimental Considerations

The primary difference in performance between these isotopes lies in their mass shift from unlabeled palmitic acid and the potential for kinetic isotope effects.

Mass Shift: A higher degree of deuteration, as seen in d₁₇- and d₃₁-palmitic acid, provides a larger mass-to-charge (m/z) ratio difference in mass spectrometry analysis. This minimizes the risk of spectral overlap with naturally occurring isotopes of unlabeled palmitic acid, leading to more accurate quantification.

Kinetic Isotope Effect (KIE): The C-D bond is stronger than the C-H bond, which can lead to a slower rate of reactions that involve the cleavage of this bond. This phenomenon, known as the kinetic isotope effect, can be a crucial consideration.

A study investigating the dissociation of a protein-fatty acid complex in the gas phase observed a measurable inverse KIE for both d₃- and d₃₁-palmitic acid at 25°C.[10][11][12] The rate constants for the dissociation of the complex were larger for the deuterated forms compared to the non-deuterated palmitic acid.[10] The KIEs ranged from 0.82 ± 0.10 for d₃ to 0.42 ± 0.09 for d₃₁ for the fast-dissociating component, and from 0.57 ± 0.10 for d₃ to 0.36 ± 0.04 for d₃₁ for the slow-dissociating component.[10] This inverse KIE was attributed to a decrease in the activation energy for dissociation upon deuteration.[10][11][12] In contrast, no significant KIE was observed for the dissociation of the complex in an aqueous solution.[11][12]

For metabolic studies, the KIE can be advantageous or a confounding factor depending on the research question. For instance, if the goal is to trace the general flow of palmitic acid through metabolic pathways, a minimal KIE is desirable. However, if the aim is to probe the mechanism of a specific enzymatic reaction, the KIE can provide valuable insights into bond-breaking steps.[13]

Experimental Protocols

Detailed methodologies are crucial for reproducible and reliable results. Below are synthesized protocols for in vitro and in vivo experiments using deuterated palmitic acid.

Protocol 1: In Vitro Tracing of Palmitic Acid Metabolism in Cultured Cells

This protocol outlines the steps for treating cultured cells with deuterated palmitic acid and subsequently analyzing its incorporation into cellular lipids.

1. Preparation of Deuterated Palmitic Acid-BSA Complex:

• Prepare a stock solution of the desired deuterated palmitic acid (e.g., d₃₁-palmitic acid) in ethanol.

• Prepare a solution of fatty acid-free bovine serum albumin (BSA) in serum-free cell culture medium.

• Slowly add the deuterated palmitic acid stock solution to the BSA solution while gently vortexing to facilitate binding. The final molar ratio of fatty acid to BSA should be optimized for the specific cell line and experimental goals.

• Incubate the mixture at 37°C for at least 30 minutes to ensure complex formation.

2. Cell Culture and Treatment:

• Plate cells at a desired density and allow them to adhere and grow.

• Prior to treatment, aspirate the growth medium and wash the cells with phosphate-buffered saline (PBS).

• Add the prepared deuterated palmitic acid-BSA complex in serum-free medium to the cells.

• Incubate the cells at 37°C for the desired time points to allow for uptake and metabolism.

3. Lipid Extraction:

• To terminate the experiment, aspirate the treatment medium and wash the cells multiple times with ice-cold PBS to remove any unbound labeled fatty acid.

• Lyse the cells and extract total lipids using a suitable method, such as the Bligh-Dyer or Folch method, with a mixture of chloroform and methanol.

• Collect the organic phase containing the lipids.

4. Sample Preparation for GC-MS Analysis:

• Dry the lipid extract under a stream of nitrogen.

• To analyze the fatty acid composition, the extracted lipids must be saponified and then derivatized to fatty acid methyl esters (FAMEs). This is typically achieved by incubation with a methanolic solution of sodium hydroxide or boron trifluoride.

• Extract the FAMEs with an organic solvent like hexane.

5. GC-MS Analysis:

• Analyze the FAMEs using a gas chromatograph coupled to a mass spectrometer (GC-MS).

• The different fatty acid methyl esters will be separated based on their retention times, and the mass spectrometer will allow for the differentiation and quantification of the deuterated and non-deuterated palmitic acid based on their respective m/z values.

Protocol 2: In Vivo Tracing of Dietary Palmitic Acid in a Rodent Model

This protocol provides a framework for an in vivo study to track the metabolic fate of dietary deuterated palmitic acid.

1. Animal Acclimatization and Diet:

• House the animals (e.g., mice or rats) in a controlled environment and allow them to acclimate.

• Provide a standard chow diet and water ad libitum.

2. Preparation and Administration of the Labeled Diet:

• Prepare a diet containing the deuterated palmitic acid isotope of choice. The labeled fatty acid can be incorporated into the chow or administered as a single oral gavage mixed with a carrier oil.[14]

• The dosage of the deuterated palmitic acid should be carefully calculated based on the animal's body weight.

3. Sample Collection:

• At predetermined time points after administration of the labeled diet, collect blood samples via a suitable method (e.g., tail vein or cardiac puncture).

• At the end of the experiment, euthanize the animals and collect tissues of interest (e.g., liver, adipose tissue, heart).

4. Lipid Extraction and Analysis from Plasma and Tissues:

• Separate plasma from whole blood by centrifugation.

• Homogenize the collected tissues.

• Extract total lipids from plasma and tissue homogenates using the methods described in Protocol 1.

• Prepare FAMEs from the extracted lipids.

• Analyze the samples by GC-MS to determine the enrichment of the deuterated palmitic acid in different lipid fractions of the plasma and various tissues.

Visualization of Metabolic Pathways and Experimental Workflows

To better illustrate the concepts discussed, the following diagrams have been generated using the DOT language.

Palmitic Acid Metabolism and Tracing

Caption: Metabolic fate of deuterated palmitic acid tracer.

Experimental Workflow for In Vitro Tracing

Caption: In vitro deuterated palmitic acid tracing workflow.

Conclusion

Deuterated palmitic acid isotopes are indispensable tools for elucidating the complex roles of this fatty acid in health and disease. The choice of a specific isotope should be guided by the experimental goals, considering factors such as the required mass shift for analytical detection and the potential influence of kinetic isotope effects. Perdeuterated forms like d₃₁-palmitic acid offer the advantage of a large mass shift, simplifying quantification, while specifically labeled isotopes can provide insights into particular metabolic steps. By employing robust and well-defined experimental protocols, researchers can effectively leverage these stable isotope tracers to gain a deeper understanding of lipid metabolism and its impact on cellular function and pathology.

References

• 1. Palmitic acid (2,2-D₂, 98%) - Cambridge Isotope Laboratories, DLM-1153-1 [isotope.com]
• 2. Buy Palmitic acid-2,2-d 2 endotoxin tested, 98 atom D Isotope - Quality Reliable Supply [sigmaaldrich.com]
• 3. lipidmaps.org [lipidmaps.org]
• 4. lipidmaps.org [lipidmaps.org]
• 5. ukisotope.com [ukisotope.com]
• 6. eurisotop.com [eurisotop.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. Palmitic acid (D₃₁, 98%) - Cambridge Isotope Laboratories, DLM-215-1 [isotope.com]
• 9. medchemexpress.com [medchemexpress.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Deuterium kinetic isotope effects on the dissociation of a protein-fatty acid complex in the gas phase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Isotope effect on lipid peroxidation - Wikipedia [en.wikipedia.org]
• 14. Application Note 31 – Tracing Lipid Diposition in vivo Using Stable Isotope-Labeled Fatty Acids and Mass Spectrometry [isotope.com]

Measuring Fatty Acid Synthesis: A Comparative Guide to Stable Isotope Tracers

For researchers, scientists, and drug development professionals, accurately measuring de novo lipogenesis (DNL) is crucial for understanding metabolic diseases. This guide provides an objective comparison of the primary stable isotope tracers used to quantify fatty acid synthesis, with a special focus on the appropriate applications of deuterated palmitic acid.

The synthesis of fatty acids from non-lipid precursors, a process known as de novo lipogenesis, is a key metabolic pathway implicated in various conditions, including non-alcoholic fatty liver disease (NAFLD), obesity, and type 2 diabetes.[1][2] Quantifying the rate of DNL is therefore essential for both basic research and the development of novel therapeutics. The most common and validated methods for this purpose involve the use of stable isotope tracers, primarily deuterated water (²H₂O or D₂O) and ¹³C-labeled precursors like acetate.

While deuterated fatty acids such as Palmitic acid-d17 are valuable tools in lipid metabolism research, their application is distinct from the measurement of DNL. This guide will first compare the established methods for quantifying DNL and then clarify the precise role of deuterated palmitic acid in tracing the metabolic fate of pre-existing fatty acids.

Measuring De Novo Lipogenesis: Deuterated Water vs. ¹³C-Acetate

The two gold-standard methods for measuring the rate of DNL involve tracing the incorporation of isotopes from small, ubiquitous precursors into newly synthesized fatty acids.

Deuterated Water (²H₂O)

Deuterated water is a widely used, safe, and relatively inexpensive tracer for quantifying DNL rates in both animals and humans.[1][3] The principle behind this method is that the deuterium from ²H₂O equilibrates with the body's water pool and is subsequently incorporated into newly synthesized fatty acids through the activity of fatty acid synthase.

Advantages:

• Non-invasive and Safe: ²H₂O can be administered orally and is safe for human studies, including in vulnerable populations.[3]

• Measures Total DNL: It provides a measure of the total contribution of DNL to the fatty acid pool, regardless of the carbon source (e.g., glucose, fructose, amino acids).[4]

• Relatively Inexpensive: Compared to other stable isotopes, deuterated water is more cost-effective.

Limitations:

• Long Half-life of Body Water: The relatively slow turnover of the body's water pool can be a limitation for studies requiring rapid, repeated measurements.[5]

• Assumptions in Calculations: The calculation of DNL rates requires an estimation of the number of deuterium atoms that can be incorporated into a fatty acid molecule, which can vary.[4][6]

¹³C-Labeled Precursors (e.g., [¹³C]Acetate)

This method involves the infusion of a ¹³C-labeled precursor, most commonly acetate, which is a fundamental building block for fatty acid synthesis. The incorporation of ¹³C into newly synthesized palmitate is then measured, often using a technique called Mass Isotopomer Distribution Analysis (MIDA).[7][8] MIDA analyzes the pattern of ¹³C incorporation to calculate the enrichment of the precursor pool (acetyl-CoA) and the fraction of newly synthesized fatty acids.[7]

Advantages:

• Direct Precursor Labeling: Provides a direct measure of the contribution of the labeled precursor to the fatty acid pool.

• Detailed Kinetic Information: MIDA allows for the calculation of precursor pool enrichment, providing more detailed kinetic information than the ²H₂O method.[8]

Limitations:

• Invasive Procedure: Typically requires intravenous infusion of the tracer.

• Cost: ¹³C-labeled precursors are generally more expensive than deuterated water.

• Precursor Pool Dilution: The infused tracer is diluted by endogenous sources of acetyl-CoA, which can complicate the interpretation of results.[8]

Quantitative Comparison of DNL Measurement Methods

Direct comparative studies on the accuracy of these methods are limited. However, data from various studies provide insights into their application and the typical results obtained.

Parameter	Deuterated Water (²H₂O) Method	¹³C-Acetate (MIDA) Method
Tracer	Deuterated Water (²H₂O)	[1-¹³C]acetate or [1,2-¹³C₂]acetate
Administration	Oral	Intravenous infusion
Principle	Incorporation of deuterium from body water into newly synthesized fatty acids.	Incorporation of ¹³C from acetyl-CoA into newly synthesized fatty acids.
Primary Measurement	Deuterium enrichment in plasma triglyceride-bound palmitate.	Mass isotopomer distribution in plasma VLDL-triglyceride-bound palmitate.
Typical DNL Contribution (Fasting, Healthy Humans)	<5% of VLDL-triglyceride production.[7]	~1-2% of VLDL-palmitate.[8][9]
Typical DNL Contribution (Fed State/High Carbohydrate Diet)	Can increase significantly.	Can increase to ~2-5% of VLDL-palmitate.[8][9]

The Role of Palmitic Acid-d17: Tracing Fatty Acid Fate

Deuterated fatty acids like Palmitic acid-d17 are not used to measure de novo synthesis. Instead, they are powerful tracers for studying the metabolic fate of existing fatty acids, including their uptake by tissues, incorporation into complex lipids (esterification), and breakdown for energy (oxidation).

By introducing a labeled fatty acid into the system, researchers can track its movement and transformation without ambiguity. For example, a study might administer Palmitic acid-d17 to investigate how quickly it is taken up by the liver and incorporated into triglycerides.

Experimental Protocols

Protocol 1: Measurement of De Novo Lipogenesis using Deuterated Water (²H₂O)

This protocol is adapted from studies measuring DNL in humans.[10][11][12]

• Baseline Blood Sample: A blood sample is collected before the administration of ²H₂O to determine the natural isotopic background.

• ²H₂O Administration: Subjects ingest a calculated dose of deuterated water to achieve a target enrichment in the body water pool (e.g., 0.3-0.5%).

• Serial Blood Sampling: Blood samples are collected at various time points over several hours or days.

• Plasma Separation and Lipid Extraction: Plasma is separated from the blood samples, and total lipids are extracted.

• Isolation of Triglycerides and Palmitate: Triglycerides are isolated from the lipid extract, typically by thin-layer chromatography. The triglycerides are then saponified to release the fatty acids, and palmitate is isolated and derivatized for analysis.

• Mass Spectrometry Analysis: The deuterium enrichment of the palmitate derivative is measured by gas chromatography-mass spectrometry (GC-MS) or isotope ratio mass spectrometry (IRMS).

• Calculation of Fractional Synthetic Rate (FSR): The FSR of palmitate is calculated based on the deuterium enrichment of palmitate relative to the enrichment of body water.

Protocol 2: Measurement of Fatty Acid Oxidation using Deuterated Palmitate

This protocol is based on a study validating the use of d31-palmitate for measuring fatty acid oxidation.

• Tracer Administration: d31-palmitate is administered orally in a liquid meal.

• Urine and Breath Sample Collection: Urine and breath samples are collected at regular intervals for several hours.

• Sample Analysis: The recovery of the deuterium label in urine and the carbon-13 label in breath (if a ¹³C-labeled fatty acid is used for comparison) is measured using mass spectrometry.

• Calculation of Oxidation: The cumulative recovery of the tracer in urine or breath is used to calculate the rate of fatty acid oxidation.

Visualizing Metabolic Pathways and Workflows

Caption: Simplified pathway of de novo lipogenesis.

Caption: Experimental workflow for DNL measurement.

Caption: Applications of Palmitic acid-d17 tracer.

Conclusion

The choice of stable isotope tracer for studying fatty acid metabolism is critically dependent on the specific research question. For the accurate measurement of de novo lipogenesis, deuterated water and ¹³C-labeled precursors are the methods of choice, each with its own set of advantages and limitations. Palmitic acid-d17, while a valuable tool, is not suitable for measuring DNL but excels in tracing the metabolic pathways of pre-existing fatty acids, including their uptake, storage, and oxidation. A thorough understanding of the principles and methodologies of each tracer is essential for designing robust experiments and obtaining accurate, interpretable data in the field of metabolic research.

References

• 1. De novo lipogenesis in non-alcoholic fatty liver disease: Quantification with stable isotope tracers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Stable isotope methods for the in vivo measurement of lipogenesis and triglyceride metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Quantitative Determination of De Novo Fatty Acid Synthesis in Brown Adipose Tissue Using Deuterium Oxide - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Quantifications of Lipid Kinetics In Vivo Using Stable Isotope Tracer Methodology - PMC [pmc.ncbi.nlm.nih.gov]
• 6. In vivo measurement of plasma cholesterol and fatty acid synthesis with deuterated water: determination of the average number of deuterium atoms incorporated - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Stable isotope-labeled tracers for the investigation of fatty acid and triglyceride metabolism in humans in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Measurement of de novo hepatic lipogenesis in humans using stable isotopes - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Measuring lipogenesis and cholesterol synthesis in humans with deuterated water: use of simple gas chromatographic/mass spectrometric techniques - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Measurement of triglyceride synthesis in humans using deuterium oxide and isotope ratio mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Use of deuterium oxide to measure de novo fatty acid synthesis in normal subjects consuming different dietary fatty acid composition1 - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to In Vitro Delivery of Palmitic Acid-d17

For Researchers, Scientists, and Drug Development Professionals

The effective in vitro delivery of palmitic acid-d17, a deuterated stable isotope of the most common saturated fatty acid in humans, is crucial for a wide range of research applications, from metabolic flux analysis to studies of lipotoxicity and cellular signaling. The choice of delivery method can significantly impact experimental outcomes, including cellular uptake, cytotoxicity, and the activation of downstream signaling pathways. This guide provides an objective comparison of three commonly used delivery methods: Bovine Serum Albumin (BSA) conjugation, cyclodextrin complexation, and ethanol-based solvent delivery.

Comparison of Palmitic Acid-d17 Delivery Methods

The selection of an appropriate delivery vehicle for palmitic acid-d17 is contingent on the specific experimental goals, cell type, and desired concentration. The following table summarizes the key performance characteristics of each method based on available experimental data.

Feature	BSA Conjugation	Cyclodextrin Complexation	Ethanol Solvent
Delivery Efficiency	High, mimics physiological transport.[1]	Moderate to high, dependent on cyclodextrin type and ratio.[2]	Variable, can be high but may lead to precipitation.[3][4]
Cytotoxicity	Low to moderate, dependent on BSA concentration and purity.[5][6]	Can be cytotoxic at higher concentrations.[5][7]	Can be cytotoxic, especially at higher ethanol concentrations.[5][6]
Reproducibility	Generally high with a consistent protocol.[3]	Good, dependent on complex formation efficiency.	Can be lower due to potential for precipitation.[8]
Physiological Relevance	High, as fatty acids are naturally transported by albumin in vivo.[9]	Moderate, cyclodextrins are not a natural carrier.	Low, direct exposure to ethanol is not physiological.
Ease of Preparation	More complex, requires careful heating and conjugation steps.[3]	Relatively simple, involves mixing and incubation.	Simple, involves direct dilution of an ethanol stock.[4]
Potential for Artifacts	BSA itself can have biological effects.[5][6]	Cyclodextrins can extract cholesterol from cell membranes.	Ethanol can act as a signaling molecule and induce stress.[5][6]

Experimental Protocols

Detailed methodologies are essential for reproducible and comparable results. The following are representative protocols for each delivery method.

Palmitic Acid-d17-BSA Conjugate Preparation

This protocol is adapted from several widely used methods for preparing fatty acid-BSA complexes.[3][4]

Materials:

• Palmitic acid-d17

• Ethanol (100%)

• Fatty acid-free Bovine Serum Albumin (BSA)

• Cell culture medium (e.g., DMEM)

• Sterile water

• 0.1 M NaOH

Procedure:

• Prepare a 100 mM Palmitic Acid-d17 stock in ethanol: Dissolve the appropriate amount of palmitic acid-d17 in 100% ethanol. Heat gently at 60-70°C to aid dissolution.

• Prepare a 10% (w/v) fatty acid-free BSA solution: Dissolve fatty acid-free BSA in cell culture medium. This may require gentle warming and stirring. Filter-sterilize the solution using a 0.22 µm filter.

• Complexation:

  • Warm the 10% BSA solution to 37°C.

  • Slowly add the 100 mM palmitic acid-d17 stock solution dropwise to the BSA solution while stirring gently. A typical molar ratio of palmitic acid to BSA is between 3:1 and 6:1.

  • Incubate the mixture at 37°C for at least 1 hour with continuous gentle agitation to allow for complex formation.

• Final Dilution: The resulting palmitic acid-d17-BSA complex can be further diluted in cell culture medium to the desired final concentration for treating cells.

Palmitic Acid-d17-Cyclodextrin Complex Preparation

This protocol is based on methods for creating inclusion complexes with cyclodextrins.[2]

Materials:

• Palmitic acid-d17

• Methyl-β-cyclodextrin (MβCD)

• Sterile water or cell culture medium

Procedure:

• Prepare a MβCD solution: Dissolve MβCD in sterile water or cell culture medium to the desired concentration (e.g., 20%).

• Prepare a Palmitic Acid-d17 stock: Dissolve palmitic acid-d17 in a minimal amount of ethanol.

• Complexation:

  • Slowly add the palmitic acid-d17 stock solution to the MβCD solution while vortexing or sonicating.

  • Incubate the mixture at room temperature or 37°C for 1-2 hours with continuous agitation to facilitate the formation of the inclusion complex.

• Final Dilution: The palmitic acid-d17-MβCD complex can be diluted in cell culture medium to the desired final concentration.

Palmitic Acid-d17 Delivery Using Ethanol

This is the simplest method but carries a higher risk of precipitation and solvent-induced artifacts.[4]

Materials:

• Palmitic acid-d17

• Ethanol (100%)

• Cell culture medium

Procedure:

• Prepare a high-concentration stock of Palmitic Acid-d17 in ethanol: Dissolve palmitic acid-d17 in 100% ethanol (e.g., 100 mM).

• Dilution:

  • Warm the cell culture medium to 37°C.

  • Rapidly inject the required volume of the palmitic acid-d17 stock solution into the pre-warmed medium while vortexing vigorously to promote dispersion and minimize precipitation.

  • It is critical to keep the final ethanol concentration in the cell culture medium as low as possible (typically <0.5%) to avoid solvent-induced cytotoxicity.[6]

• Immediate Use: Use the prepared medium immediately to treat cells, as the palmitic acid may precipitate over time.

Visualizing Experimental Workflows and Signaling Pathways

To aid in the conceptualization of experimental design and the underlying biological processes, the following diagrams are provided.

Caption: Experimental workflow for comparing Palmitic Acid-d17 delivery methods.

References

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. Methyl-beta-cyclodextrin: an alternative carrier for intravenous infusion of palmitate during tracer studies in swine (Sus scrofa domestica) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. journals.physiology.org [journals.physiology.org]
• 6. Palmitate lipotoxicity is closely associated with the fatty acid-albumin complexes in BV-2 microglia - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Cell Culture Models of Fatty Acid Overload: Problems and Solutions - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Measuring De Novo Lipogenesis: Palmitic Acid-d17 vs. 2H2O

For Researchers, Scientists, and Drug Development Professionals

The quantification of de novo lipogenesis (DNL), the metabolic process of synthesizing fatty acids from non-lipid precursors, is crucial for understanding a range of physiological and pathological states, including obesity, type 2 diabetes, and non-alcoholic fatty liver disease (NAFLD). The choice of tracer is a critical determinant of the accuracy and feasibility of DNL measurement. This guide provides a comprehensive comparison of two commonly used stable isotope tracers: deuterated (d17) palmitic acid and deuterated water (2H2O).

Principle of Measurement

Both palmitic acid-d17 and 2H2O rely on the principle of stable isotope tracing. A labeled compound is introduced into the biological system, and its incorporation into newly synthesized molecules is measured, typically by mass spectrometry. This allows for the quantification of the rate of synthesis of the molecule of interest.

• Palmitic Acid-d17: This method involves the administration of palmitic acid that has been heavily enriched with deuterium. As palmitic acid is the primary product of the DNL pathway, the incorporation of this tracer into triglyceride pools is measured to assess DNL. This method provides a direct measure of the contribution of newly synthesized palmitate to lipid pools.

• 2H2O (Deuterated Water): In this method, subjects ingest or are injected with water containing a stable isotope of hydrogen, deuterium (2H). The deuterium from the body's water pool is incorporated into newly synthesized fatty acids, including palmitate, through the enzymatic reactions of the DNL pathway. The enrichment of deuterium in palmitate is then measured to calculate the fractional contribution of DNL.[1][2] This method is considered a reliable in vivo tracer as it provides a homogenous and quantifiable precursor labeling.[2]

Performance Comparison

Direct head-to-head studies providing extensive quantitative data on the accuracy and precision of palmitic acid-d17 versus 2H2O for DNL measurement are limited in the available literature. However, a qualitative and semi-quantitative comparison can be made based on the principles of each method and data from individual studies.

Feature	Palmitic Acid-d17	2H2O (Deuterated Water)
Tracer Administration	Intravenous infusion or oral administration.	Oral ingestion of labeled water or intraperitoneal injection.[3]
Tracer Incorporation	Directly incorporated into the fatty acid pool.	Deuterium is incorporated into acetyl-CoA and subsequently into the growing fatty acid chain.
Measurement	Enrichment of d17-palmitate in triglyceride fractions (e.g., VLDL-TG).	Enrichment of deuterium in palmitate isolated from triglyceride fractions.[4][5]
Reported DNL Contribution	Data not readily available in comparative studies.	In healthy subjects, DNL contributes to approximately 20% of newly deposited adipose tissue triglycerides after 9 weeks of labeling.[4][5]
Advantages	More direct measure of palmitate synthesis.	Non-invasive administration, relatively low cost, reflects the contribution of all carbon sources to DNL.
Disadvantages	Potential for tracer recycling; may not fully represent the intra-hepatic precursor pool.	Long half-life of body water can complicate repeat studies; requires mathematical modeling to calculate DNL rates.[2]

Experimental Protocols

Detailed experimental protocols are essential for reproducible and accurate DNL measurements. Below are generalized protocols for both methods based on available literature.

Deuterated Water (2H2O) Method

This protocol is adapted from studies measuring DNL in humans.[4][5]

1. Subject Preparation:

• Subjects typically undergo an overnight fast before the study.

• Baseline blood samples are collected to determine natural isotopic enrichment.

2. 2H2O Administration:

• A priming dose of 70% or 99% 2H2O is administered orally. The exact amount is calculated based on the subject's body water content.

• For long-term studies, subjects may be required to drink a daily maintenance dose of 2H2O to maintain a stable enrichment of body water.[4][5]

3. Sample Collection:

• Blood samples are collected at various time points after 2H2O administration. The timing depends on the specific research question and the expected rate of DNL.

• For adipose tissue DNL, fat biopsies may be performed.[4]

4. Sample Processing and Analysis:

• Plasma is separated from blood samples.

• Triglyceride-rich lipoproteins (e.g., VLDL) are isolated from plasma by ultracentrifugation.

• Triglycerides are extracted and saponified to release fatty acids.

• Fatty acids are derivatized (e.g., to fatty acid methyl esters - FAMEs).

• The deuterium enrichment in palmitate is determined by gas chromatography-mass spectrometry (GC-MS).

• Body water deuterium enrichment is also measured from plasma or urine samples.

5. Data Analysis:

• The fractional DNL is calculated using the precursor-product principle, taking into account the enrichment of body water and the number of deuterium atoms that can be incorporated into palmitate.

Palmitic Acid-d17 Method

A detailed, standardized protocol for the use of palmitic acid-d17 specifically for DNL quantification is less consistently reported in the literature compared to the 2H2O method. The following is a generalized approach based on the principles of fatty acid tracer studies.

1. Subject Preparation:

• Subjects undergo an overnight fast.

• A baseline blood sample is collected.

2. Palmitic Acid-d17 Administration:

• Palmitic acid-d17, complexed to albumin, is administered via a primed-constant intravenous infusion. The priming dose is given to rapidly achieve isotopic steady-state, followed by a continuous infusion for a defined period.

3. Sample Collection:

• Blood samples are collected at regular intervals during the infusion to confirm isotopic steady-state and at the end of the infusion period.

4. Sample Processing and Analysis:

• Plasma is separated, and VLDL is isolated.

• Lipids are extracted from the VLDL fraction.

• Triglycerides are isolated and saponified to release fatty acids.

• The enrichment of palmitic acid-d17 in the triglyceride fraction is determined by GC-MS.

5. Data Analysis:

• The rate of appearance of palmitate in VLDL-triglycerides is calculated from the enrichment of the tracer in the VLDL-TG pool and the infusion rate of the tracer. This provides a measure of the contribution of DNL to VLDL-TG production.

Signaling Pathway and Experimental Workflow

De Novo Lipogenesis Signaling Pathway

De novo lipogenesis is a complex enzymatic pathway primarily occurring in the liver and adipose tissue. The key regulatory steps involve the conversion of citrate to acetyl-CoA, followed by the carboxylation of acetyl-CoA to malonyl-CoA, and finally the synthesis of palmitate by fatty acid synthase.

Caption: Key steps in the de novo lipogenesis pathway.

Experimental Workflow: 2H2O Method

The workflow for a typical DNL study using deuterated water involves several key stages from subject preparation to data analysis.

Caption: Experimental workflow for DNL measurement using 2H2O.

Experimental Workflow: Palmitic Acid-d17 Method

The workflow for a DNL study using deuterated palmitic acid is centered around a controlled infusion protocol.

Caption: Experimental workflow for DNL measurement using palmitic acid-d17.

Conclusion

Both palmitic acid-d17 and 2H2O are valuable tools for measuring de novo lipogenesis. The 2H2O method is widely used due to its non-invasive administration and its ability to trace the incorporation of all carbon sources into newly synthesized fatty acids. While the palmitic acid-d17 method offers a more direct assessment of palmitate synthesis, its application for DNL quantification is less standardized. The choice between these two methods will depend on the specific research question, the available resources, and the desired level of detail in the DNL measurement. For long-term studies and ease of administration in human subjects, the 2H2O method appears to be the more established and practical approach. Further research involving direct comparisons of these two tracers is warranted to provide a more definitive quantitative assessment of their respective performance characteristics.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. Measurement of lipogenic flux by deuterium resolved mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. graphviz.org [graphviz.org]
• 4. researchgate.net [researchgate.net]
• 5. arbook.icg.tugraz.at [arbook.icg.tugraz.at]

Unveiling Cellular Reprogramming: A Guide to Correlating Palmitic Acid-d17 Incorporation with Gene Expression Changes

For researchers, scientists, and drug development professionals, understanding the intricate dance between cellular metabolism and gene regulation is paramount. The use of stable isotope-labeled molecules, such as palmitic acid-d17, offers a powerful lens to trace the metabolic fate of fatty acids and correlate their incorporation into cellular lipids with subsequent shifts in the transcriptome. This guide provides a comparative framework for this methodology, detailing experimental protocols and data interpretation strategies.

The principle behind this technique is elegant in its simplicity: cells are cultured in the presence of palmitic acid-d17, a heavy isotope-labeled version of the saturated fatty acid. As the cells metabolize this tracer, the deuterium-labeled palmitate is incorporated into various lipid species. Advanced analytical techniques, primarily mass spectrometry-based lipidomics, can then quantify the extent of this incorporation. In parallel, transcriptomic analysis, typically RNA-sequencing, is performed on the same cell populations to measure changes in gene expression. By integrating these two datasets, researchers can draw direct correlations between the metabolic flux of palmitic acid and the regulation of specific genes and pathways.

Comparative Analysis of Methodologies

While palmitic acid-d17 is a specific tracer, the broader field of stable isotope tracing employs a variety of labeled fatty acids. The choice of isotope and its position on the fatty acid molecule can influence the specific metabolic pathways that are interrogated.

Tracer Type	Common Isotopes	Primary Application	Advantages	Considerations
Deuterated Fatty Acids	d17-Palmitic Acid, d31-Palmitic Acid	Tracing fatty acid uptake, esterification, and incorporation into complex lipids.	Lower cost compared to 13C-labeled tracers. Can provide high levels of isotopic enrichment.	Potential for kinetic isotope effects, where the heavier isotope can slightly alter reaction rates.
13C-Labeled Fatty Acids	[U-13C16]Palmitic Acid, [1-13C]Palmitic Acid	Tracing the catabolism of fatty acids through beta-oxidation and the TCA cycle.	Carbon backbone labeling allows for tracking of metabolic breakdown products. Less prone to kinetic isotope effects compared to deuterium.	Higher cost of synthesis.
Click Chemistry-Enabled Probes	17-Octadecynoic Acid (17-ODYA)	Identifying protein S-palmitoylation, a post-translational modification.	Allows for the specific enrichment and identification of lipid-modified proteins.	Introduces a structural modification (alkyne group) that may not perfectly mimic the native fatty acid.

Quantitative Data Summary: Palmitic Acid-Induced Gene Expression Changes

The following table summarizes representative gene expression changes observed in various cell types upon treatment with palmitic acid. While these studies primarily used unlabeled palmitic acid, the observed transcriptomic shifts are the downstream consequences of the increased intracellular fatty acid flux that would be traced by palmitic acid-d17.

Cell Type	Gene	Function	Fold Change (mRNA)	Associated Pathway	Reference
Pancreatic β-cells	CPT1A	Carnitine palmitoyltransferase 1A, mitochondrial fatty acid oxidation	Upregulated (~2.5-fold)	Lipid Metabolism	[1]
Pancreatic β-cells	ACACA	Acetyl-CoA carboxylase alpha, fatty acid synthesis	Downregulated (~0.5-fold)	Lipid Metabolism	[1]
Human Monocytes	IL6	Interleukin 6	Upregulated (~4-fold)	Inflammation
Human Monocytes	ABCG1	ATP binding cassette subfamily G member 1, cholesterol efflux	Downregulated (~0.6-fold)	Lipid Transport
Hepatocytes	DGAT2	Diacylglycerol O-acyltransferase 2, triglyceride synthesis	Upregulated (~3-fold)	Lipid Synthesis
Goose Hepatocytes	PLIN2	Perilipin 2, lipid droplet formation	Upregulated (dose-dependent)	Lipid Storage

Experimental Protocols

A detailed protocol for a typical experiment correlating palmitic acid-d17 incorporation with gene expression changes is outlined below.

Key Experiment 1: Cell Culture and Labeling with Palmitic Acid-d17

• Cell Seeding: Plate the cells of interest (e.g., hepatocytes, macrophages, adipocytes) in appropriate culture vessels and grow to a desired confluency (typically 70-80%).

• Preparation of Palmitic Acid-d17-BSA Conjugate:

  • Dissolve palmitic acid-d17 in ethanol.

  • Prepare a fatty acid-free bovine serum albumin (BSA) solution in serum-free culture medium.

  • Slowly add the palmitic acid-d17 solution to the BSA solution while stirring to create a complex. This improves the solubility and delivery of the fatty acid to the cells.

• Labeling: Remove the standard culture medium from the cells and replace it with the medium containing the palmitic acid-d17-BSA conjugate. A typical concentration ranges from 100 to 500 µM. Incubate for a predetermined time course (e.g., 6, 12, 24 hours). Include a vehicle control (BSA without palmitic acid-d17).

• Cell Harvesting: After the labeling period, wash the cells with ice-cold phosphate-buffered saline (PBS) to remove excess labeled fatty acid. Harvest the cells by scraping or trypsinization for subsequent lipidomic and transcriptomic analysis.

Key Experiment 2: Lipid Extraction and Mass Spectrometry Analysis

• Lipid Extraction: Resuspend a portion of the harvested cells in a solvent mixture, typically chloroform:methanol (2:1 v/v), to extract total lipids.

• Phase Separation: Add water to the mixture to induce phase separation. The lower organic phase, containing the lipids, is collected.

• Sample Preparation: Dry the lipid extract under a stream of nitrogen. The dried lipid film can be reconstituted in an appropriate solvent for mass spectrometry analysis.

• Mass Spectrometry: Analyze the lipid extract using liquid chromatography-mass spectrometry (LC-MS). The mass spectrometer will detect and quantify the abundance of lipid species containing palmitic acid-d17 based on their specific mass-to-charge ratio.

Key Experiment 3: RNA Extraction and Sequencing

• RNA Extraction: From a separate portion of the harvested cells, extract total RNA using a commercially available kit.

• RNA Quality Control: Assess the quality and quantity of the extracted RNA using a spectrophotometer and a bioanalyzer.

• Library Preparation: Prepare sequencing libraries from the high-quality RNA. This typically involves mRNA purification, fragmentation, reverse transcription to cDNA, and adapter ligation.

• RNA-Sequencing: Sequence the prepared libraries on a high-throughput sequencing platform.

• Data Analysis: Process the raw sequencing data to align reads to a reference genome, quantify gene expression levels, and identify differentially expressed genes between the control and palmitic acid-d17 treated groups.

Visualizing the Workflow and Biological Pathways

To better illustrate the experimental design and the underlying biological processes, the following diagrams are provided.

References

• 1. Combined transcriptome and proteome profiling of the pancreatic β-cell response to palmitate unveils key pathways of β-cell lipotoxicity - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of Palmitic Acid-d17: A Guide for Laboratory Professionals

Ensuring laboratory safety and environmental responsibility is paramount when handling any chemical substance. This guide provides essential, step-by-step procedures for the proper disposal of Palmitic acid-d17, a deuterated form of the common saturated fatty acid, palmitic acid. Adherence to these guidelines will help safeguard personnel and the environment.

Palmitic acid-d17, while not classified as a hazardous substance under normal conditions, requires professional handling and disposal to maintain a safe laboratory environment. The following procedures are based on standard safety protocols for non-hazardous chemical waste.

Immediate Safety and Handling Precautions

Before beginning any disposal process, ensure you are wearing the appropriate Personal Protective Equipment (PPE).

Recommended PPE:

• Eye Protection: Safety glasses with side shields or goggles.

• Hand Protection: Chemically resistant gloves (e.g., nitrile rubber).

• Respiratory Protection: Not generally required for small quantities in a well-ventilated area. If dust is generated, a NIOSH-approved respirator is recommended.

• Skin and Body Protection: A standard laboratory coat is sufficient.

Step-by-Step Disposal Procedures

The primary method for the disposal of Palmitic acid-d17 is to treat it as a chemical waste product. Do not dispose of this material in standard trash or down the drain.

• Collection:

  • Collect waste Palmitic acid-d17 in a clearly labeled, sealed container. The container should be appropriate for chemical waste, clean, and dry.

  • For spills, mechanically sweep the solid material into the designated waste container.[1][2] Avoid generating dust.[2][3]

• Labeling:

  • Clearly label the waste container with "Waste Palmitic acid-d17" and any other identifiers required by your institution's waste management program.

• Storage:

  • Store the sealed waste container in a designated, well-ventilated chemical waste storage area, away from incompatible materials.[4]

• Professional Disposal:

  • Arrange for the disposal of the waste through a licensed professional waste disposal service.[3] Consult with your institution's Environmental Health and Safety (EHS) department for specific procedures and approved vendors.[1]

• Contaminated Materials:

  • Any materials, such as gloves, wipes, or weighing papers, that are contaminated with Palmitic acid-d17 should be placed in the same labeled waste container.[1]

Environmental Precautions

It is crucial to prevent Palmitic acid-d17 from entering the environment.

• Do not allow the product to enter drains or waterways. [1][3][5]

• In the event of an accidental release, contain the spill and clean it up as described above.

Quantitative Data

No specific quantitative data for disposal, such as concentration limits, are defined for Palmitic acid-d17 as it is not classified as a hazardous substance. Disposal should be managed as a non-hazardous chemical waste stream.

Parameter	Value
Hazard Classification	Not classified as hazardous
Oral LD50 (Rat)	>5,000 mg/kg (for Palmitic Acid)[4][6]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of Palmitic acid-d17.

Palmitic Acid-d17 Disposal Workflow

References

• 1. carlroth.com:443 [carlroth.com:443]
• 2. scribd.com [scribd.com]
• 3. isotope.com [isotope.com]
• 4. redox.com [redox.com]
• 5. fishersci.com [fishersci.com]
• 6. agilent.com [agilent.com]

Safeguarding Your Research: A Guide to Handling Palmitic Acid-d17

For researchers, scientists, and professionals in drug development, the proper handling of specialized chemical reagents is paramount to ensuring both personal safety and the integrity of experimental outcomes. This guide provides essential, immediate safety and logistical information for the use of Palmitic acid-d17, a deuterated form of a common saturated fatty acid. Adherence to these procedures will foster a secure laboratory environment and reliable results.

Personal Protective Equipment (PPE): Your First Line of Defense

When handling Palmitic acid-d17, a comprehensive approach to personal protection is critical. The following table summarizes the recommended PPE, compiled from safety data sheets for palmitic acid.

Body Part	Recommended Protection	Rationale
Eyes	Safety glasses with side shields or goggles.	Protects against dust particles and potential splashes.
Hands	Chemical-resistant gloves (e.g., nitrile, neoprene, or rubber).	Prevents skin contact. Gloves should be inspected before use and disposed of properly after handling.[1]
Body	Laboratory coat.	Provides a barrier against accidental spills and contamination of personal clothing.
Respiratory	Use in a well-ventilated area. A NIOSH-approved respirator is recommended if dust is generated or if irritation is experienced.[1]	Minimizes the inhalation of airborne particles.

Operational Plan: A Step-by-Step Protocol for Safe Handling

Following a structured operational plan minimizes risks and ensures the compound's stability.

1. Preparation and Handling:

• Work Area: Conduct all handling of Palmitic acid-d17 within a well-ventilated laboratory fume hood to control exposure.

• Hygroscopic Nature: Deuterated compounds can be hygroscopic. To prevent isotopic dilution through hydrogen-deuterium exchange, it is crucial to handle Palmitic acid-d17 in a dry environment and minimize its exposure to atmospheric moisture.

• Weighing: When weighing the compound, do so in a draft-shielded balance within the fume hood.

• Personal Hygiene: Always wash hands thoroughly with soap and water after handling the compound and before leaving the laboratory.[1] Do not eat, drink, or smoke in areas where chemicals are handled.

2. Storage:

• Container: Keep the container tightly closed when not in use.

• Environment: Store in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents.

3. In Case of a Spill:

• Cleanup: For small spills, carefully sweep or scoop up the solid material, avoiding dust generation, and place it into a designated, labeled container for waste disposal.

• Ventilation: Ensure the area is well-ventilated.

• Personal Protection: Wear appropriate PPE during cleanup.

Disposal Plan: Responsible Waste Management

Proper disposal of Palmitic acid-d17 and any contaminated materials is crucial to protect the environment and comply with regulations.

1. Waste Segregation:

• Deuterated Waste: Collect waste Palmitic acid-d17 and any materials heavily contaminated with it (e.g., weighing paper, pipette tips) in a separate, clearly labeled, and sealed container. The label should read "Hazardous Waste" and include the chemical name "Palmitic acid-d17".

• General Lab Waste: Minimally contaminated items, such as gloves and paper towels, should be disposed of in accordance with your institution's guidelines for chemically contaminated solid waste.

2. Container Management:

• Compatibility: Use waste containers that are compatible with the chemical.

• Labeling: All waste containers must be accurately and clearly labeled with their contents.

3. Institutional Procedures:

• EH&S: Follow your institution's specific procedures for the disposal of chemical waste. Contact your Environmental Health and Safety (EH&S) department for guidance on the collection and disposal of deuterated compounds.

Visualizing the Workflow

To further clarify the handling process, the following diagram illustrates the key steps from receiving the compound to its final disposal.

Caption: A flowchart outlining the safe handling of Palmitic acid-d17.

By implementing these safety and logistical measures, you can confidently and responsibly incorporate Palmitic acid-d17 into your research endeavors, ensuring a safe and productive laboratory environment.

References

• 1. cdhfinechemical.com [cdhfinechemical.com]